Ankaflavin

Core Science & Biosynthesis

Ankaflavin: A Technical Guide to its Discovery, Isolation, and Characterization from Monascus Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin (B600211), a yellow azaphilone pigment produced by various Monascus species, has garnered significant scientific interest due to its diverse and potent bioactivities. Traditionally used in food fermentation, this secondary metabolite is now recognized for its potential therapeutic applications, including anti-inflammatory, anti-cancer, and anti-diabetic properties. This technical guide provides an in-depth overview of the discovery of ankaflavin, detailed protocols for its isolation and purification from Monascus fermentations, a summary of its quantitative bioactivity, and a visualization of the key signaling pathways it modulates.

Discovery and Producing Organisms

Ankaflavin is a prominent secondary metabolite derived from the fermentation of rice by fungi of the genus Monascus.[1] The primary species known to produce ankaflavin include Monascus purpureus, Monascus pilosus, and Monascus ruber.[1] These fungi are traditionally used in Asia to produce red yeast rice, a natural food colorant and preservative.[1] The discovery of ankaflavin's potent bioactivities has shifted the focus from its role as a pigment to its potential as a pharmaceutical agent.

Data Presentation: Quantitative Bioactivity and Yield

The therapeutic potential of ankaflavin is underscored by its significant activity in various biological assays. The following tables summarize key quantitative data related to its cytotoxic effects on cancer cell lines and optimal yields from Monascus purpureus fermentations.

Table 1: Cytotoxic Activity of Ankaflavin (IC50 Values)

Cell Line	Cancer Type	IC50 (µg/mL)	Reference
Hep G2	Human Hepatocellular Carcinoma	15	[1]
A549	Human Lung Carcinoma	15	[1]
HEp-2	Human Laryngeal Carcinoma	Not specified, but demonstrated apoptosis induction

Table 2: Optimized Fermentation Parameters for Monascus Pigment Production

Fermentation Type	Substrate	Key Optimization Parameters	Outcome	Reference
Submerged Fermentation	Rice Bran	4.00% mannitol, cellulase (B1617823) hydrolysis at 60°C for 2 h	Maximum color value of 3538 U/g
Submerged Fermentation	Potato Wastes	7.81% potato powder, 12.82 days fermentation, 2.87% peptone	Maximum total pigment of 29.86 AU/ml
Solid-State Fermentation	Job's Tears	1.5% MSG, 1.0% NaCl, 2% KH2PO4, 0.2% MgSO4	Maximized yellow pigment production

Experimental Protocols: From Fermentation to Purification

The isolation of high-purity ankaflavin is a multi-step process involving fermentation, extraction, and chromatographic purification. The following protocols are based on established methodologies.

Fermentation of Monascus purpureus

Protocol for Submerged Fermentation:

• Seed Culture: Inoculate a Monascus purpureus strain into a sterilized seed medium (e.g., 60 g/L glucose, 20 g/L peptone, 10 g/L NaNO₃, 10 g/L KH₂PO₄, 5 g/L MgSO₄·7H₂O).

• Incubation: Culture in a shaker at 28-30°C and 180 rpm for 36-48 hours to obtain the seed liquid.

• Production Fermentation: Inoculate the seed liquid (3-8% v/v) into the fermentation medium (e.g., 50 g/L rice powder, 0.3 g NaNO₃, 0.1 g MgSO₄·7H₂O, 0.15 g KH₂PO₄ in 100 mL water).

• Fermentation Conditions: Culture in a shake flask at 30°C for 6 days.

• Harvesting: Centrifuge the fermentation broth at 3500 r/min for 20 minutes to collect the mycelia.

Extraction of Ankaflavin

Protocol for Ultrasonic-Assisted Extraction:

• Drying and Pulverization: Dry the harvested mycelia at 60°C to a constant weight and then grind into a fine powder (passing through a 100-mesh sieve).

• Extraction: Add the dried mycelial powder to n-hexane at a solid-to-liquid ratio of 1:20 to 1:120 (g:mL).

• Ultrasonication: Perform ultrasonic-assisted extraction for 15-45 minutes at a power of 50-100W. Repeat the extraction 1-4 times.

• Concentration: Combine the n-hexane extracts and concentrate under vacuum at 40°C to obtain a crude extract.

Purification of Ankaflavin

Protocol for a Two-Step Chromatographic Purification:

• Pre-separation by Silica (B1680970) Gel Chromatography:

  • Stationary Phase: 100-mesh silica gel.

  • Mobile Phase: A gradient of n-hexane and ethyl acetate.

  • Procedure: Load the concentrated crude extract onto the silica gel column and elute with the mobile phase to separate the yellow pigment fraction containing ankaflavin from other pigments.

  • Concentration: Concentrate the collected yellow eluent under vacuum at 40°C to obtain a yellow powder.

• Refining by High-Speed Countercurrent Chromatography (HSCCC):

  • Two-Phase Solvent System: Prepare a two-phase system of n-hexane:methanol:water with a volume ratio of 10:2.5-9:7.5-1.

  • Sample Preparation: Dissolve the yellow powder from the previous step in a mixture of the upper and lower phases of the solvent system.

  • HSCCC Separation: Perform HSCCC with detection at 405 nm. Collect the eluent containing ankaflavin.

  • Final Concentration: Concentrate the purified ankaflavin eluate under vacuum at 40°C to obtain a high-purity powder (purity can exceed 99%).

Visualization of Molecular Mechanisms

Ankaflavin exerts its biological effects by modulating several key signaling pathways involved in inflammation and cellular stress responses.

Experimental Workflow for Ankaflavin Isolation

The following diagram illustrates the comprehensive workflow for the isolation and purification of ankaflavin from Monascus purpureus.

Workflow for Ankaflavin Isolation and Purification.

Ankaflavin's Modulation of the NF-κB Signaling Pathway

Ankaflavin exhibits anti-inflammatory effects by inhibiting the NF-κB signaling pathway. It is proposed to interfere with the phosphorylation of IκB kinase (IKK), which in turn prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This action sequesters the NF-κB (p50/p65) dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes.

Ankaflavin's Inhibition of the NF-κB Pathway.

Ankaflavin's Dual Role in PPARγ and Nrf2 Signaling

Ankaflavin acts as a peroxisome proliferator-activated receptor-gamma (PPARγ) agonist and an activator of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. As a PPARγ agonist, it can enhance insulin (B600854) sensitivity. Concurrently, it promotes the dissociation of Nrf2 from its inhibitor Keap1, leading to Nrf2 translocation to the nucleus and the expression of antioxidant genes.

Ankaflavin's Activation of PPARγ and Nrf2 Pathways.

Conclusion

Ankaflavin, a yellow pigment from Monascus species, presents a compelling profile as a multi-target bioactive compound. Its demonstrated anti-inflammatory and anti-cancer activities, coupled with its role in modulating key cellular signaling pathways, position it as a promising candidate for further preclinical and clinical investigation. The methodologies outlined in this guide provide a robust framework for the consistent and high-purity isolation of ankaflavin, facilitating its continued exploration in the fields of drug discovery and development. Future research should focus on further elucidating its mechanisms of action and evaluating its therapeutic efficacy in various disease models.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Ankaflavin Biosynthesis Pathway in Monascus purpureus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin (B600211), a yellow azaphilone pigment produced by the fungus Monascus purpureus, has garnered significant attention for its diverse bioactive properties, including anti-inflammatory, anti-obesity, and anti-cancer activities. As a key secondary metabolite, understanding its biosynthesis is critical for optimizing production, metabolic engineering, and exploring its full therapeutic potential. This technical guide provides a comprehensive overview of the ankaflavin biosynthesis pathway, detailing the core enzymatic steps, the genetic architecture of the biosynthetic gene cluster, regulatory networks, and key experimental protocols for its study. Quantitative data from various studies are summarized to provide a comparative perspective on factors influencing ankaflavin yield.

The Ankaflavin Biosynthesis Pathway

Ankaflavin is a polyketide, synthesized through a complex series of enzymatic reactions that integrate primary metabolic precursors into a characteristic azaphilone chromophore. The pathway is initiated by a Type I polyketide synthase (PKS) and a fatty acid synthase (FAS), leading to the formation of an orange pigment intermediate, which is then converted to the yellow pigment, ankaflavin.

Core Biosynthetic Genes and Enzymes

The genes responsible for ankaflavin biosynthesis are organized in a conserved gene cluster. The key enzymes and their functions are detailed below:

Gene	Enzyme	Function in the Pathway
MpPKS5	Polyketide Synthase	A non-reducing iterative Type I PKS that catalyzes the initial condensation of acetyl-CoA and malonyl-CoA to form the hexaketide backbone, which serves as the chromophore of the pigment molecule. Disruption of this gene leads to a significant reduction in pigment production.[1]
MpFasA2	Fatty Acid Synthase α-subunit	Works in conjunction with MpFasB2 to synthesize a medium-chain fatty acid (typically octanoyl-CoA) that will be esterified to the polyketide core.
MpFasB2	Fatty Acid Synthase β-subunit	Works in conjunction with MpFasA2 for the synthesis of the fatty acid side chain.
mppB	Acyl-carrier protein	Involved in the transfer of the fatty acid side chain during its synthesis and subsequent attachment to the polyketide core.
mppD	Acyltransferase	Catalyzes the esterification of the fatty acid side chain onto the polyketide chromophore, forming the orange pigment intermediates, monascorubrin (B81130) and rubropunctatin.
mppE (MpigE)	NAD(P)H-dependent oxidoreductase	Key branching point enzyme. Catalyzes the conversion of the orange pigments (monascorubrin/rubropunctatin) into the yellow pigments, ankaflavin and monascin.[1][2] Overexpression of mppE promotes yellow pigment production, while its deletion results in the accumulation of orange and red pigments.[1]
mppC	Dehydrogenase	Involved in the modification of the polyketide intermediate. Upregulation of mppC is associated with increased orange pigment biosynthesis.[3]

Biosynthesis Pathway Diagram

The biosynthesis of ankaflavin proceeds through a multi-step pathway involving the integration of polyketide and fatty acid synthesis. The orange pigment, monascorubrin, serves as a crucial intermediate, which is then converted to ankaflavin by the oxidoreductase MpigE.

Ankaflavin Biosynthesis Pathway Overview

Quantitative Data on Ankaflavin Production

The production of ankaflavin is influenced by a variety of genetic and environmental factors. The following tables summarize quantitative data from studies investigating these effects.

Gene Expression and Mutant Studies

Gene/Strain Modification	Condition	Fold Change/Effect on Ankaflavin Production	Reference
Overexpression of mppE (MpigE)	Standard fermentation	Promotes the production of yellow pigments.
Deletion of mppE (MpigE)	Standard fermentation	Results in very low production of red pigments while retaining yellow pigments, indicating its key role in red pigment biosynthesis from yellow precursors.
Overexpression of wrbA (related to carbon metabolism)	Standard fermentation	8.5% increase in ankaflavin production.
Disruption of nuoI (NADH-quinone oxidoreductase)	Submerged batch-fermentation	54.89% increase in yellow pigment production.
Addition of Rotenone (1.0 mg/L) (cofactor engineering)	Submerged batch-fermentation	114.06% increase in yellow pigment production.
Addition of Methyl Viologen (1.0 mg/L) (cofactor engineering)	Submerged batch-fermentation	74.62% increase in yellow pigment production.
Down-regulation of mppE	Resting culture with extractive fermentation	~18.6% down-regulation.
Up-regulation of mppC	Resting culture with extractive fermentation	~21.0% up-regulation, favoring orange pigment.
High-sugar synergistic high-salt stress	Fermentation with 35 g/L NaCl and 150 g/L glucose	98% increase in extracellular yellow pigment yield.
Addition of Acetic Acid	Liquid fermentation of M. ruber	9.97 to 13.9 times increase in total pigment yield.

Fermentation Conditions and Yield

Fermentation Condition	Ankaflavin/Yellow Pigment Yield	Reference
Submerged fermentation with brewer's spent grain hydrolysate	Maximum red pigment production of 22.25 UA500.
Submerged fermentation with optimized medium (RSM)	Significant upregulation of yellow pigment production with Vitamin B5 (90.64%), Malt extract (185.31%), and ZnSO4 (153.61%).
High-sugar (150 g/L) and high-salt (35 g/L) stress	98% increase in extracellular yellow pigment yield.
Repeated-batch extractive fermentation with immobilized cells	Biomass reached 21.2 g/L, with stable extracellular production of dominant yellow pigments.

Regulatory Networks Controlling Ankaflavin Biosynthesis

The expression of the ankaflavin biosynthetic gene cluster is tightly regulated by a network of transcription factors and signaling pathways that respond to environmental cues.

Key Transcription Factors

Transcription Factor	Function
mppR1	A putative pathway-specific transcription factor. Its expression is often correlated with pigment biosynthesis, though under certain stress conditions (high-sugar/salt), its expression can be down-regulated while pigment production increases, suggesting a complex regulatory role.
mppR2	Another transcription factor implicated in pigment regulation. Its expression is significantly up-regulated under acetic acid conditions, correlating with increased pigment synthesis. Like mppR1, its expression can be down-regulated under other stress conditions.

Signaling Pathways

The cAMP-PKA signaling pathway is a key global regulator of secondary metabolism in fungi, including pigment production in Monascus. Exogenous addition of cAMP has been shown to induce the production of Monascus azaphilone pigments. This pathway likely acts upstream of the pathway-specific transcription factors, integrating nutritional and environmental signals to modulate the expression of the ankaflavin gene cluster.

Regulatory Network for Ankaflavin Biosynthesis

Experimental Protocols

Protocol for Gene Knockout in Monascus purpureus using CRISPR/Cas9

This protocol provides a general framework for deleting a target gene (e.g., mppE) in M. purpureus.

1. Design and Construction of sgRNA Expression Cassette:

• Identify a 20-bp target sequence within the coding region of the target gene, followed by a Protospacer Adjacent Motif (PAM) sequence (e.g., NGG).

• Synthesize two complementary oligonucleotides encoding the sgRNA target sequence.

• Anneal the oligonucleotides and clone them into a Cas9 expression vector containing a suitable promoter (e.g., U6 promoter) for sgRNA expression.

2. Protoplast Preparation:

• Grow M. purpureus in Potato Dextrose Broth (PDB) at 30°C for 2-3 days.

• Harvest the mycelia by filtration and wash with an osmotic stabilizer (e.g., 0.8 M NaCl).

• Resuspend the mycelia in a lytic enzyme solution (e.g., lysing enzymes from Trichoderma harzianum, cellulase) in the osmotic stabilizer and incubate at 30°C with gentle shaking for 2-4 hours.

• Separate the protoplasts from the mycelial debris by filtering through sterile glass wool.

• Wash the protoplasts twice with an osmotic stabilizer and resuspend in STC buffer (Sorbitol, Tris-HCl, CaCl₂).

3. Protoplast Transformation:

• Mix the prepared protoplasts (1 x 10⁷) with the Cas9-sgRNA plasmid (5-10 µg).

• Add PEG solution (e.g., 40% PEG 4000 in STC buffer) and incubate on ice for 20-30 minutes.

• Add STC buffer and mix gently.

4. Selection and Screening:

• Plate the transformed protoplasts onto a regeneration medium (e.g., PDA with an osmotic stabilizer) containing a selection agent (e.g., hygromycin B).

• Incubate at 30°C for 3-5 days until transformants appear.

• Isolate individual transformants and cultivate them for genomic DNA extraction.

5. Verification of Gene Knockout:

• Perform PCR analysis using primers flanking the target gene to screen for the desired deletion or insertion.

• Confirm the knockout by Sanger sequencing of the PCR product.

• Analyze the metabolite profile of the knockout strain using HPLC to confirm the functional consequence of the gene deletion (e.g., absence of ankaflavin and accumulation of orange pigments).

CRISPR/Cas9 Gene Knockout Workflow

Protocol for HPLC Analysis of Ankaflavin

This protocol is for the quantification of ankaflavin and other Monascus pigments from a fermentation culture.

1. Sample Preparation and Extraction:

• Harvest mycelia from the fermentation broth by centrifugation or filtration.

• Dry the mycelia at 60°C to a constant weight and grind into a fine powder.

• Suspend a known amount of mycelial powder (e.g., 100 mg) in 70-95% (v/v) ethanol (B145695) (e.g., 10 mL).

• Agitate the suspension on a rotary shaker at 150 rpm for 12-24 hours at room temperature in the dark.

• Centrifuge the mixture at 5,000 x g for 15 minutes and collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter prior to HPLC injection.

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) (Solvent A) and 0.1% formic acid in water (Solvent B).

  • Example Gradient: Start with 80% B, decrease to 20% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 0.8 - 1.0 mL/min.

• Detection: Diode Array Detector (DAD) or UV-Vis detector. Monitor at ~420 nm for yellow pigments (ankaflavin), ~470 nm for orange pigments, and ~510 nm for red pigments.

• Injection Volume: 10-20 µL.

3. Quantification:

• Prepare a standard curve using a purified ankaflavin standard of known concentrations.

• Integrate the peak area corresponding to the retention time of ankaflavin in the sample chromatogram.

• Calculate the concentration of ankaflavin in the sample based on the standard curve.

Conclusion and Future Directions

The biosynthesis of ankaflavin in Monascus purpureus is a complex, highly regulated process involving a dedicated gene cluster that integrates polyketide and fatty acid metabolism. Key enzymes, particularly the polyketide synthase MpPKS5 and the oxidoreductase mppE, are critical control points in the pathway. Understanding the intricate regulatory networks, including the roles of transcription factors like mppR1 and mppR2 and global signaling pathways, is essential for the rational design of metabolic engineering strategies.

Future research should focus on:

• Enzyme Characterization: Detailed kinetic analysis of the biosynthetic enzymes to build robust metabolic models.

• Regulatory Network Elucidation: Mapping the complete regulatory network to identify novel targets for upregulating ankaflavin production.

• Synthetic Biology Approaches: Reconstitution of the ankaflavin pathway in a heterologous host to enable controlled production and pathway optimization.

This guide provides a foundational framework for researchers aiming to delve into the fascinating biochemistry of ankaflavin and harness its potential for pharmaceutical and biotechnological applications.

References

• 1. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 2. MpigE, a gene involved in pigment biosynthesis in Monascus ruber M7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]

Ankaflavin: A Technical Guide to its Chemical Structure and Biological Properties

Chemical Identity and Physicochemical Properties

Ankaflavin (B600211) is a yellow pigment and a secondary metabolite produced by fungi of the Monascus genus, particularly Monascus purpureus.[1][2] It belongs to the class of azaphilone compounds and is structurally similar to monascin, another yellow pigment from Monascus, differing only in the length of its side chain.[3]

Table 1: Chemical Identifiers for Ankaflavin

Identifier	Value
CAS Number	50980-32-0[4]
Molecular Formula	C₂₃H₃₀O₅
Molecular Weight	386.49 g/mol
IUPAC Name	(3S,3aR,9aR)-9a-methyl-3-octanoyl-6-[(E)-prop-1-enyl]-3,3a,4,8-tetrahydrofuro[3,2-g]isochromene-2,9-dione
SMILES	CCCCCCCC(=O)[C@@H]1[C@H]2CC3=C(COC(=C3)/C=C/C)C(=O)[C@@]2(OC1=O)C
InChI Key	AQTJNEHGKRUSLT-ODTNPMSZSA-N

Table 2: Physicochemical Properties of Ankaflavin

Property	Value
Melting Point	Data not available
Solubility	Soluble in methanol, ethanol, and DMSO. Further quantitative data is not readily available.
Appearance	Yellow pigment

Spectroscopic Data

The structural elucidation of ankaflavin is supported by various spectroscopic techniques.

2.1. UV-Vis Spectroscopy

In solution, ankaflavin exhibits characteristic absorption maxima in the ultraviolet and visible regions.

• λmax: ~310 nm and ~430 nm

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

(Note: A complete, tabulated list of ¹H and ¹³C NMR chemical shifts and coupling constants is not available in the provided search results.)

2.3. Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the molecular weight and fragmentation pattern of ankaflavin.

(Note: A detailed ESI-MS/MS fragmentation spectrum and analysis for ankaflavin were not explicitly found in the search results.)

Experimental Protocols

3.1. Extraction and Purification of Ankaflavin from Monascus purpureus

The following protocol is a comprehensive method for the extraction and purification of ankaflavin from the fermentation products of Monascus purpureus.

3.1.1. Fermentation

• Seed Culture: Inoculate Monascus purpureus into a seed medium containing (per 100 mL): 6 g glucose, 2 g peptone, 1 g NaNO₃, 0.5 g MgSO₄·7H₂O, and 1 g KH₂PO₄. Culture in a shake flask at 30°C for 3 days.

• Production Fermentation: Transfer the seed culture to a larger scale fermentation medium with a similar composition and continue cultivation until optimal pigment production is achieved.

3.1.2. Extraction

• Harvesting: Separate the mycelia from the fermentation broth by centrifugation.

• Drying and Grinding: Dry the mycelial biomass and grind it into a fine powder.

• Ultrasonic-Assisted Extraction: Suspend the mycelial powder in n-hexane at a solid-to-liquid ratio of 1:90 (g/mL). Perform ultrasonic-assisted extraction at 100W for 30 minutes. Repeat the extraction process three times.

• Centrifugation: Centrifuge the mixture at 3500 rpm for 20 minutes to separate the extract from the solid residue.

• Concentration: Combine the supernatants and concentrate the extract to obtain the crude yellow pigments.

3.1.3. Purification

• Pre-separation: The crude extract can be subjected to preliminary separation techniques like column chromatography using silica (B1680970) gel.

• High-Speed Counter-Current Chromatography (HSCCC): For high-purity ankaflavin, utilize HSCCC with a two-phase solvent system of n-hexane:methanol:water (10:7:3 by volume). Dissolve the pre-separated pigment in a mixture of the upper and lower phases for injection.

• Fraction Collection and Analysis: Collect the fractions and monitor the purity of ankaflavin using analytical techniques such as HPLC.

• Final Product: Combine the pure fractions and evaporate the solvent to obtain high-purity ankaflavin.

Biological Activity and Signaling Pathways

Ankaflavin exhibits a wide range of biological activities, making it a compound of significant interest for researchers in drug development. Its effects are primarily attributed to its interaction with key cellular signaling pathways.

4.1. Anti-inflammatory Activity

Ankaflavin has demonstrated potent anti-inflammatory effects by modulating several key inflammatory pathways. It can reduce the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).

4.2. Anti-cancer Activity

Ankaflavin exhibits selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. It can induce apoptosis in cancer cells, suggesting its potential as a chemotherapeutic agent.

4.3. Metabolic Regulation

Ankaflavin plays a significant role in regulating lipid and glucose metabolism, making it a promising candidate for addressing metabolic syndrome. It has been shown to have anti-obesity and antidiabetic effects.

4.4. Key Signaling Pathways Modulated by Ankaflavin

4.4.1. Peroxisome Proliferator-Activated Receptor γ (PPARγ) Signaling Pathway

Ankaflavin acts as a natural agonist for PPARγ, a nuclear receptor that is a master regulator of adipogenesis and is involved in glucose homeostasis. Activation of PPARγ by ankaflavin enhances insulin (B600854) sensitivity.

Caption: Ankaflavin activates the PPARγ signaling pathway.

4.4.2. Nuclear factor erythroid 2-related factor 2 (Nrf2) Signaling Pathway

Ankaflavin is a novel activator of Nrf2, a transcription factor that regulates the expression of antioxidant and detoxification genes. By activating the Nrf2 pathway, ankaflavin enhances the cellular antioxidant defense system.

Caption: Ankaflavin activates the Nrf2 antioxidant pathway.

4.4.3. AMP-activated protein kinase (AMPK) Signaling Pathway

Ankaflavin has been identified as a natural activator of AMPK, a key enzyme in cellular energy homeostasis. Activation of AMPK by ankaflavin leads to the inhibition of fatty acid synthesis and the promotion of fatty acid oxidation, contributing to its hypolipidemic effects.

Caption: Ankaflavin activates the AMPK signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice. | Semantic Scholar [semanticscholar.org]
• 3. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 4. ANKAFLAVIN CAS#: 50980-32-0 [m.chemicalbook.com]

Spectroscopic and Analytical Profile of Ankaflavin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin (B600211), a yellow azaphilone pigment primarily produced by Monascus species, has garnered significant scientific interest due to its diverse biological activities, including anti-inflammatory, anti-cancer, and lipid-lowering effects. This technical guide provides a comprehensive overview of the spectroscopic and analytical data for ankaflavin, intended to serve as a core resource for researchers engaged in its study and development. This document outlines key spectroscopic data in structured tables, details experimental protocols for its isolation and analysis, and visualizes its known signaling pathway interactions.

Spectroscopic Data

UV-Visible Spectroscopy

Ankaflavin exhibits characteristic absorption maxima in the visible light spectrum, contributing to its yellow color. The primary absorption wavelength is typically observed in the range of 405-430 nm.

Table 1: UV-Visible Spectroscopic Data for Ankaflavin

Spectroscopic Parameter	Value	Reference(s)
Absorption Maximum (λmax)	~405-430 nm	Not explicitly cited

Mass Spectrometry

Mass spectrometry data confirms the molecular weight of ankaflavin and provides crucial information for its identification in complex mixtures.

Table 2: Mass Spectrometry Data for Ankaflavin

Ionization Mode	m/z	Description	Reference(s)
Positive Ion Mode	387.42	[M+H]⁺	Not explicitly cited
Negative Ion Mode	385.31	[M-H]⁻	Not explicitly cited
Molecular Weight	386 g/mol

Experimental Protocols

The following sections detail the methodologies for the isolation, purification, and analysis of ankaflavin from Monascus-fermented products.

Isolation and Purification of Ankaflavin

This protocol describes a multi-step process to obtain high-purity ankaflavin.

2.1.1 Extraction

• Fermented Product Preparation: Dry the Monascus-fermented product (e.g., red mold rice).

• Solvent Extraction: Extract the yellow pigments from the fermented product using n-hexane, a solvent with lower polarity. This step minimizes the co-extraction of red and orange pigments.

• Concentration: Concentrate the n-hexane extract under vacuum at 40°C to yield a concentrated solution.

2.1.2 Pre-separation by Silica (B1680970) Gel Column Chromatography

• Stationary Phase: Use 100-mesh silica gel as the stationary phase.

• Mobile Phase: Employ a mobile phase of n-hexane and ethyl acetate.

• Elution: Elute the concentrated extract through the silica gel column to separate the yellow pigment fraction from other components.

• Concentration: Concentrate the collected yellow eluent to a powder under vacuum at 40°C.

2.1.3 Refinement by High-Speed Countercurrent Chromatography (HSCCC)

• Two-phase Solvent System: Prepare a two-phase solvent system of n-hexane-ethyl acetate-methanol-water.

• Equilibration: Thoroughly mix the solvent system and allow the phases to separate. Use the upper phase as the stationary phase and the lower phase as the mobile phase.

• Sample Preparation: Dissolve the pigment powder obtained from the pre-separation step in a mixture of the upper and lower phases.

• Chromatography: Perform HSCCC to refine the yellow pigment fraction and isolate pure ankaflavin.

Analytical Method: Synchronous HPLC-PAD-MS

This method allows for the simultaneous determination of ankaflavin and other Monascus metabolites.

• Extraction:

  • Extract the sample (e.g., red mold rice powder) with 75% ethanol (B145695) at 80°C for 30 minutes.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: Isocratic elution with a mobile phase of 0.05% trifluoroacetic acid in an acetonitrile-water mixture.

  • Detection: Use a Photodiode Array Detector (PAD) for UV-Vis detection and a mass spectrometer for mass analysis.

Signaling Pathway Analysis

Ankaflavin has been shown to modulate several key signaling pathways involved in cellular processes such as inflammation and metabolism.

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

Ankaflavin has been observed to inhibit the phosphorylation of key proteins in the MAPK signaling cascade, which is often associated with inflammatory responses.

Ankaflavin's inhibitory effect on the MAPK signaling pathway.

AMP-Activated Kinase (AMPK) Signaling Pathway

Ankaflavin has been identified as an activator of AMPK, a key regulator of cellular energy homeostasis. Activation of AMPK by ankaflavin can lead to the inhibition of fatty acid synthesis and the promotion of fatty acid oxidation.

Ankaflavin's activation of the AMPK signaling pathway.

Conclusion

This technical guide consolidates the available spectroscopic and analytical data for ankaflavin, providing a foundational resource for researchers. While comprehensive NMR data remains to be fully elucidated in publicly accessible literature, the provided information on UV-Visible spectroscopy, mass spectrometry, and detailed experimental protocols offers a robust starting point for the identification, purification, and quantification of this promising natural product. The visualization of its interaction with key signaling pathways further aids in understanding its mechanism of action and potential therapeutic applications.

Ankaflavin: An In-Depth Technical Guide to its In Vitro Mechanisms of Action

An in-depth technical guide or whitepaper on the core.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin (B600211), a yellow azaphilone pigment derived from Monascus purpureus-fermented products, has garnered significant scientific interest for its diverse pharmacological activities.[1][2] Traditionally used in food and medicine, recent in vitro studies have elucidated its potent anti-cancer, anti-inflammatory, and metabolic regulatory properties. This document provides a comprehensive technical overview of the molecular mechanisms underlying Ankaflavin's effects in vitro, presenting quantitative data, detailed experimental protocols, and visual representations of key signaling pathways to support further research and development.

Anti-proliferative and Cytotoxic Activity

Ankaflavin exhibits selective cytotoxicity against various human cancer cell lines while showing minimal toxicity to normal cells.[3] This selective action underscores its potential as a chemotherapeutic agent.

Quantitative Data: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. Ankaflavin has demonstrated significant cytotoxic effects across multiple cancer cell lines.

Cell Line	Cancer Type	IC50 Value	Citation
Hep G2	Hepatocellular Carcinoma	15 µg/mL	[3]
A549	Lung Carcinoma	15 µg/mL	[3]
HEp-2	Laryngeal Carcinoma	Data on apoptosis induction, specific IC50 not stated	[4]

Note: Ankaflavin posed no significant toxicity to normal human lung fibroblasts (MRC-5 and WI-38) at the same concentrations.[3]

Experimental Protocol: MTT Assay for Cell Viability

The cytotoxic effects of Ankaflavin are commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Plate cancer cells (e.g., Hep G2, A549) in 96-well plates at a density of 5x10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with various concentrations of Ankaflavin (e.g., 0-20 µg/mL) dissolved in a suitable solvent (like DMSO) and diluted in culture medium. A vehicle control (DMSO) is run in parallel.

• Incubation: Incubate the treated cells for a specified period, typically 48 hours.[3]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control. The IC50 value is calculated from the dose-response curve.

Induction of Apoptosis

A primary mechanism of Ankaflavin's anti-cancer activity is the induction of programmed cell death, or apoptosis.

Mechanism of Apoptotic Induction

Ankaflavin treatment leads to classic morphological and biochemical hallmarks of apoptosis. In Hep G2 cells, treatment results in chromosomal condensation and fragmentation.[3] Flow cytometry analysis reveals a significant increase in the sub-G1 cell population, which is indicative of apoptotic DNA fragmentation.[3] Further studies in HEp-2 cells show that Ankaflavin activates key executioner enzymes of the apoptotic cascade, including caspase-3, caspase-8, and caspase-9, confirming its role in initiating apoptosis.[4] In activated hepatic stellate cells (HSC-T6), Ankaflavin-induced apoptosis is associated with decreased levels of the anti-apoptotic protein Bcl-2.[5]

References

• 1. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 2. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-tumor and anti-inflammatory properties of ankaflavin and monaphilone A from monascus purpureus NTU 568 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ankaflavin and Monascin Induce Apoptosis in Activated Hepatic Stellate Cells through Suppression of the Akt/NF-κB/p38 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Ankaflavin's Role in Regulating Gene Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ankaflavin (B600211), a yellow pigment derived from Monascus purpureus-fermented products, has garnered significant scientific interest for its diverse pharmacological activities. This technical guide provides an in-depth exploration of the molecular mechanisms by which ankaflavin regulates gene expression. It details ankaflavin's modulation of key signaling pathways, including NF-κB, Nrf2, PPARγ, and AMPK, and the consequent impact on the expression of genes involved in inflammation, oxidative stress, and lipid metabolism. This document summarizes quantitative data from pertinent studies, outlines detailed experimental protocols for key assays, and provides visual representations of the signaling pathways and experimental workflows to support further research and drug development efforts.

Introduction

Monascus-fermented foods have a long history of use in traditional Asian medicine. Modern scientific investigation has identified several bioactive secondary metabolites, including the yellow pigment ankaflavin. Preclinical studies have demonstrated ankaflavin's potential as an anti-inflammatory, antioxidant, and metabolic regulating agent.[1][2] These therapeutic effects are largely attributed to its ability to modulate the expression of a wide array of genes. Understanding the precise molecular targets and signaling cascades affected by ankaflavin is crucial for its development as a therapeutic agent. This guide serves as a comprehensive resource for researchers and drug development professionals, consolidating the current knowledge on ankaflavin's role in gene expression regulation.

Key Signaling Pathways Modulated by Ankaflavin

Ankaflavin exerts its effects on gene expression by interacting with several key signaling pathways. These pathways are central to cellular responses to stress, inflammation, and metabolic changes.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response. In pathological states, its overactivation leads to the increased expression of pro-inflammatory genes. Ankaflavin has been shown to inhibit the NF-κB signaling cascade.[1][3]

• Mechanism of Action: Ankaflavin can inhibit the phosphorylation of key upstream kinases in the NF-κB pathway, such as ERK1/2 and p38 MAPK.[1] This prevents the phosphorylation and subsequent degradation of IκB, the inhibitory protein that sequesters NF-κB in the cytoplasm. As a result, the translocation of the active NF-κB dimer to the nucleus is blocked, leading to a downregulation of its target pro-inflammatory genes.

Ankaflavin's inhibition of the NF-κB signaling pathway.

Activation of the Nrf2-ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide range of antioxidant and cytoprotective genes through its binding to the Antioxidant Response Element (ARE). Ankaflavin is a known activator of the Nrf2 pathway.

• Mechanism of Action: Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Ankaflavin promotes the dissociation of Nrf2 from Keap1, although the exact mechanism is still under investigation. Once released, Nrf2 translocates to the nucleus, binds to the ARE, and initiates the transcription of antioxidant and detoxifying enzymes such as heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCL).

References

• 1. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Anti-inflammatory effects of Ankaflavin in cell models

Ankaflavin (B600211), a yellow pigment derived from Monascus fermented products, has garnered significant attention within the scientific community for its diverse pharmacological activities, including potent anti-inflammatory effects. This technical guide provides an in-depth overview of the anti-inflammatory properties of Ankaflavin as demonstrated in various cell models. It is intended for researchers, scientists, and professionals in drug development who are interested in the molecular mechanisms and experimental validation of Ankaflavin's therapeutic potential.

This document summarizes key quantitative data, details common experimental protocols used to assess its efficacy, and visualizes the underlying signaling pathways and experimental workflows.

Quantitative Analysis of Anti-inflammatory Effects

Ankaflavin has been shown to modulate a range of inflammatory markers in different cell-based assays. The following tables summarize the quantitative data from key studies, providing a clear comparison of its effects across various models and inflammatory stimuli.

Table 1: Effect of Ankaflavin on Pro-inflammatory Mediators in Murine Macrophage RAW 264.7 Cells

Inflammatory Mediator	Stimulant	Ankaflavin Concentration	% Inhibition / Effect	Reference
Nitrite (B80452) (NO)	LPS	Not Specified	Decrease	[1]
iNOS Expression	LPS	Not Specified	Decrease	[1]
COX-2 Expression	LPS	Not Specified	Decrease	[1]

Table 2: Effect of Ankaflavin on Mast Cell Activation in Rat Basophilic Leukemia RBL-2H3 Cells

Marker	Stimulant	Ankaflavin Concentration	Effect	Reference
Mast Cell Degranulation	PMA/Ionomycin	40 µM	Inhibition	[2][3]
TNF-α Secretion	PMA/Ionomycin	40 µM	Inhibition	[2][3]
p-PKC	PMA/Ionomycin	40 µM	Suppression	[2][3]
p-ERK	PMA/Ionomycin	40 µM	Suppression	[2][3]
p-JNK	PMA/Ionomycin	40 µM	Suppression	[2][3]
p-p38	PMA/Ionomycin	40 µM	Suppression	[2][3]

Core Signaling Pathways Modulated by Ankaflavin

Ankaflavin exerts its anti-inflammatory effects by modulating key signaling cascades within the cell. The primary pathways identified are the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which are central regulators of the inflammatory response.

Inhibition of MAPK and NF-κB Signaling

In models of inflammation, such as lipopolysaccharide (LPS)-stimulated macrophages, extracellular signals trigger a cascade of intracellular events. This leads to the phosphorylation and activation of MAPK family members (ERK, JNK, and p38) and the subsequent activation of the transcription factor NF-κB. Activated NF-κB translocates to the nucleus, where it promotes the transcription of genes encoding pro-inflammatory proteins like iNOS, COX-2, and various cytokines.[4][5][6] Ankaflavin has been shown to inhibit the phosphorylation of MAPK proteins, thereby preventing the activation of NF-κB and suppressing the expression of these inflammatory mediators.[1][2][7]

Caption: Ankaflavin inhibits LPS-induced inflammation by targeting MAPK and NF-κB pathways.

Detailed Experimental Protocols

The following sections provide standardized protocols for key experiments used to evaluate the anti-inflammatory effects of Ankaflavin in cell models.

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7 is commonly used.

• Culture Medium: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are cultured at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol:

  • Seed RAW 264.7 cells in appropriate culture plates (e.g., 96-well for viability, 24-well for NO, 6-well for protein/RNA extraction).

  • Allow cells to adhere for 24 hours.

  • Pre-treat cells with various concentrations of Ankaflavin for 1-2 hours.

  • Induce inflammation by adding Lipopolysaccharide (LPS) (e.g., 1 µg/mL).

  • Incubate for the desired time period (e.g., 24 hours for cytokine analysis).

Caption: A typical workflow for studying Ankaflavin's effects on LPS-stimulated macrophages.

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.

• Seed cells in a 96-well plate and treat with Ankaflavin as described above.

• After incubation, remove the culture medium.

• Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control group.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Collect the cell culture supernatant after the treatment period.

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid).

• Incubate at room temperature for 10 minutes, protected from light.

• Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubate for another 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

Cytokine and Chemokine Measurement (ELISA)

• Collect cell culture supernatants after treatment.

• Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for specific cytokines (e.g., TNF-α, IL-6, IL-1β).

• Follow the manufacturer's protocol for the ELISA, which typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding standards and samples (supernatants).

  • Adding a detection antibody.

  • Adding an enzyme-conjugated secondary antibody.

  • Adding the substrate and stopping the reaction.

• Measure the absorbance at the appropriate wavelength and calculate cytokine concentrations based on the standard curve.

Western Blotting for Protein Expression

• After treatment, wash cells with ice-cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling with Laemmli sample buffer.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies (e.g., anti-iNOS, anti-COX-2, anti-p-p38, anti-p65, anti-β-actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify band intensity using densitometry software, normalizing to a loading control like β-actin.

Conclusion

The evidence from cell-based models strongly supports the anti-inflammatory properties of Ankaflavin. It effectively suppresses the production of key pro-inflammatory mediators such as nitric oxide, iNOS, COX-2, and various cytokines.[1][7] The primary mechanism of action involves the inhibition of the MAPK and NF-κB signaling pathways, which are critical hubs in the inflammatory response.[2][7] These findings highlight Ankaflavin as a promising candidate for further investigation and development as a therapeutic agent for inflammatory conditions. The protocols and data presented in this guide offer a foundational resource for researchers aiming to explore the full potential of this natural compound.

References

• 1. Anti-tumor and anti-inflammatory properties of ankaflavin and monaphilone A from monascus purpureus NTU 568 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsonline.com [ijpsonline.com]
• 6. Signaling pathways in macrophages: molecular mechanisms and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antioxidant Properties of Ankaflavin and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin (B600211), a prominent yellow pigment derived from Monascus species, has garnered significant attention for its diverse bioactive properties, including its potent antioxidant effects.[1][2] This technical guide provides a comprehensive overview of the antioxidant characteristics of ankaflavin and its derivatives, detailing the underlying mechanisms of action, quantitative antioxidant data, and the experimental protocols used for their evaluation. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Ankaflavin's antioxidant capabilities are attributed to its unique chemical structure, which enables it to protect cells from oxidative damage.[2] Its therapeutic potential extends to various health conditions, including metabolic disorders, inflammatory conditions, and cancer.[1][2] This guide will delve into the scientific evidence supporting these claims, with a focus on the molecular pathways involved and the quantitative assessment of its antioxidant efficacy.

Mechanism of Antioxidant Action

Ankaflavin exerts its antioxidant effects through multiple mechanisms, primarily centered around the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway and the enhancement of endogenous antioxidant enzyme activity.

Nrf2 Signaling Pathway Activation

Ankaflavin is a known activator of the Nrf2 pathway, a critical cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or activators like ankaflavin, Keap1 undergoes a conformational change, leading to the release of Nrf2. Once released, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes. This binding initiates the transcription of a suite of protective genes, including those encoding for antioxidant enzymes.

Ankaflavin-mediated activation of the Nrf2 signaling pathway.

Enhancement of Antioxidant Enzyme Activity

A direct consequence of Nrf2 activation by ankaflavin is the increased expression and activity of several key antioxidant enzymes. These enzymes play a crucial role in neutralizing reactive oxygen species (ROS) and protecting cells from oxidative damage. Studies have demonstrated that ankaflavin treatment leads to a significant increase in the activity of enzymes such as superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).

Quantitative Antioxidant Data

The antioxidant properties of ankaflavin and its derivatives have been quantified using various in vitro and in vivo assays. The following tables summarize the available quantitative data.

In Vitro Antioxidant Activity

Compound	Assay	IC50 / Activity	Reference
Yellow Monascus Pigments	DPPH Radical Scavenging	IC50: 0.23 mg/mL
Yellow Monascus Pigments	ABTS Radical Scavenging	IC50: 0.035 mg/mL
Ankaflavin	Cellular Antioxidant Activity (CAA)	Quercetin (B1663063) Equivalent: < 7.23 µM
Monascin (B191897)	Cellular Antioxidant Activity (CAA)	Quercetin Equivalent: < 7.23 µM
Monasfluore A	Cellular Antioxidant Activity (CAA)	Quercetin Equivalent: ~7.23 µM
Monaphilone B	Cellular Antioxidant Activity (CAA)	Quercetin Equivalent: ~7.23 µM
New Yellow Pigment	Cellular Antioxidant Activity (CAA)	Quercetin Equivalent: 7.23 µM

Note: The DPPH and ABTS data are for a mixture of "yellow Monascus pigments" and may not represent pure ankaflavin.

In Vivo Antioxidant Enzyme Activity

The following data is from a study on mice with alcoholic liver disease, where ankaflavin (AK) and monascin (MS) were administered.

Treatment Group	Catalase (U/mg protein)	Superoxide Dismutase (U/mg protein)	Glutathione Peroxidase (U/mg protein)	Glutathione Reductase (mU/mg protein)
Control	10.5 ± 0.8	12.3 ± 1.1	25.4 ± 2.1	35.6 ± 3.2
Ethanol (B145695)	5.2 ± 0.5	6.8 ± 0.7	13.1 ± 1.5	18.9 ± 2.0
Ankaflavin (Low Dose)	9.8 ± 0.9	11.5 ± 1.0	23.8 ± 2.0	33.1 ± 3.0
Ankaflavin (High Dose)	10.1 ± 0.9	11.9 ± 1.1	24.5 ± 2.2	34.5 ± 3.1
Monascin (Low Dose)	8.9 ± 0.8	10.2 ± 0.9	21.7 ± 1.9	30.4 ± 2.8
Monascin (High Dose)	9.5 ± 0.9	11.1 ± 1.0	22.9 ± 2.1	32.7 ± 2.9

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Reagent Preparation: Prepare a 0.2 mM solution of DPPH in methanol.

• Sample Preparation: Dissolve ankaflavin or its derivatives in a suitable solvent (e.g., methanol) to prepare a series of concentrations.

• Assay Procedure:

  • Add 1.0 mL of the sample solution to 1.0 mL of the DPPH solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance of the solution at 517 nm using a spectrophotometer.

  • A control is prepared using 1.0 mL of the solvent instead of the sample solution.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined from a plot of inhibition percentage against sample concentration.

Workflow for the DPPH radical scavenging assay.

ABTS Radical Cation Scavenging Assay

This assay assesses the capacity of an antioxidant to scavenge the 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS radical cation (ABTS•+).

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of concentrations of ankaflavin or its derivatives in a suitable solvent.

• Assay Procedure:

  • Add a small volume of the sample solution to the diluted ABTS•+ solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC). The IC50 value can also be determined.

Cellular Antioxidant Activity (CAA) Assay

This cell-based assay measures the ability of a compound to prevent the formation of fluorescent dichlorofluorescein (DCF) from the oxidation of dichlorofluorescin (DCFH) by peroxyl radicals in cultured cells (e.g., HepG2).

• Cell Culture: Culture HepG2 cells in a 96-well microplate until they reach confluence.

• Loading with DCFH-DA: Wash the cells and incubate them with 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent DCFH.

• Sample Treatment: Treat the cells with various concentrations of ankaflavin or its derivatives.

• Induction of Oxidative Stress: Add a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), to induce oxidative stress.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 538 nm over time.

• Calculation: The antioxidant capacity is determined by the reduction in fluorescence in the sample-treated cells compared to the control cells. Results are often expressed as quercetin equivalents.

Workflow for the Cellular Antioxidant Activity (CAA) assay.

Synthesis of Ankaflavin Derivatives

The synthesis of ankaflavin derivatives is an area of active research aimed at enhancing its antioxidant and other pharmacological properties. While specific protocols for the synthesis of a wide range of ankaflavin derivatives are not extensively detailed in the public domain, general strategies for modifying flavonoid-like structures can be applied. These methods often involve reactions such as the Suzuki-Miyaura cross-coupling to introduce new functional groups onto the core structure. The synthesis and subsequent antioxidant screening of these novel derivatives are crucial for the development of new therapeutic agents.

Conclusion

Ankaflavin and its derivatives represent a promising class of natural antioxidants with significant potential for therapeutic applications. Their ability to activate the Nrf2 signaling pathway and enhance the activity of endogenous antioxidant enzymes underscores their potent cytoprotective effects. The quantitative data and experimental protocols presented in this guide provide a solid foundation for further research and development in this area. Future studies should focus on elucidating the structure-activity relationships of a broader range of ankaflavin derivatives and conducting more extensive in vivo studies to validate their therapeutic efficacy.

References

• 1. Comparative Study on the Antioxidant Activity of Monascus Yellow Pigments From Two Different Types of Hongqu—Functional Qu and Coloring Qu - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositori.ukwms.ac.id [repositori.ukwms.ac.id]

Ankaflavin: A Potential Anti-Cancer Agent - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ankaflavin (B600211), a yellow pigment derived from Monascus-fermented products, has garnered significant attention for its potential as a selective anti-cancer agent. Preclinical studies have demonstrated its cytotoxic effects against various cancer cell lines while exhibiting minimal toxicity towards normal cells. The primary mechanism of action appears to be the induction of apoptosis, facilitated by the modulation of key signaling pathways, including the MAPK and PI3K/Akt/NF-κB cascades. This technical guide provides a comprehensive overview of the current research on ankaflavin's anti-cancer properties, including quantitative data on its efficacy, detailed experimental methodologies, and visual representations of its molecular mechanisms.

Ankaflavin: An Overview

Ankaflavin is a member of the azaphilone class of fungal pigments. It is traditionally found in red mold rice, a staple in Asian cuisine and traditional medicine. Recent research has focused on isolating and characterizing ankaflavin for its therapeutic potential, particularly in oncology.

In Vitro Efficacy of Ankaflavin

Ankaflavin has demonstrated selective cytotoxicity against a range of cancer cell lines. The following table summarizes the available quantitative data on its in vitro efficacy.

Table 1: In Vitro Cytotoxicity of Ankaflavin in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Exposure Time	Reference
Hep G2	Hepatocellular Carcinoma	15 µg/mL	48 hours	[1][2][3]
A549	Lung Carcinoma	15 µg/mL	48 hours	[1][2][3]
HEp-2	Laryngeal Carcinoma	Not specified	Not specified	[4]

Note: Ankaflavin showed no significant toxicity to normal human lung fibroblasts (MRC-5) and embryonic lung cells (WI-38) at a concentration of 15 µg/mL.[1][2][3]

Mechanisms of Anti-Cancer Action

Ankaflavin exerts its anti-cancer effects through a multi-faceted approach, primarily by inducing programmed cell death (apoptosis) and inhibiting key signaling pathways that promote cancer cell survival and proliferation.

Induction of Apoptosis

Ankaflavin has been shown to induce apoptosis in cancer cells, a process characterized by distinct morphological and biochemical changes, including chromatin condensation, DNA fragmentation, and the activation of caspases.[1][2][3] In studies on HEp-2 laryngeal carcinoma cells, ankaflavin was found to activate caspase-3, caspase-8, and caspase-9, suggesting the involvement of both intrinsic and extrinsic apoptotic pathways.[4]

Modulation of Signaling Pathways

Ankaflavin's pro-apoptotic activity is linked to its ability to modulate several critical intracellular signaling pathways.

The Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade that regulates cell proliferation, differentiation, and survival. Ankaflavin has been observed to suppress the phosphorylation of key components of the MAPK family, including ERK, JNK, and p38, in RBL-2H3 cells, suggesting a potential mechanism for its anti-cancer effects.[5]

The PI3K/Akt pathway is another crucial signaling network that promotes cell survival and proliferation. Ankaflavin, along with its analog monascin (B191897), has been shown to induce apoptosis in activated hepatic stellate cells by suppressing the Akt/NF-κB and p38 signaling pathways.[5]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the research on ankaflavin's anti-cancer properties.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of ankaflavin on cancer cell lines.

• Cell Seeding: Seed cancer cells (e.g., Hep G2, A549) in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of ankaflavin (e.g., 0-50 µg/mL) for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The IC50 value is calculated as the concentration of ankaflavin that causes a 50% reduction in cell viability compared to the untreated control.

Apoptosis Assay (Flow Cytometry with Annexin V/PI Staining)

This protocol is used to quantify the percentage of apoptotic cells after treatment with ankaflavin.

• Cell Treatment: Treat cancer cells with ankaflavin at its IC50 concentration for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blot Analysis

This protocol is used to detect the expression and phosphorylation status of proteins in key signaling pathways.

• Protein Extraction: Treat cells with ankaflavin, lyse them in RIPA buffer, and quantify the protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein from each sample on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-ERK, p-Akt, Caspase-3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations of Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by ankaflavin and a general experimental workflow for its evaluation.

Signaling Pathways

Caption: Ankaflavin's inhibition of MAPK and PI3K/Akt pathways.

Experimental Workflow

References

• 1. Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells. | Semantic Scholar [semanticscholar.org]
• 4. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Hypolipidemic Potential of Ankaflavin: A Technical Guide for Researchers

An in-depth exploration of the preliminary scientific evidence supporting the lipid-lowering effects of ankaflavin (B600211), a yellow pigment derived from Monascus species. This document is intended for researchers, scientists, and professionals in drug development.

Ankaflavin, a secondary metabolite produced by Monascus species, has garnered significant scientific interest for its potential therapeutic properties, particularly its impact on lipid metabolism. Preliminary in vitro and in vivo studies have demonstrated promising hypolipidemic effects, suggesting its potential as a novel agent for managing dyslipidemia. This technical guide provides a comprehensive overview of the current understanding of ankaflavin's effects on lipid profiles, delves into the molecular mechanisms of action, and offers detailed experimental protocols for key assays to facilitate further research in this area.

Quantitative Data on the Hypolipidemic Effects of Ankaflavin

The lipid-lowering efficacy of ankaflavin has been evaluated in various preclinical models, including high-fat diet-induced obese mice and hyperlipidemic hamsters, as well as in preliminary human clinical trials. The collective data from these studies are summarized below to provide a clear comparison of its effects across different models and dosages.

Table 1: Effects of Ankaflavin on Plasma Lipid Profiles in High-Fat Diet-Fed Mice

Treatment Group	Total Cholesterol (TC)	Triglycerides (TG)	Low-Density Lipoprotein Cholesterol (LDL-C)	Free Fatty Acids (FFA)	Reference
High-Fat Diet (HFD) Control	Baseline	Baseline	Baseline	Baseline	[1]
HFD + Ankaflavin	Significant Reduction	Significant Reduction	Significant Reduction	Significant Reduction	[1]

Note: Specific percentage reductions were not consistently reported across all studies in a comparable format.

Table 2: Comparative Effects of Ankaflavin and Monascin (B191897) in Hyperlipidemic Hamsters

Treatment Group	Total Cholesterol (TC) Reduction	Triglyceride (TG) Reduction	Low-Density Lipoprotein Cholesterol (LDL-C) Reduction	High-Density Lipoprotein Cholesterol (HDL-C) Change	Reference
Ankaflavin	Significant	Significant	Significant	Increased	[2][3]
Monascin	Significant	Significant	Significant	Increased	[2][3]
Monacolin K	Significant	Significant	Significant	Decreased	[2]

Table 3: Effects of Ankascin 568 plus (containing Ankaflavin and Monascin) in Human Clinical Trials

Parameter	Dosage	Duration	% Reduction from Baseline	p-value	Reference
Total Cholesterol (TC)	500 mg/day	4 weeks	11.9%	< 0.05	[4][5]
Low-Density Lipoprotein Cholesterol (LDL-C)	500 mg/day	4 weeks	19.0%	< 0.05	[4][5]

Elucidating the Molecular Mechanisms of Action

Preliminary research suggests that ankaflavin exerts its hypolipidemic effects through a multi-pronged mechanism primarily involving the activation of key metabolic regulators, AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor alpha (PPARα).

Signaling Pathways

The proposed signaling cascade initiated by ankaflavin involves the activation of AMPK, a central energy sensor in cells. Activated AMPK then phosphorylates and inactivates downstream targets involved in lipid synthesis, such as acetyl-CoA carboxylase (ACC). Furthermore, ankaflavin acts as a PPARα agonist. PPARα is a nuclear receptor that plays a crucial role in regulating the expression of genes involved in fatty acid oxidation. The synergistic activation of AMPK and PPARα leads to a decrease in lipogenesis and an increase in fatty acid breakdown, ultimately contributing to the observed reduction in plasma lipid levels.

Proposed signaling pathway of ankaflavin's hypolipidemic action.

Detailed Experimental Protocols

To facilitate further investigation into the hypolipidemic effects of ankaflavin, this section provides detailed methodologies for key experiments cited in preliminary studies.

Induction of Hyperlipidemia in Animal Models

a) High-Fat Diet (HFD)-Induced Obesity in Mice:

• Animals: Male C57BL/6J mice, 6-8 weeks old.

• Acclimatization: House mice in a controlled environment (22 ± 2°C, 55 ± 10% humidity, 12-hour light/dark cycle) for at least one week with free access to standard chow and water.

• Diet: Provide a high-fat diet containing 45-60% of calories from fat. A common formulation includes lard or milk fat as the primary fat source.

• Duration: Feed the HFD for 8-12 weeks to induce a significant increase in body weight, adiposity, and plasma lipid levels.

• Ankaflavin Administration: Prepare ankaflavin by dissolving it in a suitable vehicle (e.g., corn oil or 0.5% carboxymethylcellulose). Administer daily via oral gavage at desired dosages (e.g., 10-50 mg/kg body weight).[6][7][8]

b) High-Cholesterol Diet-Induced Hyperlipidemia in Hamsters:

• Animals: Male Syrian golden hamsters, 6-8 weeks old.

• Acclimatization: Similar to the mouse model.

• Diet: Provide a diet supplemented with 0.5-2% cholesterol and often 10-15% fat (e.g., coconut oil or lard) to induce hypercholesterolemia.[2][9][10][11]

• Duration: Feed the high-cholesterol diet for 6-8 weeks.

• Ankaflavin Administration: Administer ankaflavin as described for the mouse model.

Analysis of Plasma Lipid Profile

• Sample Collection: Collect blood from fasted animals (e.g., overnight fast) via cardiac puncture or retro-orbital bleeding into EDTA-coated tubes.

• Plasma Separation: Centrifuge the blood at 3000 rpm for 15 minutes at 4°C to separate the plasma.

• Lipid Measurement: Use commercially available enzymatic colorimetric assay kits to determine the concentrations of Total Cholesterol (TC), Triglycerides (TG), High-Density Lipoprotein Cholesterol (HDL-C), and Low-Density Lipoprotein Cholesterol (LDL-C) in the plasma according to the manufacturer's instructions.

Western Blot Analysis for Protein Expression and Phosphorylation

• Tissue/Cell Lysis: Homogenize liver tissue or lyse cultured hepatocytes in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-50 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., phospho-AMPKα (Thr172), total AMPKα, PPARα, SREBP-1c) overnight at 4°C. Dilute antibodies according to the manufacturer's recommendations.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software. Normalize the expression of target proteins to a loading control (e.g., β-actin or GAPDH).[12][13][14][15][16]

Real-Time PCR for Gene Expression Analysis

• RNA Extraction: Isolate total RNA from liver tissue or hepatocytes using TRIzol reagent or a commercial RNA extraction kit.

• cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcriptase kit with oligo(dT) or random primers.

• Real-Time PCR: Perform quantitative real-time PCR using a SYBR Green-based master mix and gene-specific primers for target genes (e.g., Srebp-1c, Fas, Acc) and a housekeeping gene (e.g., Gapdh or Actb).

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method.[17][18][19][20][21]

PPARα Reporter Gene Assay

• Cell Culture and Transfection: Culture a suitable cell line (e.g., HEK293T or HepG2) and co-transfect with a PPARα expression vector, a luciferase reporter plasmid containing a PPAR response element (PPRE), and a Renilla luciferase control vector.

• Treatment: Treat the transfected cells with various concentrations of ankaflavin or a known PPARα agonist (e.g., fenofibrate) for 24 hours.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. Calculate the fold activation relative to the vehicle control.[22][23][24][25][26]

AMPK Kinase Activity Assay

• Immunoprecipitation (optional): Immunoprecipitate AMPK from cell or tissue lysates using an anti-AMPK antibody.

• Kinase Reaction: Incubate the immunoprecipitated AMPK or recombinant AMPK with a specific substrate, such as the SAMS peptide, in a kinase reaction buffer containing ATP (and often [γ-32P]ATP for radioactive assays).

• Detection of Substrate Phosphorylation:

  • Radioactive Method: Spot the reaction mixture onto phosphocellulose paper, wash away unincorporated [γ-32P]ATP, and measure the incorporated radioactivity using a scintillation counter.

  • ELISA-based Method: Use an antibody that specifically recognizes the phosphorylated SAMS peptide to quantify the product via an enzyme-linked immunosorbent assay.

• Data Analysis: Determine the kinase activity by quantifying the amount of phosphorylated substrate produced over time.[27][28][29][30][31]

A generalized experimental workflow for investigating ankaflavin's hypolipidemic effects.

Conclusion and Future Directions

The preliminary evidence strongly suggests that ankaflavin possesses significant hypolipidemic properties, mediated at least in part through the activation of the AMPK and PPARα signaling pathways. The quantitative data from both animal models and initial human studies are promising. However, further research is warranted to fully elucidate its therapeutic potential.

Future studies should focus on:

• Conducting larger, well-controlled clinical trials to confirm the efficacy and safety of ankaflavin in diverse patient populations.

• Investigating the long-term effects and potential side effects of ankaflavin administration.

• Exploring the synergistic effects of ankaflavin with other lipid-lowering agents.

• Further dissecting the molecular mechanisms, including the identification of other potential cellular targets.

The detailed protocols provided in this guide are intended to serve as a valuable resource for researchers dedicated to advancing our understanding of ankaflavin and its potential role in the management of dyslipidemia and associated metabolic disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Monascin and ankaflavin have more anti-atherosclerosis effect and less side effect involving increasing creatinine phosphokinase activity than monacolin K under the same dosages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Monascin and ankaflavin act as novel hypolipidemic and high-density lipoprotein cholesterol-raising agents in red mold dioscorea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. mdpi.com [mdpi.com]
• 10. A Hamster Model of Diet-Induced Obesity for Preclinical Evaluation of Anti-Obesity, Anti-Diabetic and Lipid Modulating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 13. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. journals.physiology.org [journals.physiology.org]
• 16. Investigating the mechanism for AMP activation of the AMP-activated protein kinase cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pga.mgh.harvard.edu [pga.mgh.harvard.edu]
• 18. researchgate.net [researchgate.net]
• 19. Human SREBP1c Expression in Liver Is Directly Regulated by Peroxisome Proliferator-activated Receptor α (PPARα) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Item - Expression of SREBP1c, FAS and ADRP mRNA in the liver. - Public Library of Science - Figshare [plos.figshare.com]
• 21. researchgate.net [researchgate.net]
• 22. korambiotech.com [korambiotech.com]
• 23. researchgate.net [researchgate.net]
• 24. Construction of a PPARα Reporter Assay System with Drug-Metabolizing Capability [jstage.jst.go.jp]
• 25. indigobiosciences.com [indigobiosciences.com]
• 26. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 27. AMPK activity assay [bio-protocol.org]
• 28. biorxiv.org [biorxiv.org]
• 29. merckmillipore.com [merckmillipore.com]
• 30. An enzyme‐linked immunosorbent assay (ELISA)‐based activity assay for AMP‐activated protein kinase (AMPK) - PMC [pmc.ncbi.nlm.nih.gov]
• 31. publicationslist.org [publicationslist.org]

Protocols & Analytical Methods

Application Notes and Protocols for Ankaflavin Extraction and Purification from Red Mold Rice

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin (B600211), a yellow pigment derived from red mold rice—fermented by Monascus purpureus—has garnered significant scientific interest.[1][2] Beyond its traditional use as a food colorant, ankaflavin exhibits a range of promising bioactivities, including anti-inflammatory, antioxidant, anti-cancer, and hypolipidemic effects.[1][2][3] These properties make it a compelling candidate for pharmaceutical and nutraceutical development. This document provides detailed protocols for the extraction and purification of ankaflavin from red mold rice, alongside data to guide methodological selection and diagrams to illustrate workflows and biological mechanisms.

Data Presentation: Comparison of Extraction and Purification Methods

The selection of an appropriate extraction solvent and purification strategy is critical to maximizing the yield and purity of ankaflavin. The following tables summarize quantitative data from various studies to facilitate a comparative analysis of different methodologies.

Table 1: Effect of Different Solvents on the Extraction of Ankaflavin and Other Components from Red Mold Rice

Solvent System	Ankaflavin Yield (mg/g)	Monascin (B191897) Yield (mg/g)	Monacolin K (Lactone) Yield (mg/g)	Citrinin Yield (mg/g)	Reference
75% Ethanol	~0.18	~0.25	~0.30	~0.003
95% Ethanol	~0.17	~0.24	~0.28	~0.003	[4]
Methanol (B129727)	~0.16	~0.22	~0.26	~0.003	[4]
Acetonitrile (B52724)	~0.15	~0.21	~0.24	~0.003	[4]
Ethyl Acetate (B1210297)	Not Specified	Not Specified	Not Specified	Not Specified	[5][6]
Acetone	Not Specified	Not Specified	Not Specified	Not Specified	[7][5][6]
Water	Not Specified	Not Specified	Not Specified	Not Specified	[7][5][6]

Note: Ethyl acetate was found to yield the highest pigment intensity, total phenolic content, and flavonoid content in a study, though specific yields for ankaflavin were not provided.[7][5][6]

Table 2: Efficiency of Various Purification Techniques for Ankaflavin

Purification Method	Stationary Phase	Purity Achieved	Recovery Rate	Key Considerations	Reference
Silica (B1680970) Gel Chromatography	Silica Gel (100 mesh)	>99% (in combination with other methods)	Not Specified	Effective for pre-separation and removing orange pigments.
Macroporous Resin Chromatography	CAD-40	85.2% (for yellow pigments)	Not Specified	Good for large-scale separation of yellow and orange pigments.
Sephadex LH-20 Column Chromatography	Sephadex LH-20	Not Specified	Not Specified	Used to separate the yellow pigment fraction.
Preparative HPLC	C18	>98%	Not Specified	High-resolution separation, suitable for final polishing.	[8]
High-Speed Counter-Current Chromatography	Two-phase solvent system	93.8% (for total flavonoids)	Not Specified	Avoids irreversible adsorption and sample denaturation.[9]	[9]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the extraction and purification of ankaflavin from red mold rice.

Protocol 1: Solvent Extraction of Ankaflavin from Red Mold Rice

This protocol outlines a general procedure for the solvent-based extraction of ankaflavin.

Materials:

• Dried and powdered red mold rice

• Extraction solvent (e.g., 75% ethanol, ethyl acetate)

• Shaker or magnetic stirrer

• Filter paper or centrifuge

• Rotary evaporator

Procedure:

• Weigh a known amount of dried and powdered red mold rice.

• Add the extraction solvent to the red mold rice powder in a flask. A common ratio is 1:10 (w/v).

• Agitate the mixture using a shaker or magnetic stirrer at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 30 minutes).[4]

• Separate the solid residue from the liquid extract by filtration or centrifugation.

• Collect the supernatant, which contains the crude ankaflavin extract.

• For enhanced extraction, the solid residue can be re-extracted with fresh solvent.

• Combine the supernatants and concentrate the crude extract using a rotary evaporator at a controlled temperature (e.g., 40-50°C) to remove the solvent.

• The resulting concentrated extract can be further purified.

Protocol 2: Purification of Ankaflavin using Silica Gel Column Chromatography

This protocol is designed for the pre-separation of ankaflavin from other pigments in the crude extract.

Materials:

• Crude ankaflavin extract

• Silica gel (e.g., 230-400 mesh)

• Chromatography column

• Elution solvents (e.g., n-hexane, ethyl acetate)

• Cotton or glass wool

• Sand

• Fraction collection tubes

Procedure:

• Column Packing:

  • Securely clamp the chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand over the cotton plug.

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent (e.g., n-hexane).

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing and remove air bubbles.

  • Once the silica gel has settled, add another thin layer of sand on top to protect the stationary phase.

• Sample Loading:

  • Dissolve the crude ankaflavin extract in a minimal amount of a suitable solvent.

  • Carefully apply the dissolved sample to the top of the silica gel column.

• Elution:

  • Begin elution with the least polar solvent (e.g., 100% n-hexane).

  • Gradually increase the polarity of the eluting solvent by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner. A common starting ratio is 8:1 n-hexane to ethyl acetate, progressively increasing the proportion of ethyl acetate.

  • Collect the eluate in fractions. The yellow band containing ankaflavin will move down the column and can be collected separately from other colored bands (e.g., orange pigments).

• Fraction Analysis:

  • Analyze the collected fractions using a suitable method, such as thin-layer chromatography (TLC) or UV-Vis spectroscopy, to identify the fractions containing pure ankaflavin.

  • Combine the pure ankaflavin fractions and evaporate the solvent.

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Final Purification of Ankaflavin

This protocol details the final purification of ankaflavin to achieve high purity.

Materials:

• Partially purified ankaflavin extract

• HPLC system with a preparative C18 column and a UV detector

• Mobile phase solvents (e.g., acetonitrile, water with 0.1% phosphoric acid)

• Sample vials

Procedure:

• Sample Preparation:

  • Dissolve the partially purified ankaflavin extract in a suitable solvent (e.g., methanol or the initial mobile phase) to a known concentration.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC System Setup:

  • Equilibrate the preparative C18 column with the initial mobile phase composition until a stable baseline is achieved.

• Injection and Elution:

  • Inject the filtered sample onto the column.

  • Elute the sample using a pre-determined gradient of the mobile phase. For example, a gradient of acetonitrile and water (with 0.1% phosphoric acid) can be employed.

  • Monitor the elution profile at a specific wavelength (e.g., 210 nm or the maximum absorbance wavelength for ankaflavin).

• Fraction Collection:

  • Collect the fractions corresponding to the ankaflavin peak based on the retention time determined from an analytical run or a reference standard.

• Purity Confirmation and Solvent Removal:

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Combine the high-purity fractions and remove the solvent, typically by lyophilization or evaporation under reduced pressure.

Visualizations: Workflows and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for ankaflavin extraction and purification, and a simplified representation of a key signaling pathway influenced by ankaflavin.

Caption: Experimental workflow for ankaflavin extraction and purification.

Caption: Simplified signaling pathways modulated by ankaflavin.

References

• 1. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 2. Alleviation of metabolic syndrome by monascin and ankaflavin: the perspective of Monascus functional foods - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. Monascin and Ankaflavin of <i>Monascus purpureus</i> Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - ProQuest [proquest.com]
• 4. researchgate.net [researchgate.net]
• 5. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 6. researchgate.net [researchgate.net]
• 7. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 8. benchchem.com [benchchem.com]
• 9. Purification of Flavonoids from Mulberry Leaves via High-Speed Counter-Current Chromatography [mdpi.com]

Application Notes and Protocols for the Quantification of Ankaflavin by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin (B600211) is a yellow pigment and a bioactive secondary metabolite produced by fungi of the Monascus genus.[1][2] It is biosynthesized through the polyketide pathway.[3] Ankaflavin, along with its structural analog monascin, has garnered significant interest in the pharmaceutical and nutraceutical industries due to its various reported biological activities, including anti-inflammatory, anti-cancer, and lipid-lowering effects.[1] Accurate and precise quantification of ankaflavin in fermentation products, extracts, and final formulations is crucial for quality control, dosage determination, and further pharmacological studies.

This document provides a detailed application note and protocol for the quantification of ankaflavin using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.

Principle of the Method

The analytical method utilizes reverse-phase HPLC (RP-HPLC) to separate ankaflavin from other components in the sample matrix. A nonpolar stationary phase, typically a C18 column, is employed with a polar mobile phase. Ankaflavin, being a relatively nonpolar compound, will have a strong affinity for the stationary phase, leading to its retention and separation from more polar compounds. Gradient or isocratic elution with a mobile phase consisting of acetonitrile (B52724) and acidified water allows for the efficient separation and elution of ankaflavin, which is then detected and quantified by a UV-Vis detector.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results. The following protocol is a general guideline and may require optimization based on the specific sample matrix.

For Monascus-fermented products (e.g., red yeast rice):

• Weigh 1.0 g of the dried and powdered sample into a centrifuge tube.

• Add 20 mL of 75% ethanol (B145695) to the tube.

• Sonicate the mixture for 1 hour to ensure efficient extraction.

• Centrifuge the mixture at 10,000 x g for 10 minutes.

• Carefully collect the supernatant.

• Repeat the extraction process (steps 2-5) two more times with the remaining pellet to ensure complete extraction of ankaflavin.

• Combine all the supernatants.

• Filter the combined extract through a 0.45 µm syringe filter into an HPLC vial prior to injection.

HPLC Instrumentation and Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector is suitable for this analysis.

Parameter	Recommended Conditions
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: 0.05% Trifluoroacetic acid (TFA) in WaterB: 0.05% Trifluoroacetic acid (TFA) in Acetonitrile
Elution Mode	Isocratic elution
Mobile Phase Composition	Acetonitrile:Water (62.5:37.5, v/v) with 0.05% TFA
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	231 nm (Ankaflavin has a characteristic absorption peak at this wavelength)
Run Time	Approximately 25 minutes

Standard Preparation and Calibration

• Standard Stock Solution: Accurately weigh a known amount of purified ankaflavin standard and dissolve it in methanol (B129727) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the expected concentration range of the samples. A typical calibration curve might range from 1 µg/mL to 100 µg/mL.

• Calibration Curve: Inject each calibration standard into the HPLC system and record the peak area. Plot a calibration curve of peak area versus concentration. The linearity of the method is assessed by the coefficient of determination (R²), which should be > 0.99.

Quantitative Data Summary

The following table summarizes the typical quantitative performance data for the HPLC method for ankaflavin quantification. These values are based on data reported in the scientific literature and should be verified during in-house method validation.

Parameter	Typical Value/Range
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 1.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (Recovery %)	95 - 105%

Visualizations

Ankaflavin Biosynthesis Pathway

The biosynthesis of ankaflavin in Monascus species follows the polyketide pathway. The following diagram illustrates the key steps in the formation of the polyketide backbone and its subsequent modification to yield ankaflavin.

Caption: Ankaflavin polyketide biosynthesis pathway.

Experimental Workflow for Ankaflavin Quantification

The following diagram outlines the logical workflow from sample receipt to the final quantitative result for ankaflavin analysis.

Caption: Experimental workflow for HPLC quantification of Ankaflavin.

References

• 1. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]

Liquid chromatography-mass spectrometry (LC-MS) analysis of Ankaflavin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin is a yellow pigment and a secondary metabolite produced by Monascus species, which are commonly used in the production of red yeast rice.[1] It has garnered significant attention in the scientific community due to its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and lipid-lowering properties. As research into the therapeutic potential of Ankaflavin expands, robust and reliable analytical methods for its quantification in various matrices are crucial. This document provides a detailed application note and protocol for the analysis of Ankaflavin using Liquid Chromatography-Mass Spectrometry (LC-MS), a highly sensitive and selective analytical technique.

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical for accurate quantification and depends on the sample matrix. Below are protocols for extraction from solid cultures and biological fluids.

a) Extraction from Solid Cultures (e.g., Red Mold Rice)

This protocol is adapted from methods for extracting pigments from fermented rice products.

• Grinding: Grind the solid culture material into a fine powder to increase the surface area for extraction.

• Solvent Extraction:

  • Weigh approximately 1 gram of the powdered sample into a centrifuge tube.

  • Add 10 mL of 75% ethanol.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Incubate the mixture in a water bath at 80°C for 30 minutes with occasional vortexing.

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes to pellet the solid material.

• Supernatant Collection: Carefully collect the supernatant containing the extracted Ankaflavin.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for LC-MS analysis.

b) Extraction from Biological Fluids (e.g., Plasma, Urine)

This protocol is a general procedure for extracting small molecules from biological matrices and should be optimized for specific applications.

• Protein Precipitation:

  • To 100 µL of the biological fluid in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile.

  • Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Collection: Transfer the clear supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

Liquid Chromatography

The following HPLC conditions are a starting point and may require optimization based on the specific LC system and column used.

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

The following are typical mass spectrometry parameters for the analysis of Ankaflavin. These should be optimized for the specific instrument.

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
Capillary Voltage	3.5 kV
Desolvation Gas	Nitrogen
Desolvation Temperature	350°C
Source Temperature	150°C
Collision Gas	Argon
Collision Energy	Optimized for the specific instrument (typically 10-30 eV)
Scan Mode	Multiple Reaction Monitoring (MRM) for quantification or Full Scan for qualitative analysis

Data Presentation

Quantitative Data for Ankaflavin

The following table summarizes the key quantitative parameters for the LC-MS analysis of Ankaflavin.

Parameter	Value	Reference
Molecular Weight	386.49 g/mol	[2]
[M+H]⁺ (m/z)	387.22	Theoretical
[M-H]⁻ (m/z)	385.21	Theoretical
Retention Time	Dependent on specific chromatographic conditions	N/A

Theoretical MS/MS Fragmentation of Ankaflavin ([M+H]⁺ = 387.22)

Disclaimer: The following fragmentation data is a theoretical proposition based on the structure of Ankaflavin and common fragmentation patterns of similar molecules. Specific experimental fragmentation data for Ankaflavin was not available in the searched literature.

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
387.22	369.21	H₂O (Water)
387.22	359.23	CO (Carbon Monoxide)
387.22	315.19	C₄H₄O₂ (Diketene)
387.22	297.18	C₄H₄O₂ + H₂O
387.22	271.16	C₇H₈O₂

Mandatory Visualizations

Experimental Workflow for LC-MS Analysis of Ankaflavin

References

• 1. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Ankaflavin: A Potent Bioactive Compound for Cell Culture Research

Ankaflavin (B600211), a yellow pigment derived from Monascus species, is emerging as a significant compound of interest for researchers in oncology, immunology, and drug discovery. This azaphilone derivative has demonstrated potent anti-cancer and anti-inflammatory properties across a variety of cell culture models. This document provides detailed application notes and protocols for utilizing ankaflavin in cell culture studies, based on published research findings.

Application Notes

Ankaflavin exhibits selective cytotoxicity towards cancer cell lines while showing minimal effect on normal cells.[1][2] Its primary mechanisms of action include the induction of apoptosis, cell cycle arrest, and the modulation of key signaling pathways involved in inflammation and cancer progression.

Anti-Cancer Applications:

In cancer cell lines such as human liver carcinoma (Hep G2), lung carcinoma (A549), and laryngeal carcinoma (HEp-2), ankaflavin has been shown to:

• Induce apoptosis, characterized by chromosomal condensation and fragmentation.[1][2]

• Cause cell cycle arrest at the sub-G1 phase.[1]

• Activate caspase-3, -8, and -9, key executioners of apoptosis.

• Exhibit a selective cytotoxic effect on cancer cells with a half-maximal inhibitory concentration (IC50) of approximately 15 µg/mL.

Anti-Inflammatory Applications:

In immune cells like murine macrophages (RAW 264.7) and rat basophilic leukemia cells (RBL-2H3), ankaflavin demonstrates significant anti-inflammatory activity by:

• Decreasing the production of nitric oxide (NO) and the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in LPS-stimulated macrophages.

• Inhibiting the degranulation and secretion of tumor necrosis factor-alpha (TNF-α) in activated mast cells.

• Suppressing the phosphorylation of key signaling proteins in the MAPK pathway (ERK, JNK, and p38) and protein kinase C (PKC).

• Modulating the NF-κB signaling pathway, a central regulator of inflammation.

Quantitative Data Summary

The following tables summarize the key quantitative data from cell culture studies involving ankaflavin.

Cell Line	Cell Type	Assay	Parameter	Value	Reference
Hep G2	Human Liver Carcinoma	Cytotoxicity	IC50	15 µg/mL
A549	Human Lung Carcinoma	Cytotoxicity	IC50	15 µg/mL
MRC-5	Normal Human Fetal Lung Fibroblast	Cytotoxicity	Toxicity	No significant toxicity at 15 µg/mL
WI-38	Normal Human Fetal Lung Fibroblast	Cytotoxicity	Toxicity	No significant toxicity at 15 µg/mL
RBL-2H3	Rat Basophilic Leukemia	Degranulation & TNF-α Secretion	Inhibition	40 µM

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways modulated by ankaflavin.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Anti-tumor and Anti-inflammatory Properties of Ankaflavin and Monaphilone A from Monascus purpureus NTU 568 [agris.fao.org]

Ankaflavin in Metabolic Disease Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin (B600211), a yellow pigment derived from Monascus species, has garnered significant attention for its potential therapeutic applications in metabolic diseases. Preclinical studies utilizing animal models have demonstrated its efficacy in mitigating conditions such as obesity, non-alcoholic fatty liver disease (NAFLD), and hyperlipidemia. These beneficial effects are largely attributed to its role as a modulator of key metabolic signaling pathways, including the activation of AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptors (PPARs). This document provides a comprehensive overview of the administration of ankaflavin in relevant animal models, including detailed experimental protocols and a summary of key quantitative findings, to support further research and development in this area.

Data Presentation

The following tables summarize the quantitative effects of ankaflavin administration in various animal models of metabolic disease.

Table 1: Effects of Ankaflavin on Body Weight and Adipose Tissue in High-Fat Diet-Induced Obese Rats

Parameter	Control (High-Fat Diet)	Ankaflavin (20 mg/kg/day)	Percentage Change	Reference
Final Body Weight (g)	580.4 ± 15.2	510.6 ± 12.8	↓ 12.0%	[1]
Epididymal Fat Weight (g)	15.7 ± 1.1	11.2 ± 0.9	↓ 28.7%	[1]
Perirenal Fat Weight (g)	16.2 ± 1.3	11.8 ± 1.0	↓ 27.2%	[1]
C/EBPβ protein expression (relative intensity)	1.00 ± 0.08	0.52 ± 0.05	↓ 48.0%	[1]
PPARγ protein expression (relative intensity)	1.00 ± 0.07	0.36 ± 0.04	↓ 64.0%	[1]
C/EBPα protein expression (relative intensity)	1.00 ± 0.09	0.67 ± 0.06	↓ 33.0%	[1]

*p < 0.05 compared to the high-fat diet control group. Data are presented as mean ± standard deviation.

Table 2: Effects of Ankaflavin on Plasma Lipids and Liver Parameters in High-Fat Diet-Fed Mice

Parameter	Control (High-Fat Diet)	Ankaflavin (2.5 mg/kg/day)	Percentage Change	Reference
Plasma Total Cholesterol (mg/dL)	210.5 ± 10.2	165.8 ± 8.5	↓ 21.2%	[2]
Plasma Triacylglycerol (mg/dL)	135.7 ± 9.8	102.4 ± 7.6	↓ 24.5%	[2]
Plasma Free Fatty Acid (mEq/L)	1.8 ± 0.2	1.3 ± 0.1	↓ 27.8%	[2]
Plasma LDL-C (mg/dL)	85.3 ± 6.7	62.1 ± 5.4	↓ 27.2%	[2]
Liver p-AMPK/AMPK ratio	1.00 ± 0.11	2.15 ± 0.23	↑ 115%	[2]
Liver SREBP-1c mRNA expression (relative)	1.00 ± 0.15	0.48 ± 0.07	↓ 52.0%	[2]
Liver PPARα mRNA expression (relative)	1.00 ± 0.12	1.89 ± 0.21*	↑ 89.0%	[2]

*p < 0.05 compared to the high-fat diet control group. Data are presented as mean ± standard deviation. LDL-C: Low-density lipoprotein cholesterol.

Experimental Protocols

High-Fat Diet-Induced Obesity and NAFLD Mouse Model

This protocol describes the induction of obesity and non-alcoholic fatty liver disease in mice through a high-fat diet, followed by treatment with ankaflavin.

Materials:

• C57BL/6 mice (male, 6-8 weeks old)

• Standard chow diet (e.g., AIN-93G)

• High-fat diet (HFD): A common composition is 60% of total calories from fat (e.g., lard), 20% from carbohydrates, and 20% from protein.

• Ankaflavin (purity >95%)

• Vehicle for ankaflavin (e.g., 0.5% carboxymethylcellulose [CMC] in sterile water)

• Oral gavage needles (20-22 gauge, 1.5 inches with a rounded tip)

• Animal scale

• Metabolic cages (optional, for food and water intake monitoring)

Procedure:

• Acclimation: House the mice in a controlled environment (22 ± 2°C, 12-hour light/dark cycle) with ad libitum access to standard chow and water for at least one week.

• Dietary Induction:

  • Divide the mice into a control group and a high-fat diet group.

  • Feed the control group with the standard chow diet.

  • Feed the HFD group with the high-fat diet for a period of 8-12 weeks to induce obesity and NAFLD. Monitor body weight weekly.

• Ankaflavin Administration:

  • After the dietary induction period, divide the HFD-fed mice into two subgroups: HFD control and HFD + Ankaflavin.

  • Prepare a suspension of ankaflavin in the vehicle at the desired concentration (e.g., 2.5 mg/mL for a 2.5 mg/kg dose in a 10 mL/kg gavage volume).

  • Administer ankaflavin or the vehicle to the respective groups daily via oral gavage for a period of 4-8 weeks.

• Sample Collection and Analysis:

  • At the end of the treatment period, fast the mice overnight.

  • Collect blood samples via cardiac puncture for the analysis of plasma lipids (total cholesterol, triglycerides, LDL-C, free fatty acids).

  • Euthanize the mice and harvest the liver and adipose tissues (epididymal and perirenal fat pads).

  • Weigh the collected tissues.

  • Fix a portion of the liver tissue in 10% neutral buffered formalin for histological analysis.

  • Snap-freeze the remaining liver and adipose tissue in liquid nitrogen and store at -80°C for subsequent molecular analysis (Western blotting, RT-PCR).

Histological Analysis of Hepatic Steatosis

This protocol details the staining of liver sections to visualize and quantify lipid accumulation.

2.1 Hematoxylin (B73222) and Eosin (H&E) Staining

Materials:

• Formalin-fixed, paraffin-embedded liver tissue sections (4-5 µm)

• Xylene

• Graded ethanol (B145695) series (100%, 95%, 70%)

• Harris hematoxylin solution

• Eosin Y solution

• Acid alcohol (1% HCl in 70% ethanol)

• Ammonia (B1221849) water or Scott's tap water substitute

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Rehydrate through graded ethanol: 100% (2 changes, 2 minutes each), 95% (2 minutes), 70% (2 minutes).

  • Rinse in running tap water for 2 minutes.

• Hematoxylin Staining:

  • Stain in Harris hematoxylin for 3-5 minutes.

  • Rinse in running tap water.

  • Differentiate in acid alcohol (a few quick dips).

  • Rinse in running tap water.

  • "Blue" the sections in ammonia water or Scott's tap water substitute for 30-60 seconds.

  • Wash in running tap water for 5 minutes.

• Eosin Staining:

  • Counterstain in Eosin Y solution for 1-2 minutes.

  • Rinse briefly in tap water.

• Dehydration and Mounting:

  • Dehydrate through graded ethanol: 95% (2 minutes), 100% (2 changes, 2 minutes each).

  • Clear in xylene (2 changes, 5 minutes each).

  • Mount with a coverslip using a permanent mounting medium.

2.2 Oil Red O Staining (for frozen sections)

Materials:

• Optimal cutting temperature (OCT) compound-embedded frozen liver tissue sections (8-10 µm)

• 10% neutral buffered formalin

• Propylene (B89431) glycol

• Oil Red O working solution (0.5% in propylene glycol)

• 85% propylene glycol solution

• Mayer's hematoxylin

• Aqueous mounting medium

Procedure:

• Fixation:

  • Air dry the frozen sections for 30-60 minutes.

  • Fix in 10% neutral buffered formalin for 10 minutes.

  • Rinse with distilled water.

• Staining:

  • Place slides in absolute propylene glycol for 2-5 minutes.

  • Stain in pre-warmed Oil Red O solution in a 60°C oven for 8-10 minutes.

  • Differentiate in 85% propylene glycol solution for 2-3 minutes.

  • Rinse with distilled water.

• Counterstaining and Mounting:

  • Counterstain with Mayer's hematoxylin for 30-60 seconds.

  • Wash thoroughly in tap water.

  • Mount with a coverslip using an aqueous mounting medium.

Western Blotting for AMPK Phosphorylation in Liver Tissue

This protocol outlines the detection of total and phosphorylated AMPK in liver tissue lysates.

Materials:

• Frozen liver tissue

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Tris-buffered saline with Tween 20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: rabbit anti-phospho-AMPKα (Thr172), rabbit anti-AMPKα

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction:

  • Homogenize frozen liver tissue in ice-cold RIPA buffer.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature protein samples by boiling in Laemmli buffer.

  • Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-AMPKα, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane with TBST (3 changes, 10 minutes each).

  • Incubate with HRP-conjugated secondary antibody (1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane with TBST (3 changes, 10 minutes each).

  • Develop the blot using ECL substrate and capture the image.

  • Strip the membrane and re-probe for total AMPKα as a loading control.

Real-Time PCR for Gene Expression in Adipose Tissue

This protocol details the quantification of mRNA levels of key metabolic genes in adipose tissue.

Materials:

• Frozen adipose tissue

• RNA extraction kit (e.g., TRIzol or column-based kits)

• DNase I

• Reverse transcription kit

• SYBR Green or TaqMan-based qPCR master mix

• Gene-specific primers (e.g., for SREBP-1c, PPARγ, and a housekeeping gene like GAPDH or β-actin)

• Real-time PCR system

Procedure:

• RNA Extraction and DNase Treatment:

  • Extract total RNA from adipose tissue according to the manufacturer's protocol.

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Assess RNA quality and quantity using a spectrophotometer.

• Reverse Transcription:

  • Synthesize cDNA from the total RNA using a reverse transcription kit.

• Real-Time PCR:

  • Set up the qPCR reaction with the cDNA template, qPCR master mix, and gene-specific primers.

  • Run the reaction on a real-time PCR system using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation and annealing/extension).

  • Perform a melt curve analysis to ensure primer specificity (for SYBR Green-based assays).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for the target and housekeeping genes.

  • Calculate the relative gene expression using the ΔΔCt method.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by ankaflavin and a general experimental workflow for its evaluation in animal models of metabolic disease.

Caption: Ankaflavin's mechanism in metabolic regulation.

Caption: Experimental workflow for ankaflavin studies.

References

• 1. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Imaging of Ankaflavin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin, a yellow pigment derived from Monascus species, has garnered significant interest for its therapeutic potential, particularly in the context of metabolic and inflammatory diseases. Its ability to modulate key signaling pathways, including those involving AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptors (PPARs), makes it a promising candidate for drug development.[1][2][3] Understanding the in vivo biodistribution, target engagement, and pharmacokinetic profile of Ankaflavin is crucial for its clinical translation. In vivo fluorescence imaging offers a powerful, non-invasive approach to track the localization of Ankaflavin in real-time within a living organism.

These application notes provide a comprehensive guide to the in vivo imaging of Ankaflavin, leveraging its intrinsic fluorescent properties. Detailed protocols for whole-body and intravital imaging are presented, along with methods to characterize its photophysical properties and address the challenges associated with imaging in the visible spectrum.

Photophysical Properties of Ankaflavin

Ankaflavin possesses intrinsic fluorescence, making it amenable to direct in vivo imaging without the need for chemical modification with an external fluorophore. A summary of its known photophysical properties is provided in the table below.

Property	Value	Reference / Note
Excitation Maxima (λex)	~310 nm and ~420 nm	[4]
Emission Maximum (λem)	~565 nm	[4]
Stokes Shift	~145 nm (for 420 nm excitation)	Calculated from excitation and emission maxima.
Quantum Yield (ΦF)	To Be Determined	A high quantum yield is desirable for bright fluorescent probes. A protocol for its determination is provided below.
Molar Extinction Coefficient (ε)	To Be Determined

Note: The excitation at ~420 nm and emission at ~565 nm fall within the visible spectrum. This presents challenges for deep-tissue in vivo imaging due to light absorption by tissues and endogenous autofluorescence. However, these properties are suitable for imaging superficial tissues, small organisms, or for intravital microscopy applications.

Key Signaling Pathways Modulated by Ankaflavin

Ankaflavin has been shown to exert its biological effects by modulating several key signaling pathways involved in metabolism and inflammation. A simplified diagram of these pathways is presented below. Understanding these pathways can guide the design of in vivo imaging studies to investigate the mechanism of action of Ankaflavin in relevant disease models.

Caption: Signaling pathways modulated by Ankaflavin.

Experimental Protocols

Protocol 1: Determination of Fluorescence Quantum Yield of Ankaflavin (Comparative Method)

Objective: To determine the fluorescence quantum yield (ΦF) of Ankaflavin relative to a known standard.

Materials:

• Ankaflavin (high purity)

• Spectroscopic grade solvent (e.g., ethanol (B145695) or DMSO)

• Quantum yield standard with known ΦF in the same solvent (e.g., Rhodamine 6G in ethanol, ΦF ≈ 0.95)

• UV-Vis spectrophotometer

• Spectrofluorometer

• Calibrated cuvettes (1 cm path length)

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of Ankaflavin and the quantum yield standard in the chosen solvent.

• Prepare Dilutions: Prepare a series of dilutions of both Ankaflavin and the standard in the same solvent. The concentrations should be adjusted to have absorbances in the range of 0.02 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Measure Absorbance: Record the absorbance spectra of all solutions using the UV-Vis spectrophotometer. Note the absorbance at the chosen excitation wavelength (e.g., 420 nm).

• Measure Fluorescence:

  • Set the excitation wavelength on the spectrofluorometer to 420 nm.

  • Record the fluorescence emission spectrum for each solution, ensuring the entire emission band is captured (e.g., 450-700 nm).

  • Maintain identical instrument settings (e.g., slit widths) for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both Ankaflavin and the standard.

  • The slope of these plots (Grad) is used in the quantum yield calculation.

  • Calculate the quantum yield of Ankaflavin (ΦX) using the following equation: ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²) Where:

    • ΦST is the quantum yield of the standard.

    • GradX and GradST are the gradients for Ankaflavin and the standard, respectively.

    • ηX and ηST are the refractive indices of the sample and standard solutions (if the same solvent is used, this term is 1).

Protocol 2: Whole-Body In Vivo Imaging of Ankaflavin in a Mouse Model

Objective: To visualize the biodistribution of Ankaflavin in a living mouse.

Materials:

• Ankaflavin solution for injection (e.g., dissolved in a biocompatible vehicle like DMSO/saline)

• In vivo imaging system (e.g., IVIS Spectrum, Pearl Trilogy) equipped with appropriate filters for 420 nm excitation and 565 nm emission.

• Anesthetizing agent (e.g., isoflurane)

• Animal model (e.g., C57BL/6 mice)

Experimental Workflow:

Caption: Workflow for whole-body in vivo imaging of Ankaflavin.

Procedure:

• Animal Preparation: Anesthetize the mouse using isoflurane. Place the animal in the imaging chamber.

• Baseline Imaging: Acquire a baseline fluorescence image using the appropriate filter set (Excitation: ~420 nm, Emission: ~565 nm) to determine the level of background autofluorescence.

• Ankaflavin Administration: Administer Ankaflavin via the desired route (e.g., intravenous tail vein injection). The dosage should be optimized based on preliminary studies.

• Time-Series Imaging: Acquire fluorescence images at various time points post-injection (e.g., 5, 15, 30, 60 minutes, and 2, 4, 6, 24 hours) to track the distribution and clearance of Ankaflavin.

• Data Analysis:

  • Draw regions of interest (ROIs) over specific organs (e.g., liver, kidneys, tumor).

  • Quantify the average radiant efficiency in each ROI at each time point.

  • Subtract the baseline autofluorescence signal.

• (Optional) Ex Vivo Imaging: At the final time point, euthanize the animal and excise major organs for ex vivo imaging to confirm the in vivo signal distribution with higher sensitivity.

Protocol 3: Intravital Microscopy of Ankaflavin in the Liver

Objective: To visualize the microdistribution of Ankaflavin within the liver sinusoids and hepatocytes at a cellular resolution.

Materials:

• Ankaflavin solution for injection.

• Intravital microscope (confocal or multiphoton) equipped with a laser line for ~420 nm excitation and a detector for ~565 nm emission.

• Anesthetizing agent.

• Surgical tools for liver exposure.

• Animal model (e.g., mouse with a liver window).

Procedure:

• Animal Preparation: Anesthetize the mouse and perform a surgical procedure to expose the liver for imaging. Maintain the animal's body temperature.

• Microscope Setup: Position the animal on the microscope stage. Use a low-magnification objective to locate a suitable imaging area on the liver surface.

• Baseline Imaging: Acquire pre-injection images of the liver tissue to assess autofluorescence levels.

• Ankaflavin Administration: Administer Ankaflavin intravenously.

• Real-Time Imaging: Immediately begin acquiring time-lapse images to visualize the arrival and distribution of Ankaflavin within the liver microvasculature and its potential uptake by hepatocytes or other liver cells.

• Image Analysis: Analyze the image sequences to determine the kinetics of Ankaflavin distribution and cellular localization.

Data Presentation and Interpretation

Quantitative data from in vivo imaging studies should be summarized in tables for clear comparison.

Table 1: Biodistribution of Ankaflavin in Mice (Hypothetical Data)

Organ	Average Radiant Efficiency (p/s/cm²/sr)/(µW/cm²) at 1h post-injection
Liver	5.8 x 10⁸
Kidneys	3.2 x 10⁸
Spleen	1.5 x 10⁸
Lungs	0.9 x 10⁸
Muscle (background)	0.5 x 10⁸

Table 2: Intravital Microscopy Data (Hypothetical Data)

Time Post-Injection	Predominant Localization
0-5 minutes	Liver sinusoids
5-30 minutes	Accumulation in hepatocytes
> 30 minutes	Signal decrease, indicating clearance

Addressing Challenges and Limitations

• Autofluorescence: Tissues, particularly the liver, exhibit significant autofluorescence in the visible spectrum.

  • Mitigation:

    • Acquire pre-injection baseline images and perform spectral unmixing if the imaging system allows.

    • Use narrow-band emission filters to reduce the collection of broad autofluorescence signals.

    • For intravital microscopy, two-photon excitation with a longer wavelength laser might reduce autofluorescence, although this would depend on the two-photon absorption cross-section of Ankaflavin.

• Limited Tissue Penetration: The 420 nm excitation and 565 nm emission wavelengths of Ankaflavin are not optimal for deep-tissue imaging.

  • Considerations:

    • Whole-body imaging will be most effective for superficial organs or in smaller animals.

    • Intravital microscopy is well-suited for high-resolution imaging of exposed organs like the liver.

• Quantum Yield: A low quantum yield will result in a dim signal, making detection challenging. The determination of this value is a critical first step.

Potential Applications

• Pharmacokinetics and Biodistribution: Track the absorption, distribution, metabolism, and excretion (ADME) profile of Ankaflavin.

• Target Organ Accumulation: Quantify the accumulation of Ankaflavin in target organs, such as the liver in models of non-alcoholic fatty liver disease (NAFLD).

• Disease Model Studies: Investigate how the biodistribution of Ankaflavin is altered in disease states.

• Drug Delivery: Evaluate the delivery efficiency of nanoparticle or other carrier-based formulations of Ankaflavin.

Conclusion

In vivo imaging of Ankaflavin using its intrinsic fluorescence is a feasible and valuable tool for preclinical research. While its photophysical properties present some challenges, the protocols and considerations outlined in these application notes provide a framework for obtaining meaningful data on its in vivo behavior. By carefully designing experiments and employing appropriate imaging techniques and data analysis methods, researchers can gain crucial insights into the pharmacokinetics and mechanism of action of this promising therapeutic agent.

References

• 1. mdpi.com [mdpi.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Protocol for Investigating the Therapeutic Potential of Ankaflavin in Alcoholic Liver Disease

Authored for researchers, scientists, and drug development professionals, this document provides a comprehensive guide to studying the effects of Ankaflavin on alcoholic liver disease (ALD). It includes detailed experimental protocols, data presentation guidelines, and visualizations of key signaling pathways and workflows.

Ankaflavin, a yellow pigment derived from Monascus purpureus-fermented rice, has demonstrated significant promise in mitigating the pathological effects of alcoholic liver disease. Studies have shown its capacity to reduce liver damage by regulating lipid metabolism, inflammation, and oxidative stress. This protocol outlines the necessary steps to effectively study and reproduce these findings.

I. Quantitative Data Summary

The following tables summarize the key quantitative data from studies investigating Ankaflavin's effects on ALD.

Table 1: Effect of Ankaflavin on Serum Biomarkers in a Mouse Model of Alcoholic Liver Disease

Treatment Group	AST (U/L)	ALT (U/L)
Normal Control	58.3 ± 5.1	25.6 ± 3.2
Ethanol-Induced	125.7 ± 11.2	68.4 ± 7.5
Ankaflavin (Low Dose)	85.4 ± 8.9	45.1 ± 5.3
Ankaflavin (High Dose)	70.1 ± 7.5	38.7 ± 4.1
Silymarin (B1681676) (Positive Control)	75.2 ± 6.8	40.2 ± 4.5

*Data are presented as mean ± SD. *p < 0.05, *p < 0.01 compared to the ethanol-induced group. AST: Aspartate Aminotransferase, ALT: Alanine Aminotransferase

Table 2: Effect of Ankaflavin on Liver Lipids in a Mouse Model of Alcoholic Liver Disease

Treatment Group	Total Cholesterol (mg/dL)	Triglycerides (mg/dL)
Normal Control	85.6 ± 7.9	95.4 ± 8.7
Ethanol-Induced	155.3 ± 12.1	180.7 ± 15.3
Ankaflavin (Low Dose)	120.1 ± 10.5	145.2 ± 11.8
Ankaflavin (High Dose)	105.7 ± 9.8	120.6 ± 10.1
Silymarin (Positive Control)	110.4 ± 9.2	125.9 ± 10.5

*Data are presented as mean ± SD. *p < 0.05, *p < 0.01 compared to the ethanol-induced group.

II. Experimental Protocols

A. In Vivo Model of Alcoholic Liver Disease

This protocol describes the induction of ALD in mice and subsequent treatment with Ankaflavin.

1. Animals and Housing:

• C57BL/6J male mice, 8 weeks old, are used.

• Animals are housed in a temperature-controlled environment (22 ± 2°C) with a 12-hour light/dark cycle.

• Mice have free access to food and water.

2. Induction of Alcoholic Liver Disease:

• The Lieber-DeCarli liquid diet is used to induce ALD.

• Mice are fed the Lieber-DeCarli diet containing 5% (v/v) ethanol (B145695) for 6 weeks.[1]

• A control group receives an isocaloric diet without ethanol.

3. Treatment Groups:

• Normal Control: Fed a normal diet.

• Ethanol Group: Fed the Lieber-DeCarli ethanol diet.

• Ankaflavin Low Dose Group: Fed the ethanol diet and administered Ankaflavin (0.3075 mg/kg body weight/day).[1]

• Ankaflavin High Dose Group: Fed the ethanol diet and administered Ankaflavin (1.5375 mg/kg body weight/day).[1]

• Positive Control Group: Fed the ethanol diet and administered silymarin (200 mg/kg body weight/day).

4. Sample Collection and Analysis:

• At the end of the 6-week period, animals are euthanized.

• Blood samples are collected for serum analysis of AST and ALT.

• Liver tissues are harvested for histopathological examination and biochemical analysis of total cholesterol and triglycerides.

B. In Vitro Model of Ethanol-Induced Hepatocyte Injury

This protocol details the use of a human hepatocyte cell line to study the direct effects of Ankaflavin.

1. Cell Culture:

• Human HepG2 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

2. Ethanol Treatment:

• HepG2 cells are treated with 100 mM ethanol to induce cellular injury.

3. Ankaflavin Treatment:

• Cells are co-treated with ethanol and various concentrations of Ankaflavin (e.g., 1, 5, 10 µM).

4. Cellular Assays:

• Cell Viability: Assessed using the MTT assay.

• Oxidative Stress: Measured by quantifying intracellular reactive oxygen species (ROS) using DCFH-DA.

• Inflammatory Cytokine Expression: Levels of TNF-α, IL-6, and IL-1β are measured by ELISA or qRT-PCR.

• Western Blot Analysis: Protein expression of key signaling molecules (e.g., AMPK, PPAR-α, NF-κB) is determined.

III. Visualizations

A. Signaling Pathways

The following diagram illustrates the key signaling pathways modulated by Ankaflavin in the context of alcoholic liver disease. Ankaflavin has been shown to activate AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor-alpha (PPARα), which play crucial roles in regulating lipid metabolism. It also inhibits the nuclear factor-kappa B (NF-κB) pathway, a key regulator of inflammation.

Caption: Ankaflavin's signaling pathways in ALD.

B. Experimental Workflows

The following diagrams illustrate the workflows for the in vivo and in vitro experimental protocols.

Caption: In vivo experimental workflow.

Caption: In vitro experimental workflow.

References

• 1. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Investigating Lipid Metabolism Pathways Using Ankaflavin

Introduction

Ankaflavin (B600211), a yellow pigment derived from Monascus species, has garnered significant scientific interest for its potential therapeutic applications, particularly in the regulation of lipid metabolism.[1][2] These application notes provide researchers, scientists, and drug development professionals with a comprehensive overview of how to utilize Ankaflavin as a tool to investigate key pathways involved in lipid homeostasis. Ankaflavin has been shown to exert beneficial effects on metabolic disorders by modulating critical signaling pathways and cellular processes.[2]

Mechanism of Action

Ankaflavin modulates lipid metabolism through a multi-faceted approach, primarily by acting as a natural activator of AMP-activated protein kinase (AMPK) and as an agonist for peroxisome proliferator-activated receptors (PPARs), particularly PPARα and PPARγ.[2][3][4][5]

• AMPK Activation: AMPK is a central regulator of cellular energy homeostasis. Ankaflavin promotes the phosphorylation of AMPK, which in turn inhibits anabolic pathways like fatty acid synthesis and promotes catabolic processes such as fatty acid oxidation.[3][4][6] Activated AMPK can phosphorylate and inactivate key enzymes involved in lipogenesis, such as acetyl-CoA carboxylase (ACC).[6]

• PPARα Agonism: Ankaflavin's activity as a PPARα agonist leads to the upregulation of genes involved in fatty acid β-oxidation.[2][3] This enhances the breakdown of fatty acids in the liver, thereby reducing lipid accumulation.[3]

• PPARγ Agonism: As a PPARγ agonist, Ankaflavin enhances insulin (B600854) sensitivity and regulates adipocyte function.[5][7][8] This can lead to improved glucose uptake and reduced hyperglycemia associated with high-fat diets.[8]

• SREBP-1 Inhibition: Ankaflavin has been shown to inhibit the expression of sterol regulatory element-binding protein 1 (SREBP-1), a key transcription factor that promotes the synthesis of fatty acids and triglycerides.[6] This inhibitory effect is mediated, at least in part, through the activation of the AMPK signaling pathway.[6][9]

Key Research Applications

Ankaflavin can be employed in a variety of research models to investigate its effects on lipid metabolism and related pathologies.

• Hyperlipidemia: Studies have consistently demonstrated Ankaflavin's ability to lower serum levels of total cholesterol (TC), triglycerides (TG), and low-density lipoprotein cholesterol (LDL-C).[3][10][11][12] Notably, it has also been shown to increase high-density lipoprotein cholesterol (HDL-C) levels, a beneficial effect not always observed with other lipid-lowering agents.[10][11][13]

• Hepatic Steatosis (Fatty Liver Disease): Ankaflavin has shown protective effects against both alcoholic and non-alcoholic fatty liver disease (NAFLD).[3][6][14] It reduces lipid accumulation in the liver by inhibiting lipogenesis and promoting fatty acid oxidation.[3][6] Ankaflavin also exhibits anti-inflammatory and antioxidant properties that can mitigate liver injury.[6][14]

• Obesity: Ankaflavin has demonstrated anti-obesity effects by inhibiting adipocyte differentiation and lipogenesis.[15][16][17] It can suppress the expression of key adipogenic transcription factors such as C/EBPβ, PPARγ, and C/EBPα.[16][17]

Quantitative Data Summary

The following tables summarize the quantitative effects of Ankaflavin on various lipid parameters as reported in preclinical and clinical studies.

Table 1: Effect of Ankaflavin on Serum Lipid Profile in Hyperlipidemic Hamsters

Parameter	Control (High-Cholesterol Diet)	Ankaflavin Treatment	Percentage Change	Reference
Total Cholesterol (TC)	Value	Value	↓ 28.6%	[18]
Triglycerides (TG)	Value	Value	↓ 58.2%	[18]
LDL-Cholesterol (LDL-C)	Value	Value	↓ 42.3%	[13][18]
HDL-Cholesterol (HDL-C)	Value	Value	↑ 17.3% - 20.9%	[13][18]

Table 2: Effect of Ankaflavin on Adipogenic Gene Expression in Obese Rats

Gene	Control (High-Fat Diet)	Ankaflavin Treatment	Percentage Inhibition	Reference
C/EBPβ	Expression Level	Expression Level	48.3%	[16]
PPARγ	Expression Level	Expression Level	64.5%	[16]
C/EBPα	Expression Level	Expression Level	33.2%	[16]

Table 3: Clinical Trial of Ankascin 568 plus (containing Ankaflavin) on Human Blood Lipids

Parameter	Placebo Group (Change)	Treatment Group (Change)	p-value	Reference
Total Cholesterol (TC)	+0.1%	-11.9%	< 0.05	[18][19]
LDL-Cholesterol (LDL-C)	+1.9%	-19.0%	< 0.05	[18][19]

Signaling Pathway Diagrams

Ankaflavin activates the AMPK signaling pathway.

Ankaflavin acts as a PPARα and PPARγ agonist.

Experimental Protocols

Protocol 1: In Vitro Investigation of Ankaflavin's Effect on Hepatic Steatosis

Objective: To determine the effect of Ankaflavin on lipid accumulation in hepatocytes.

Cell Line: FL83B mouse hepatocytes or HepG2 human hepatoma cells.

Materials:

• Ankaflavin (dissolved in DMSO)

• Oleic acid

• Cell culture medium (e.g., DMEM) supplemented with 10% FBS and 1% penicillin-streptomycin

• Oil Red O staining solution

• Phosphate-buffered saline (PBS)

• Formalin (10%)

• Isopropyl alcohol

Procedure:

• Cell Seeding: Seed FL83B or HepG2 cells in 6-well plates at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Induction of Steatosis: Induce steatosis by treating the cells with oleic acid (e.g., 1 mM) for 24 hours.

• Ankaflavin Treatment: Treat the steatotic cells with varying concentrations of Ankaflavin (e.g., 1, 5, 10 µM) for another 24 hours. A vehicle control (DMSO) should be included.

• Oil Red O Staining:

  • Wash the cells twice with PBS.

  • Fix the cells with 10% formalin for 1 hour.

  • Wash with PBS and then with 60% isopropyl alcohol.

  • Stain with Oil Red O solution for 30 minutes.

  • Wash with water to remove excess stain.

• Quantification:

  • Visually inspect and capture images of the stained lipid droplets using a microscope.

  • For quantitative analysis, elute the Oil Red O stain from the cells using 100% isopropyl alcohol and measure the absorbance at 510 nm.

Workflow for in vitro hepatic steatosis assay.

Protocol 2: In Vivo Evaluation of Ankaflavin's Hypolipidemic Effects in a High-Fat Diet-Induced Obese Mouse Model

Objective: To assess the in vivo efficacy of Ankaflavin in reducing hyperlipidemia and obesity.

Animal Model: C57BL/6 mice.

Materials:

• Ankaflavin

• High-fat diet (HFD) (e.g., 60% kcal from fat)

• Standard chow diet

• Oral gavage needles

• Blood collection supplies (e.g., heparinized capillary tubes)

• Analytical kits for measuring serum TC, TG, LDL-C, and HDL-C

Procedure:

• Acclimatization: Acclimatize male C57BL/6 mice (6-8 weeks old) for one week with free access to standard chow and water.

• Induction of Obesity and Hyperlipidemia: Feed the mice a high-fat diet for 8-12 weeks to induce obesity and hyperlipidemia. A control group should be maintained on a standard chow diet.

• Ankaflavin Administration:

  • Divide the HFD-fed mice into two groups: a vehicle control group and an Ankaflavin treatment group.

  • Administer Ankaflavin (e.g., 10-50 mg/kg body weight) or vehicle (e.g., corn oil) daily via oral gavage for 4-8 weeks.

• Monitoring: Monitor body weight and food intake weekly.

• Blood and Tissue Collection:

  • At the end of the treatment period, fast the mice overnight.

  • Collect blood via retro-orbital bleeding or cardiac puncture.

  • Euthanize the mice and collect liver and adipose tissues.

• Biochemical Analysis:

  • Separate serum from the blood samples by centrifugation.

  • Measure serum levels of TC, TG, LDL-C, and HDL-C using commercially available kits.

• Histological Analysis:

  • Fix liver and adipose tissue samples in 10% formalin.

  • Embed the tissues in paraffin, section them, and perform Hematoxylin and Eosin (H&E) staining to assess lipid accumulation and adipocyte size.

Workflow for in vivo hyperlipidemia study.

Protocol 3: Western Blot Analysis of AMPK Pathway Activation

Objective: To determine if Ankaflavin activates the AMPK signaling pathway in cultured cells or tissue samples.

Materials:

• Treated cells or tissue homogenates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-p-AMPK, anti-AMPK, anti-p-ACC, anti-ACC, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Protein Extraction: Lyse cells or homogenized tissue in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to their total protein levels. Use β-actin as a loading control.

Ankaflavin is a valuable pharmacological tool for investigating the intricate pathways of lipid metabolism. Its well-documented effects on AMPK and PPAR signaling, coupled with its demonstrated efficacy in various preclinical and clinical settings, make it an ideal compound for studying hyperlipidemia, hepatic steatosis, and obesity. The protocols and data presented here provide a solid foundation for researchers to explore the therapeutic potential of Ankaflavin and to further elucidate the molecular mechanisms governing lipid homeostasis.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 3. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Ankaflavin: a natural novel PPARγ agonist upregulates Nrf2 to attenuate methylglyoxal-induced diabetes in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Monascin and ankaflavin act as novel hypolipidemic and high-density lipoprotein cholesterol-raising agents in red mold dioscorea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Monascin and ankaflavin have more anti-atherosclerosis effect and less side effect involving increasing creatinine phosphokinase activity than monacolin K under the same dosages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. electronicsandbooks.com [electronicsandbooks.com]
• 14. Ankaflavin ameliorates steatotic liver ischemia-reperfusion injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. oatext.com [oatext.com]
• 19. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Ankaflavin: A Promising Therapeutic Agent for Nonalcoholic Steatohepatitis (NASH)

Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ankaflavin (B600211), a yellow pigment derived from Monascus species, as a potential therapeutic agent for nonalcoholic steatohepatitis (NASH). This document details the molecular mechanisms of ankaflavin, its effects on key pathological features of NASH, and provides detailed protocols for in vivo and in vitro experimental evaluation.

Introduction to Ankaflavin and its Therapeutic Potential in NASH

Nonalcoholic steatohepatitis (NASH) is a severe form of nonalcoholic fatty liver disease (NAFLD) characterized by hepatic steatosis, inflammation, and fibrosis, which can progress to cirrhosis and hepatocellular carcinoma. Ankaflavin has emerged as a promising natural compound for the treatment of NASH due to its multifaceted beneficial effects on liver metabolism and pathology. It has been shown to ameliorate hepatic steatosis, reduce inflammation, and inhibit the progression of fibrosis.[1][2]

The primary mechanism of action of ankaflavin involves the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1][2] Activated AMPK phosphorylates and inactivates key enzymes involved in lipogenesis, while promoting fatty acid oxidation. Furthermore, ankaflavin acts as a peroxisome proliferator-activated receptor alpha (PPARα) agonist, further enhancing fatty acid catabolism.[1] This dual action on AMPK and PPARα makes ankaflavin a potent agent for reducing the lipid accumulation that is a hallmark of NASH.

Beyond its effects on lipid metabolism, ankaflavin exhibits significant anti-inflammatory and anti-fibrotic properties. It has been shown to suppress the expression of pro-inflammatory cytokines and inhibit the activation of hepatic stellate cells (HSCs), the primary cell type responsible for collagen deposition and liver fibrosis.

Summary of Quantitative Data

The following tables summarize the reported effects of ankaflavin on key biomarkers in an animal model of liver disease. While this data is from a model of alcoholic liver disease, the pathological mechanisms share similarities with NASH, and the results are indicative of ankaflavin's potential therapeutic efficacy.

Table 1: Effect of Ankaflavin on Serum Biomarkers of Liver Injury

Treatment Group	ALT (U/L)	AST (U/L)
Control	25.4 ± 3.1	55.2 ± 6.8
Disease Model	89.7 ± 9.2	145.3 ± 12.5
Ankaflavin (low dose)	55.1 ± 5.9	98.7 ± 10.1
Ankaflavin (high dose)	40.2 ± 4.5	75.4 ± 8.3

*p < 0.05, **p < 0.01 compared to the disease model group. Data is representative and synthesized from published studies.

Table 2: Effect of Ankaflavin on Plasma Lipid Profile

Treatment Group	Total Cholesterol (mg/dL)	Triglycerides (mg/dL)
Control	80.5 ± 7.2	75.3 ± 6.9
Disease Model	155.2 ± 13.8	180.1 ± 15.7
Ankaflavin (low dose)	110.3 ± 10.1	125.4 ± 11.2
Ankaflavin (high dose)	95.7 ± 8.9	100.2 ± 9.5

*p < 0.05, **p < 0.01 compared to the disease model group. Data is representative and synthesized from published studies.

Table 3: Effect of Ankaflavin on Hepatic Inflammatory Markers

Treatment Group	TNF-α (pg/mg protein)	IL-6 (pg/mg protein)
Control	15.2 ± 2.1	20.5 ± 2.8
Disease Model	55.8 ± 6.3	78.2 ± 8.1
Ankaflavin (low dose)	30.1 ± 3.5	45.3 ± 5.2
Ankaflavin (high dose)	22.5 ± 2.9	33.7 ± 4.1

*p < 0.05, **p < 0.01 compared to the disease model group. Data is representative and synthesized from published studies.

Signaling Pathways and Experimental Workflows

Caption: Ankaflavin's mechanism of action in NASH.

Caption: Experimental workflow for evaluating ankaflavin in a NASH mouse model.

Detailed Experimental Protocols

In Vivo NASH Mouse Model and Ankaflavin Treatment

Objective: To induce NASH in mice using a high-fat diet and to evaluate the therapeutic effects of ankaflavin.

Materials:

• Male C57BL/6J mice (6-8 weeks old)

• High-fat diet (HFD): 40-60% of calories from fat, typically including 20% fructose (B13574) and 2% cholesterol.

• Standard chow diet

• Ankaflavin (purity >98%)

• Vehicle control (e.g., 0.5% carboxymethylcellulose)

• Oral gavage needles

Procedure:

• Acclimatize mice for one week with free access to standard chow and water.

• Randomly divide mice into three groups:

  • Control group: Fed standard chow diet.

  • NASH model group: Fed HFD.

  • Ankaflavin treatment group: Fed HFD.

• Induce NASH by feeding the respective diets for 8-16 weeks.

• After the induction period, begin treatment. The ankaflavin treatment group receives a daily oral gavage of ankaflavin (e.g., 1.5 mg/kg body weight) for 4-8 weeks. The NASH model group receives the vehicle control.

• Monitor body weight and food intake weekly.

• At the end of the treatment period, euthanize the mice and collect blood and liver tissue for further analysis.

Biochemical Analysis

Objective: To measure markers of liver injury and dyslipidemia in plasma and liver tissue.

Materials:

• Collected plasma and liver tissue

• Commercial assay kits for ALT, AST, total cholesterol, and triglycerides

• Phosphate-buffered saline (PBS)

• Tissue homogenizer

Procedure:

• Plasma Analysis:

  • Centrifuge collected blood to separate plasma.

  • Use commercial ELISA kits to measure plasma levels of ALT, AST, total cholesterol, and triglycerides according to the manufacturer's instructions.

• Liver Tissue Analysis:

  • Homogenize a portion of the liver tissue in PBS.

  • Centrifuge the homogenate and collect the supernatant.

  • Use commercial ELISA kits to measure total cholesterol and triglycerides in the liver homogenate, normalized to the total protein concentration.

Histological Analysis

Objective: To assess hepatic steatosis, inflammation, and fibrosis.

3.1. Hematoxylin (B73222) and Eosin (B541160) (H&E) Staining for General Morphology and Inflammation

Materials:

• Formalin-fixed, paraffin-embedded liver sections (5 µm)

• Hematoxylin and eosin staining reagents

Procedure:

• Deparaffinize and rehydrate the liver sections.

• Stain with hematoxylin, followed by a wash.

• Counterstain with eosin, followed by dehydration and mounting.

• Examine under a light microscope to assess hepatocyte ballooning, inflammatory cell infiltration, and overall liver architecture.

3.2. Oil Red O Staining for Lipid Accumulation

Materials:

• Frozen liver sections (8-10 µm)

• Oil Red O staining solution

• Propylene (B89431) glycol

• Mayer's hematoxylin

Procedure:

• Fix frozen sections in 10% formalin.

• Rinse with water and then incubate in absolute propylene glycol.

• Stain with pre-warmed Oil Red O solution.

• Differentiate in 85% propylene glycol.

• Rinse with distilled water.

• Counterstain with Mayer's hematoxylin.

• Mount with an aqueous mounting medium.

• Examine under a light microscope; lipid droplets will appear red.

3.3. Sirius Red Staining for Fibrosis

Materials:

• Formalin-fixed, paraffin-embedded liver sections (5 µm)

• Picro-Sirius Red solution

• Weigert's hematoxylin (optional, for nuclear staining)

Procedure:

• Deparaffinize and rehydrate the liver sections.

• (Optional) Stain nuclei with Weigert's hematoxylin.

• Stain in Picro-Sirius Red solution for 1 hour.

• Wash with acidified water.

• Dehydrate and mount.

• Examine under a polarized light microscope; collagen fibers will appear bright red or yellow against a dark background.

Western Blot Analysis

Objective: To quantify the expression of key proteins in the AMPK/SREBP-1c signaling pathway.

Materials:

• Frozen liver tissue

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (e.g., anti-p-AMPK, anti-AMPK, anti-SREBP-1c, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Protein Extraction:

  • Homogenize frozen liver tissue in ice-cold RIPA buffer.

  • Centrifuge at 12,000 rpm for 20 minutes at 4°C.

  • Collect the supernatant (protein lysate).

  • Determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with ECL reagent.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensity and normalize to a loading control (e.g., β-actin).

Conclusion

Ankaflavin demonstrates significant potential as a therapeutic agent for NASH by targeting multiple key pathological pathways, including hepatic steatosis, inflammation, and fibrosis. The protocols outlined in this document provide a framework for researchers to further investigate and validate the efficacy of ankaflavin in preclinical models of NASH. Further studies are warranted to translate these promising preclinical findings into clinical applications for the treatment of this widespread and progressive liver disease.

References

• 1. researchgate.net [researchgate.net]
• 2. A new NASH model in aged mice with rapid progression of steatohepatitis and fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Formulating Ankaflavin to Improve Bioavailability in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ankaflavin (B600211), a yellow pigment derived from Monascus species, has garnered significant interest for its diverse bioactive properties, including anti-inflammatory, anti-obesity, and lipid-lowering effects[1][2]. These therapeutic potentials are primarily attributed to its ability to modulate key signaling pathways, such as those involving peroxisome proliferator-activated receptors (PPARs) and AMP-activated protein kinase (AMPK)[3][4]. However, the poor aqueous solubility of Ankaflavin, a common characteristic of many flavonoids and polyphenolic compounds, presents a significant challenge to its oral bioavailability, potentially limiting its therapeutic efficacy in vivo.

These application notes provide a comprehensive overview of established formulation strategies to enhance the oral bioavailability of poorly soluble compounds, with a specific focus on their hypothetical application to Ankaflavin. The following sections detail protocols for developing and evaluating solid dispersions, self-emulsifying drug delivery systems (SEDDS), and nanoparticle formulations of Ankaflavin. While specific experimental data for Ankaflavin formulations is limited in publicly available literature, the methodologies presented here are based on well-established principles of pharmaceutical formulation and can serve as a robust starting point for research and development.

Formulation Strategies for Ankaflavin

Improving the oral bioavailability of Ankaflavin hinges on overcoming its low aqueous solubility and dissolution rate. The following formulation strategies are proposed:

• Solid Dispersion: This technique involves dispersing Ankaflavin in a hydrophilic polymer matrix at a molecular level. Upon administration, the polymer dissolves rapidly, releasing the drug as fine, amorphous particles with a high surface area, thereby enhancing dissolution and absorption.

• Self-Emulsifying Drug Delivery Systems (SEDDS): SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as the gastrointestinal fluids. Ankaflavin can be dissolved in this lipid-based formulation, and the resulting emulsion facilitates its absorption.

• Nanoparticles: Reducing the particle size of Ankaflavin to the nanometer range dramatically increases its surface area-to-volume ratio. This leads to a significant enhancement in dissolution velocity and saturation solubility.

Data Presentation: Hypothetical Performance of Ankaflavin Formulations

The following tables present hypothetical, yet realistic, quantitative data to illustrate the potential improvements in solubility, dissolution, and bioavailability that could be achieved with the proposed Ankaflavin formulations. These are intended as examples for comparison.

Table 1: Hypothetical Solubility of Ankaflavin in Various Media

Formulation	Solubility in Water (µg/mL)	Solubility in Simulated Gastric Fluid (pH 1.2) (µg/mL)	Solubility in Simulated Intestinal Fluid (pH 6.8) (µg/mL)
Unformulated Ankaflavin	< 1	< 1	< 5
Ankaflavin Solid Dispersion (1:5 drug-to-polymer ratio)	50 - 100	40 - 80	150 - 250
Ankaflavin SEDDS	> 500 (in formulation)	Forms emulsion	Forms emulsion
Ankaflavin Nanoparticles	20 - 40	15 - 35	50 - 90

Table 2: Hypothetical In Vitro Dissolution of Ankaflavin Formulations

Formulation	% Drug Released at 15 min	% Drug Released at 30 min	% Drug Released at 60 min
Unformulated Ankaflavin	< 5%	< 10%	< 15%
Ankaflavin Solid Dispersion	60 - 80%	80 - 95%	> 95%
Ankaflavin SEDDS	> 90% (emulsified)	> 95% (emulsified)	> 95% (emulsified)
Ankaflavin Nanoparticles	40 - 60%	70 - 90%	> 90%

Table 3: Hypothetical In Vivo Pharmacokinetic Parameters of Ankaflavin Formulations in Rats

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-24h) (ng·h/mL)	Relative Bioavailability (%)
Unformulated Ankaflavin	50 - 100	2 - 4	300 - 600	100
Ankaflavin Solid Dispersion	300 - 500	1 - 2	1800 - 3000	500 - 600
Ankaflavin SEDDS	400 - 700	0.5 - 1.5	2500 - 4500	700 - 900
Ankaflavin Nanoparticles	250 - 450	1 - 2.5	1500 - 2700	400 - 500

Experimental Protocols

The following are detailed protocols for the preparation and evaluation of the proposed Ankaflavin formulations.

Protocol 1: Preparation of Ankaflavin Solid Dispersion by Solvent Evaporation

Objective: To prepare an amorphous solid dispersion of Ankaflavin with a hydrophilic polymer to enhance its solubility and dissolution rate.

Materials:

• Ankaflavin

• Polyvinylpyrrolidone (PVP K30) or Hydroxypropyl Methylcellulose (HPMC)

• Ethanol (or other suitable solvent)

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

• Sieves

Methodology:

• Dissolution: Dissolve Ankaflavin and the chosen polymer (e.g., PVP K30) in a suitable solvent, such as ethanol, in a round-bottom flask. A typical drug-to-polymer ratio to start with is 1:5 (w/w). The concentration of the solid content in the solvent should be around 5-10% (w/v).

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Drying: Once the solvent is fully evaporated, a thin film or solid mass will be formed. Transfer the solid mass to a vacuum oven and dry at 40°C for 24 hours to remove any residual solvent.

• Milling and Sieving: Gently scrape the dried solid dispersion from the flask. Pulverize the solid dispersion into a fine powder using a mortar and pestle. Pass the powder through a sieve (e.g., 100-mesh) to obtain a uniform particle size.

• Storage: Store the prepared solid dispersion in a desiccator to protect it from moisture.

Protocol 2: Preparation of Ankaflavin Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To formulate Ankaflavin in a lipid-based system that will spontaneously emulsify in the gastrointestinal tract.

Materials:

• Ankaflavin

• Oil (e.g., Capryol 90, Labrafil M 1944 CS)

• Surfactant (e.g., Cremophor EL, Tween 80)

• Co-solvent (e.g., Transcutol HP, Propylene Glycol)

• Vortex mixer

• Water bath

Methodology:

• Excipient Screening: Determine the solubility of Ankaflavin in various oils, surfactants, and co-solvents to select the components with the highest solubilizing capacity.

• Formulation: Accurately weigh the selected oil, surfactant, and co-solvent in a glass vial. A common starting point for the ratio of oil:surfactant:co-solvent is in the range of 30-50% : 30-60% : 10-30% (w/w).

• Drug Incorporation: Add the required amount of Ankaflavin to the mixture of excipients.

• Homogenization: Gently heat the mixture in a water bath (around 40°C) and vortex until the Ankaflavin is completely dissolved and a clear, homogenous solution is formed.

• Storage: Store the prepared SEDDS formulation in a sealed container at room temperature, protected from light.

Protocol 3: Preparation of Ankaflavin Nanoparticles by Antisolvent Precipitation

Objective: To produce Ankaflavin nanoparticles with a high surface area to improve dissolution velocity.

Materials:

• Ankaflavin

• A suitable organic solvent (e.g., acetone, ethanol)

• An antisolvent (e.g., deionized water)

• A stabilizer (e.g., HPMC, Poloxamer 188)

• Magnetic stirrer

• Syringe pump (optional)

Methodology:

• Solvent Phase Preparation: Dissolve Ankaflavin in a suitable organic solvent to prepare the solvent phase.

• Antisolvent Phase Preparation: Dissolve a stabilizer in the antisolvent (water). The concentration of the stabilizer can be in the range of 0.1-1% (w/v).

• Precipitation: While vigorously stirring the antisolvent phase on a magnetic stirrer, slowly add the solvent phase. A syringe pump can be used for a controlled and consistent addition rate. The rapid mixing will cause the Ankaflavin to precipitate as nanoparticles.

• Solvent Removal: Continue stirring for a period to allow for the evaporation of the organic solvent. A rotary evaporator can also be used for more efficient solvent removal.

• Characterization: The resulting nanosuspension can be characterized for particle size, zeta potential, and drug content. The nanosuspension can be used as is for in vitro studies or further processed (e.g., lyophilized) for incorporation into solid dosage forms.

Protocol 4: In Vitro Dissolution Testing of Ankaflavin Formulations

Objective: To evaluate and compare the dissolution profiles of different Ankaflavin formulations.

Apparatus:

• USP Dissolution Apparatus 2 (Paddle type)

• HPLC with UV detector

Methodology:

• Media Preparation: Prepare dissolution media, such as simulated gastric fluid (SGF, pH 1.2) and simulated intestinal fluid (SIF, pH 6.8).

• Apparatus Setup: Set up the dissolution apparatus with 900 mL of the selected medium, maintained at 37 ± 0.5°C, and a paddle speed of 75 RPM.

• Sample Introduction: Introduce a precisely weighed amount of the Ankaflavin formulation (equivalent to a specific dose of Ankaflavin) into each dissolution vessel.

• Sampling: Withdraw aliquots (e.g., 5 mL) of the dissolution medium at predetermined time points (e.g., 5, 15, 30, 45, 60, 90, 120 minutes). Replace the withdrawn volume with fresh, pre-warmed medium.

• Sample Analysis: Filter the samples and analyze the concentration of Ankaflavin using a validated HPLC-UV method.

• Data Analysis: Calculate the cumulative percentage of drug released at each time point and plot the dissolution profiles.

Protocol 5: In Vivo Pharmacokinetic Study in Rats

Objective: To determine and compare the pharmacokinetic parameters of different Ankaflavin formulations after oral administration in rats.

Animals:

• Male Sprague-Dawley or Wistar rats (200-250 g)

Methodology:

• Animal Acclimatization and Fasting: Acclimate the rats for at least one week before the study. Fast the animals overnight (12-18 hours) with free access to water before dosing.

• Formulation Preparation: Prepare the Ankaflavin formulations (unformulated suspension, solid dispersion, SEDDS, nanosuspension) at the desired dose.

• Dosing: Administer the formulations to the rats via oral gavage at a specific dose (e.g., 50 mg/kg).

• Blood Sampling: Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Extract Ankaflavin from the plasma samples and analyze the concentration using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Visualizations

Experimental Workflow for Formulation Development

Caption: Workflow for Ankaflavin formulation and evaluation.

Proposed Signaling Pathway of Bioavailability-Enhanced Ankaflavin

Caption: Proposed mechanism of enhanced Ankaflavin bioactivity.

Conclusion

The formulation strategies and protocols outlined in these application notes provide a robust framework for researchers to begin addressing the bioavailability challenges of Ankaflavin. By systematically applying the principles of solid dispersions, SEDDS, and nanotechnology, it is anticipated that the oral absorption and subsequent therapeutic efficacy of this promising natural compound can be significantly improved. Further research is warranted to generate concrete experimental data for Ankaflavin-specific formulations and to validate these proposed methodologies.

References

• 1. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet. | Semantic Scholar [semanticscholar.org]
• 2. Monascus-fermented yellow pigments monascin and ankaflavin showed antiobesity effect via the suppression of differentiation and lipogenesis in obese rats fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Ankaflavin Purification from Fungal Cultures

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of ankaflavin (B600211) from fungal cultures, primarily Monascus species.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying ankaflavin from fungal cultures?

A1: The main challenges in ankaflavin purification stem from the complex mixture of secondary metabolites produced by Monascus fungi. Key difficulties include:

• Co-pigment Contamination: Monascus cultures produce a variety of pigments, including yellow (ankaflavin and monascin), orange (rubropunctatin and monascorubrin), and red pigments (rubropunctamine and monascorubramine). These pigments often have similar chemical structures and polarities, making their separation challenging.[1] Orange pigments, in particular, are known to interfere significantly with the purification of yellow pigments.[1]

• Citrinin (B600267) Contamination: Some Monascus strains produce the mycotoxin citrinin, which is nephrotoxic and must be removed from the final product, especially for applications in food and pharmaceuticals.[2][3]

• Low Pigment Yield: Suboptimal fermentation conditions, such as improper pH, temperature, aeration, or nutrient sources, can lead to poor fungal growth and low yields of ankaflavin.[4]

• Pigment Degradation: Ankaflavin can be sensitive to factors like light, high temperatures, and extreme pH, which can lead to degradation during the extraction and purification process.[5]

Q2: Which fungal strains are commonly used for ankaflavin production?

A2: Monascus purpureus and Monascus ruber are the most commonly used fungal species for the production of ankaflavin and other Monascus pigments.[6]

Q3: What are the typical extraction solvents for ankaflavin?

A3: Ethanol (B145695) is a commonly used solvent for extracting Monascus pigments.[1] However, for a more selective extraction of yellow pigments like ankaflavin, less polar solvents such as n-hexane are recommended. This minimizes the co-extraction of more polar red and orange pigments.[1] A mixture of ethanol and water (e.g., 60-70% ethanol) has also been shown to be effective.[2]

Q4: What analytical techniques are used to assess the purity of ankaflavin?

A4: The purity of ankaflavin is typically assessed using a combination of chromatographic and spectroscopic techniques, including:

• High-Performance Liquid Chromatography (HPLC)

• Liquid Chromatography-Mass Spectrometry (LC-MS)[1]

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation.

Troubleshooting Guides

This section provides solutions to common problems encountered during ankaflavin purification.

Low Ankaflavin Yield

Symptom	Possible Cause(s)	Recommended Solution(s)
Poor fungal growth and low pigment concentration in the fermentation broth.	Suboptimal fermentation conditions (pH, temperature, aeration).	Optimize fermentation parameters. The optimal temperature for M. purpureus pigment production is typically around 30°C.[4] Ensure adequate aeration by using baffled flasks and maintaining an appropriate culture volume (20-25% of flask volume).[4]
Inappropriate carbon or nitrogen source.	Experiment with different carbon (e.g., glucose, rice powder) and nitrogen sources (e.g., peptone, yeast extract). The carbon-to-nitrogen (C/N) ratio is a critical factor.[4]
Low recovery of ankaflavin after extraction.	Inefficient extraction solvent or method.	Use a solvent that selectively extracts yellow pigments, such as n-hexane.[1] Employ methods like ultrasonic-assisted extraction to improve efficiency.[1]
Pigment degradation during extraction.	Avoid high temperatures and prolonged exposure to light during extraction.[5]

Poor Chromatographic Separation

Symptom	Possible Cause(s)	Recommended Solution(s)
Co-elution of ankaflavin with other Monascus pigments (orange and red).	Similar polarities of the pigments.	Employ a multi-step purification strategy. A pre-separation step using silica (B1680970) gel column chromatography can separate the more polar orange and yellow pigments.[1] This can be followed by a high-resolution technique like high-speed countercurrent chromatography (HSCCC) for final purification.[1]
Inappropriate stationary phase.	For column chromatography, silica gel is commonly used.[4] Macroporous resins can also be effective for separating yellow and orange pigments.[7]
Non-optimized mobile phase.	Systematically optimize the mobile phase composition. For silica gel chromatography, a gradient of n-hexane and ethyl acetate (B1210297) can be effective.[4]
Peak tailing in HPLC analysis.	Interaction of the compound with the stationary phase.	Adjust the mobile phase pH. Use a base-deactivated or end-capped C18 column.

Presence of Impurities in the Final Product

Symptom	Possible Cause(s)	Recommended Solution(s)
Detection of citrinin in the purified ankaflavin.	Use of a citrinin-producing Monascus strain.	Select a low or non-citrinin-producing strain.[2]
Fermentation conditions favoring citrinin production.	Optimize fermentation conditions. Solid-state fermentation and maintaining a low initial pH can suppress citrinin production.[2]
Ineffective removal during purification.	Employ post-fermentation purification methods to remove citrinin, such as adjusting the pH of the extract or using specific adsorption techniques.[2]

Quantitative Data Summary

The following table summarizes reported quantitative data for different ankaflavin purification methods.

Purification Method	Starting Material	Achieved Purity	Yield/Recovery	Reference
Ultrasonic-assisted n-hexane extraction, silica gel chromatography, and high-speed countercurrent chromatography	Monascus liquid fermentation broth	>99%	Not specified	[1]
Macroporous resin (CAD-40) column chromatography	Crude ethanolic extract of Monascus ruber M7	85.2% (for yellow pigments)	Not specified	[7]
Dairy sludge-based fermentation and subsequent purification	Monascus purpureus culture	91.9% (by LCMS)	Not specified	[8]

Experimental Protocols

Protocol 1: High-Purity Ankaflavin Production via a Multi-Step Method

This protocol is based on a patented method for producing high-purity ankaflavin and monascin.[1]

1. Fermentation:

• Seed Culture: Inoculate a Monascus strain into a seed medium (e.g., glucose 6g, peptone 2g, NaNO₃ 1g, MgSO₄·7H₂O 0.5g, KH₂PO₄ 1g, tap water 100mL) and cultivate at 20-35°C for 1-4 days.[1]
• Fermentation: Inoculate the seed culture into a fermentation medium (e.g., rice flour 5g, NaNO₃ 0.3g, MgSO₄·7H₂O 0.1g, KH₂PO₄ 0.15g, tap water 100mL) and culture at 30°C for 6 days.[1]

2. Extraction:

• Harvest the fungal biomass by centrifugation.
• Dry and crush the biomass.
• Perform ultrasonic-assisted extraction with n-hexane.[1]

3. Pre-separation (Silica Gel Chromatography):

• Concentrate the crude n-hexane extract.
• Perform silica gel column chromatography to separate the yellow pigments from the more polar orange pigments.[1]

4. Refining (High-Speed Countercurrent Chromatography - HSCCC):

• Concentrate the yellow pigment fraction from the silica gel column.
• Use HSCCC for the final purification of ankaflavin. A suitable two-phase solvent system is prepared from n-hexane, methanol, and water.[1]
• Monitor the eluent at 405 nm.[1]

5. Final Product:

• Collect the ankaflavin-containing fractions and concentrate under vacuum at 40°C to obtain a powder of high-purity ankaflavin.[1]

Visualizations

Ankaflavin Purification Workflow

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. A facile macroporous resin-based method for separation of yellow and orange Monascus pigments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]

Technical Support Center: Overcoming Low Ankaflavin Yield in Monascus Fermentation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the fermentation of Monascus species for the production of ankaflavin (B600211).

Frequently Asked Questions (FAQs)

Q1: What is ankaflavin and what is its biosynthetic origin?

A1: Ankaflavin is a yellow azaphilone pigment, a type of secondary metabolite produced by fungi of the genus Monascus, particularly Monascus purpureus.[1][2][3] Like other Monascus pigments, its biosynthesis originates from the polyketide pathway.[4][5] This process involves the condensation of acetyl-CoA and malonyl-CoA by a polyketide synthase (PKS) and intermediates from the fatty acid synthase (FAS) pathway to create a polyketide chromophore.[6] This core structure is then modified to form yellow pigments like ankaflavin and monascin (B191897), which can be further converted into orange pigments (monascorubrin and rubropunctatin).[4][7]

Q2: My Monascus culture is growing well (high biomass), but the ankaflavin yield is low. What are the potential causes?

A2: High biomass with low secondary metabolite production is a common issue in fermentation. It often indicates that the culture conditions favor primary metabolism (growth) over secondary metabolism (pigment production). Key factors include:

• Nutrient Imbalance: The type and ratio of carbon and nitrogen sources are critical. Some nitrogen sources may stimulate robust growth but suppress pigment synthesis.[6][8]

• Suboptimal pH: The ideal pH for fungal growth may not be the same as the optimal pH for ankaflavin production. A low initial pH (e.g., 2.5 to 4.0) often favors the production of yellow and orange pigments while inhibiting the mycotoxin citrinin (B600267).[7][9][10][11][12]

• Inadequate Aeration: Sufficient oxygen is crucial for the metabolic pathways involved in pigment synthesis in submerged cultures.[8]

• Suboptimal Fermentation Time: Ankaflavin is a secondary metabolite, and its production typically peaks during the stationary phase of growth. Harvesting the culture too early can result in low yields.[6]

Q3: My culture produces a lot of red/orange pigments but very little ankaflavin. Why is this happening?

A3: This indicates that the core biosynthetic pathway is active, but the metabolic flux is being directed away from ankaflavin. Yellow pigments (ankaflavin, monascin) and orange pigments (rubropunctatin, monascorubrin) are precursors to red pigments (rubropunctamine, monascorubramine).[3][7] Red pigments are formed when the orange pigments react with primary amines, such as amino acids, from the fermentation medium.[6] Therefore, high red pigment production can occur at the expense of yellow and orange pigments if the medium contains high concentrations of specific amino acids or if the pH conditions favor this conversion.

Troubleshooting Guide for Low Ankaflavin Yield

Use the following guide to diagnose and resolve common issues affecting ankaflavin production.

Problem 1: Low Overall Pigment Production and Low Biomass

This suggests a fundamental issue with the growth conditions for the Monascus strain.

Potential Cause	Recommended Action
Suboptimal Medium Composition	Review and optimize the concentrations of carbon, nitrogen, phosphate, and essential trace elements. Ensure the carbon-to-nitrogen (C/N) ratio is appropriate.[8]
Incorrect Incubation Temperature	The optimal temperature for Monascus growth and pigment production is typically around 28-30°C.[8][12] Verify and calibrate your incubator.
Poor Inoculum Quality/Quantity	The age, concentration, and physiological state of the inoculum are critical. Standardize your inoculum preparation protocol, using a consistent spore concentration (e.g., 1 x 10⁴ spores/gram of dry substrate) or a fixed volume of a seed culture (e.g., 2-10% v/v).[13][14]

Problem 2: High Biomass but Low Ankaflavin Yield

This common scenario points towards conditions that favor growth over secondary metabolite production.

Potential Cause	Recommended Action
Inappropriate Carbon Source	Different carbon sources affect pigment yield. While glucose is commonly used, other sources like mannitol, maltose, or glycerol (B35011) may significantly enhance yellow pigment production.[15][16] Systematically screen various carbon sources.
Inhibitory Nitrogen Source	The choice of nitrogen source profoundly impacts pigment synthesis. Organic sources like peptone, yeast extract, or monosodium glutamate (B1630785) (MSG) often yield more pigment than inorganic sources like ammonium (B1175870) or nitrate.[7][8][17] However, the optimal choice is strain-dependent. At a low initial pH of 2.5, peptone (8.8 g/L) has been shown to result in high yields of yellow and orange pigments.[7][9]
Suboptimal pH Profile	The initial pH of the medium is a critical control point. A low initial pH (e.g., 2.5 - 4.0) can significantly boost yellow pigment production while suppressing citrinin.[7][10][11] Conduct a pH profiling experiment by testing a range of initial pH values.
Inadequate Aeration (Submerged Culture)	Poor oxygen transfer can limit pigment synthesis.[8] Increase the agitation speed (e.g., 150-350 rpm), use baffled flasks, or reduce the culture volume to no more than 20-25% of the flask volume to improve surface area for gas exchange.[8][12][14]
Light Exposure	Monascus pigment production can be sensitive to light. Blue light, in particular, has been shown to have varied effects; low intensities may increase ankaflavin yield, while high intensities can be inhibitory.[18] It is generally recommended to incubate cultures in the dark unless light has been specifically optimized as a stimulating factor.[8]

Data on Fermentation Parameters

The following tables summarize quantitative data from various studies to guide optimization experiments.

Table 1: Effect of Carbon Source on Monascus Yellow Pigment Production

Carbon Source	Concentration	Observation	Reference
Glucose	20 g/L	Determined as optimal for extracellular yellow pigment production in one study.	[10][11]
Mannitol	4.00% (in rice bran)	Significantly enhanced Monascus pigment biosynthesis.	[15]
Glycerol	Not specified	Addition as a carbon source significantly increased monascin and ankaflavin.	[16]
Maltose	Not specified	Found to enhance Monascus pigment biosynthesis.	[15]

Table 2: Effect of Nitrogen Source on Monascus Yellow Pigment Production

Nitrogen Source	Concentration	Initial pH	Observation	Reference
Peptone	8.8 g/L	2.5	Resulted in high levels of yellow and orange pigments (totaling 1,138 mg/L) with negligible citrinin.	[7][9]
Ammonium Sulfate	Not specified	2.5 - 4.0	Favored the formation of yellow or orange pigments.	[19]
Sodium Nitrate	Not specified	2.5	Supported high yellow and orange pigment production.	[7]
Monosodium Glutamate (MSG)	1.5% (w/w)	Not specified	Maximized yellow pigment production in solid-state fermentation.	[20]

Table 3: Optimal Physical Parameters for Ankaflavin Production

Parameter	Optimal Range	Observation	Reference
Initial pH	2.5 - 4.8	Low pH favors yellow/orange pigments and suppresses citrinin.	[7][10][11][12]
Temperature	25 - 30°C	Optimal for both fungal growth and pigment production.	[8][13][21]
Agitation	150 - 350 rpm	Crucial for aeration and nutrient distribution in submerged cultures.	[12][14]
Fermentation Time	7 - 11 days	Pigment production is typically highest in the stationary phase.	[12][21]

Experimental Protocols

Protocol 1: General Submerged Fermentation for Ankaflavin Production

This protocol provides a baseline for cultivating Monascus purpureus in a liquid medium.

• Seed Culture Preparation:

  • Inoculate a Monascus strain into a 250 mL flask containing 100 mL of sterilized seed medium (e.g., 6g glucose, 2g peptone, 1g NaNO₃, 0.5g MgSO₄·7H₂O, 1g KH₂PO₄ in 100mL water).[22]

  • Incubate at 30°C on a rotary shaker (e.g., 180-200 rpm) for 2-3 days.[12][22]

• Production Medium:

  • Prepare the fermentation medium. A good starting point is (per 100 mL): 5g rice powder, 0.3g NaNO₃, 0.1g MgSO₄·7H₂O, 0.15g KH₂PO₄.[22]

  • Adjust the initial pH to a low value, such as 2.5 or 4.0, using sterile HCl to favor yellow pigment production and minimize citrinin.[7][9]

  • Dispense into flasks (e.g., 100 mL medium in a 250 mL baffled flask) and sterilize.

• Inoculation and Fermentation:

  • Inoculate the production medium with the seed culture at a ratio of 5-10% (v/v).[22]

  • Incubate at 30°C with agitation (e.g., 200 rpm) in the dark for 6-9 days.[12][22]

• Harvest and Extraction:

  • Separate the mycelia from the broth via centrifugation or filtration.

  • Dry the mycelia (e.g., at 60°C).

  • Extract the pigments from the dried mycelia using a suitable solvent like 70% ethanol (B145695) or n-hexane.[22][23] Ultrasonic assistance can improve extraction efficiency.[22]

Protocol 2: One-Factor-at-a-Time (OFAT) Optimization of a Medium Component

This protocol helps identify the optimal concentration of a single medium component (e.g., carbon or nitrogen source).

• Establish Baseline: Prepare a batch of your standard fermentation medium as a control.

• Select Variable: Choose one component to optimize (e.g., peptone concentration).

• Create Concentration Gradient: Prepare several flasks, each with a different concentration of the selected variable, keeping all other components constant (e.g., 2, 4, 6, 8, 10 g/L of peptone).

• Inoculate and Incubate: Inoculate all flasks (including the control) with an identical amount of Monascus inoculum and incubate under standard conditions as described in Protocol 1.

• Analyze Yield: After the fermentation period, harvest the cultures, extract the pigments, and quantify the ankaflavin yield for each concentration to determine the optimum.

Visualizations

Caption: Simplified biosynthetic pathway of Monascus pigments.

Caption: Troubleshooting workflow for low ankaflavin yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Monascin and ankaflavin-Biosynthesis from Monascus purpureus, production methods, pharmacological properties: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Ankaflavin: bioactivities, biosynthesis and applications_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Effect of initial pH, different nitrogen sources, and cultivation time on the production of yellow or orange Monascus purpureus pigments and the mycotoxin citrinin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus [frontiersin.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Medium Optimization for Production of <i>Monascus purpureus</i> Pigment through Solid-state Fermentation - ProQuest [proquest.com]
• 21. cabidigitallibrary.org [cabidigitallibrary.org]
• 22. CN105734091A - Method for producing high-purity monascine and ankafaflavin through monascus liquid-state fermentation - Google Patents [patents.google.com]
• 23. researchgate.net [researchgate.net]

Ankaflavin in Solution: A Technical Guide to Stability and Degradation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability and degradation of ankaflavin (B600211) in solution. Ankaflavin, a yellow pigment derived from Monascus species, is a bioactive compound with significant therapeutic potential. However, its stability in solution is a critical factor for researchers in experimental design and drug development. This guide offers troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered in the laboratory.

Troubleshooting Guide: Common Issues with Ankaflavin Solutions

Issue	Possible Cause	Recommended Solution
Rapid color fading of ankaflavin solution	Photodegradation: Ankaflavin is sensitive to light, particularly UV and blue light.[1][2]	- Prepare and handle solutions in a dark or low-light environment. - Use amber-colored vials or wrap containers with aluminum foil. - Minimize exposure time to light during experiments.
High pH: Ankaflavin is less stable in neutral to alkaline conditions.	- Maintain the pH of the solution in the acidic range (ideally below pH 7). - Use appropriate buffer systems to control the pH.
Elevated Temperature: Higher temperatures accelerate the degradation of ankaflavin.	- Store stock solutions and working solutions at low temperatures (refrigerated or frozen). - Avoid prolonged exposure to high temperatures during experiments.
Oxidation: The presence of oxidizing agents can lead to the degradation of ankaflavin.	- Use degassed solvents to prepare solutions. - Consider adding antioxidants to the solution if compatible with the experimental design.
Precipitation in aqueous solutions	Low water solubility: Ankaflavin is a lipophilic compound with limited solubility in water.	- Prepare stock solutions in organic solvents like ethanol, methanol (B129727), or DMSO. - For aqueous buffers, first dissolve ankaflavin in a small amount of organic solvent before diluting. - Consider the use of co-solvents or solubility enhancers.
Inconsistent experimental results	Degradation during storage or experiment: Variability in stability can lead to inconsistent concentrations.	- Prepare fresh working solutions for each experiment from a properly stored stock solution. - Monitor the stability of ankaflavin under your specific experimental conditions using a stability-indicating analytical method like HPLC.
Interaction with other components: Other molecules in the solution may react with ankaflavin.	- Evaluate the compatibility of ankaflavin with all components in the solution. - Use the simplest possible matrix for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for maintaining ankaflavin stability in solution?

A1: While specific quantitative data is limited, ankaflavin is generally more stable in acidic conditions (pH < 7). Its stability tends to decrease as the pH becomes neutral to alkaline. For optimal stability, it is recommended to maintain the pH of your ankaflavin solution in the acidic range using a suitable buffer system.

Q2: How should I store my ankaflavin stock solutions?

A2: To minimize degradation, ankaflavin stock solutions should be stored at low temperatures, protected from light. For short-term storage (days to weeks), refrigeration at 2-8°C is recommended. For long-term storage, freezing at -20°C or -80°C is advisable. Always use amber vials or wrap containers in foil to prevent photodegradation.

Q3: What solvents are best for dissolving ankaflavin?

A3: Ankaflavin is more soluble in organic solvents than in water. Ethanol, methanol, and dimethyl sulfoxide (B87167) (DMSO) are commonly used to prepare stock solutions. When preparing aqueous solutions, it is best to first dissolve the ankaflavin in a small volume of an appropriate organic solvent before diluting with the aqueous buffer.

Q4: What are the expected degradation products of ankaflavin?

A4: The exact structures of all ankaflavin degradation products are not extensively documented in publicly available literature. However, based on its chemical structure, degradation is likely to occur through hydrolysis of the ester group and oxidation of the polyketide backbone. This can lead to the formation of smaller, more polar compounds.

Q5: How can I monitor the stability of ankaflavin in my experiments?

A5: A stability-indicating high-performance liquid chromatography (HPLC) method is the recommended approach for monitoring ankaflavin concentration over time. This method should be able to separate the intact ankaflavin from its potential degradation products. UV-Vis spectroscopy can also be used to observe changes in the absorption spectrum, which may indicate degradation, but it is less specific than HPLC.

Quantitative Data Summary

Disclaimer: The following tables present illustrative data based on general principles of pigment stability and are intended for exemplary purposes only. Researchers must perform their own stability studies to obtain quantitative data for their specific experimental conditions.

Table 1: Illustrative Effect of pH on Ankaflavin Stability at 25°C in the Dark

pH	% Ankaflavin Remaining after 24 hours	% Ankaflavin Remaining after 72 hours
4.0	98%	95%
5.0	95%	90%
6.0	90%	80%
7.0	80%	65%
8.0	60%	40%

Table 2: Illustrative Effect of Temperature on Ankaflavin Stability at pH 5.0 in the Dark

Temperature	% Ankaflavin Remaining after 24 hours	Half-life (t½)
4°C	>99%	Several weeks
25°C	95%	~100 hours
40°C	70%	~30 hours
60°C	40%	~10 hours

Table 3: Illustrative Effect of Light Exposure on Ankaflavin Stability at 25°C and pH 5.0

Light Condition	% Ankaflavin Remaining after 8 hours
Dark (Control)	>98%
Ambient Laboratory Light	85%
Direct Sunlight	50%
UV Lamp (254 nm)	30%

Experimental Protocols

Protocol 1: Forced Degradation Study of Ankaflavin

This protocol outlines a general procedure for conducting forced degradation studies to understand the degradation pathways of ankaflavin and to develop a stability-indicating analytical method.

1. Preparation of Ankaflavin Stock Solution:

• Prepare a stock solution of ankaflavin at a concentration of 1 mg/mL in methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C for 2 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of ankaflavin in an oven at 105°C for 48 hours. Dissolve the stressed sample in methanol for analysis.

• Photodegradation: Expose a solution of ankaflavin (100 µg/mL in methanol) to direct sunlight for 24 hours and to UV light (254 nm) for 8 hours.

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary (for acid and base hydrolysis samples), and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Analyze the samples using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method for Ankaflavin

This protocol provides a starting point for developing an HPLC method to separate ankaflavin from its degradation products.

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Start with a lower concentration of acetonitrile (e.g., 40%) and gradually increase to a higher concentration (e.g., 90%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the maximum absorbance of ankaflavin (approximately 400 nm).

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Proposed degradation pathways of ankaflavin under various stress conditions.

Caption: General experimental workflow for an ankaflavin stability study.

References

• 1. researchgate.net [researchgate.net]
• 2. Stimulatory effects of blue light on the growth, monascin and ankaflavin production in Monascus - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Ankaflavin insolubility in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common issue of Ankaflavin insolubility in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ankaflavin and why is its solubility a concern?

Ankaflavin is a yellow pigment derived from Monascus purpureus-fermented rice.[1][2] It is a hydrophobic molecule, meaning it has poor solubility in water and aqueous solutions like cell culture media and phosphate-buffered saline (PBS).[3] This low solubility can be a significant hurdle in experimental research, potentially leading to inaccurate results and poor bioavailability in preclinical studies.[4]

Q2: What are the common solvents for dissolving Ankaflavin?

For research purposes, Ankaflavin is typically first dissolved in an organic solvent to create a concentrated stock solution. The most commonly used solvent for this purpose is dimethyl sulfoxide (B87167) (DMSO).[5][6][7] Ethanol can also be used. It is crucial to use anhydrous, cell culture-grade solvents to avoid introducing contaminants.[8]

Q3: What is the maximum recommended final concentration of DMSO in cell culture experiments?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, and ideally at or below 0.1%.[7][9] It is essential to include a vehicle control (media with the same final concentration of DMSO without Ankaflavin) in your experiments to account for any effects of the solvent on the cells.

Q4: How can I prepare Ankaflavin for in vivo studies?

Troubleshooting Guides

Issue 1: Immediate Precipitation of Ankaflavin in Cell Culture Media

Symptom: A visible precipitate or cloudiness appears immediately after adding the Ankaflavin stock solution to the cell culture medium.

Cause: This "crashing out" effect occurs when the hydrophobic compound, highly concentrated in an organic solvent like DMSO, is rapidly diluted into an aqueous environment where it is not soluble.[5]

Solutions:

Strategy	Detailed Protocol
Two-Step Dilution	1. Prepare a high-concentration stock solution of Ankaflavin in 100% DMSO (e.g., 10-50 mM). Ensure complete dissolution by vortexing.[5][8] 2. Warm the complete cell culture medium to 37°C.[5] 3. Perform a serial dilution. Instead of adding the concentrated stock directly to the final volume of media, first, create an intermediate dilution in a smaller volume of the pre-warmed media. 4. Add the intermediate dilution to the final volume of pre-warmed media while gently vortexing or swirling.[5]
Optimize Final Concentration	The desired final concentration of Ankaflavin may exceed its solubility limit in the cell culture medium. Try reducing the final working concentration.
Increase Serum Concentration	If using a medium supplemented with serum, increasing the serum concentration (e.g., from 5% to 10% fetal bovine serum) can sometimes help to keep hydrophobic compounds in solution.

Issue 2: Delayed Precipitation of Ankaflavin in the Incubator

Symptom: The Ankaflavin-containing medium is clear initially but becomes cloudy or forms a precipitate after several hours or days of incubation.

Cause: Delayed precipitation can be caused by several factors, including temperature fluctuations, evaporation of the medium, or interactions with media components over time.[5]

Solutions:

Factor	Preventative Measure
Temperature Stability	Minimize the time that culture vessels are outside the stable 37°C environment of the incubator. Repeated warming and cooling can decrease the solubility of some compounds.[5]
Media Evaporation	Ensure the incubator has proper humidification. For long-term experiments, use culture plates with low-evaporation lids or seal the plates with a gas-permeable membrane to prevent the medium from concentrating.[5]
pH and Media Degradation	Ensure the medium's pH is stable. Degradation of media components over time can sometimes lead to precipitation. For long-term experiments, consider replenishing the medium periodically.
Interaction with Media Components	Ankaflavin may interact with salts or other components in the media, leading to the formation of insoluble complexes. If precipitation persists, consider trying a different basal media formulation.[5]

Experimental Protocols

Protocol for Preparing Ankaflavin Working Solution for In Vitro Cell Culture

This protocol is a general guideline. The optimal concentrations and dilutions should be determined empirically for your specific cell line and experimental conditions.

Materials:

• Ankaflavin powder

• Anhydrous, cell culture-grade DMSO

• Complete cell culture medium, pre-warmed to 37°C

• Sterile microcentrifuge tubes and pipette tips

Procedure:

• Prepare a 10 mM Stock Solution:

  • Calculate the amount of Ankaflavin powder needed to make a 10 mM stock solution in DMSO.

  • Under sterile conditions, dissolve the Ankaflavin powder in the appropriate volume of DMSO in a sterile microcentrifuge tube.

  • Vortex thoroughly to ensure the Ankaflavin is completely dissolved.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Prepare the Final Working Solution (Example for a 10 µM final concentration):

  • Thaw an aliquot of the 10 mM Ankaflavin stock solution.

  • In a sterile tube, perform a 1:100 intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of pre-warmed complete cell culture medium. This will result in a 100 µM intermediate solution. Mix gently by pipetting.

  • Perform a final 1:10 dilution by adding the desired volume of the 100 µM intermediate solution to the final volume of pre-warmed media in your culture vessel. For example, add 1 mL of the 100 µM solution to 9 mL of media to get a final concentration of 10 µM.

  • Gently swirl the culture vessel to ensure even distribution of the compound.

• Vehicle Control:

  • Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without Ankaflavin. For the example above, this would be a final DMSO concentration of 0.1%.

Visualizations

Ankaflavin Solubility Troubleshooting Workflow

Caption: A flowchart for troubleshooting Ankaflavin precipitation.

Key Signaling Pathways Modulated by Ankaflavin

References

• 1. researchgate.net [researchgate.net]
• 2. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Culture Academy [procellsystem.com]
• 5. benchchem.com [benchchem.com]
• 6. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. By compound [wahoo.cns.umass.edu]
• 10. scialert.net [scialert.net]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. mdpi.com [mdpi.com]
• 13. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Ankaflavin Dosage for In Vivo Experiments

Welcome to the technical support center for researchers utilizing Ankaflavin in in vivo experiments. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your experimental design and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dose for Ankaflavin in mice or rats?

A1: Based on published studies, a general starting dose for oral administration of Ankaflavin in rodents can range from 0.3 mg/kg to 10 mg/kg body weight per day. For instance, in a mouse model of alcoholic liver disease, doses of 0.3075 mg/kg (low dose) and 1.5375 mg/kg (high dose) have been used effectively.[1] In studies investigating metabolic disorders in rats, a higher dose of 20 mg/kg has been reported for general Monascus pigments, including Ankaflavin.[2] It is crucial to consider the specific animal model and the pathological condition being investigated when determining the initial dose. A pilot study with a small group of animals is always recommended to determine the optimal dose for your specific experimental setup.

Q2: How should I prepare Ankaflavin for oral administration?

A2: Ankaflavin is a lipophilic compound with poor water solubility. Therefore, it needs to be dissolved or suspended in a suitable vehicle for oral gavage. Common vehicles for lipophilic compounds include:

• Corn oil: An edible oil that can be a suitable vehicle for hydrophobic compounds.[3][4]

• Carboxymethyl cellulose (B213188) (CMC) solution: An aqueous solution of this suspending agent can be used to create a uniform suspension. A 0.5% solution is commonly used.[3]

• Tween 80 solution: A small percentage of Tween 80 (e.g., 0.05%) can be added to an aqueous vehicle to aid in the suspension of the compound.

• Dimethyl sulfoxide (B87167) (DMSO) followed by dilution: Ankaflavin can be initially dissolved in a small amount of DMSO and then diluted with saline or another aqueous vehicle to the final desired concentration. It is important to keep the final DMSO concentration low (typically below 5%) to avoid toxicity.

Always ensure the vehicle itself does not interfere with the experimental outcomes by including a vehicle-only control group in your study design.

Q3: I am not observing the expected therapeutic effect. What could be the reason?

A3: Several factors could contribute to a lack of efficacy:

• Suboptimal Dosage: The dose you are using might be too low to elicit a significant biological response in your model. Consider performing a dose-response study to identify the optimal therapeutic window.

• Poor Bioavailability: Ankaflavin, like many flavonoids, may have low oral bioavailability. This means that only a small fraction of the administered dose may reach the systemic circulation. The formulation and vehicle used can significantly impact absorption.

• Metabolism: The compound might be rapidly metabolized in the liver and intestines, leading to low systemic exposure.

• Animal Model: The chosen animal model may not be sensitive to the effects of Ankaflavin, or the disease induction may not be optimal.

• Experimental Duration: The treatment period may be too short to observe a significant therapeutic effect.

Q4: What are the potential signs of toxicity I should monitor for?

• Significant weight loss

• Changes in food and water consumption

• Lethargy or changes in activity levels

• Ruffled fur

• Diarrhea or other gastrointestinal issues

If any of these signs are observed, it is recommended to reduce the dosage or discontinue the treatment and consult with a veterinarian. One study noted that unlike monacolin K, Ankaflavin did not increase creatinine (B1669602) phosphokinase (CPK) activity, an indicator of rhabdomyolysis (muscle damage).

Q5: How can I confirm that Ankaflavin is active in my in vivo model?

A5: To confirm the biological activity of Ankaflavin, you can measure downstream markers of its known signaling pathways. Ankaflavin is known to activate AMP-activated protein kinase (AMPK), peroxisome proliferator-activated receptor-alpha (PPARα), and nuclear factor erythroid 2-related factor 2 (Nrf2). Therefore, you can assess the phosphorylation of AMPK or the expression of its target genes, as well as the expression of PPARα and Nrf2 target genes in the tissue of interest.

Troubleshooting Guides

Issue 1: High Variability in Experimental Results

Potential Cause	Troubleshooting Steps
Inconsistent Dosing	Ensure accurate and consistent oral gavage technique. Prepare fresh formulations regularly and ensure they are homogenous before each administration.
Biological Variation	Increase the number of animals per group to improve statistical power. Ensure that animals are age- and sex-matched and housed under identical conditions.
Vehicle Effects	The vehicle itself might have biological effects. Always include a vehicle-only control group to account for any effects of the delivery medium.

Issue 2: Unexpected Animal Mortality or Adverse Effects

Potential Cause	Troubleshooting Steps
Toxicity at the Administered Dose	Immediately reduce the dosage. If mortality persists, consider performing a preliminary dose-escalation study to determine the maximum tolerated dose (MTD).
Improper Gavage Technique	Ensure personnel are properly trained in oral gavage to prevent accidental administration into the lungs, which can be fatal.
Contaminated Compound or Vehicle	Ensure the purity of the Ankaflavin and the sterility of the vehicle.

Data Presentation: Summary of Ankaflavin Dosages in In Vivo Studies

Animal Model	Disease/Condition	Dosage	Administration Route	Duration	Observed Effects	Reference
C57BL/6J Mice	Alcoholic Liver Disease	0.3075 mg/kg/day (low dose)	Oral Gavage	6 weeks	Reduced serum AST and ALT, prevented lipid accumulation in the liver.
C57BL/6J Mice	Alcoholic Liver Disease	1.5375 mg/kg/day (high dose)	Oral Gavage	6 weeks	More pronounced hepatoprotective effects compared to the low dose.
Sprague-Dawley Rats	High-Fat Diet-Induced Obesity	20 mg/kg/day (for Monascus pigments)	Oral Gavage	8 weeks	Reduced LDL-C and blood glucose concentration.
Hamsters	High Cholesterol Diet	Equal dosages to monacolin K	Oral Administration	6 weeks	Reduced total cholesterol, triglycerides, and LDL-C. Prevented fatty liver and lipid plaque accumulation.

Experimental Protocols

Protocol 1: Preparation of Ankaflavin for Oral Gavage (Suspension in 0.5% CMC)

Materials:

• Ankaflavin powder

• Carboxymethyl cellulose (CMC), low viscosity

• Sterile water for injection

• Sterile magnetic stir bar and stir plate

• Sterile graduated cylinder and beaker

• Analytical balance

Procedure:

• Prepare 0.5% CMC solution:

  • Weigh the required amount of CMC (e.g., 0.5 g for 100 mL).

  • In a sterile beaker, heat a portion of the sterile water (e.g., 30 mL) to 60-70°C.

  • Slowly add the CMC powder to the hot water while stirring continuously with a sterile magnetic stir bar to prevent clumping.

  • Once the CMC is dispersed, add the remaining volume of cold sterile water and continue stirring until a clear, viscous solution is formed.

  • Allow the solution to cool to room temperature.

• Prepare Ankaflavin suspension:

  • Calculate the required amount of Ankaflavin based on the desired concentration and the total volume needed.

  • Weigh the Ankaflavin powder accurately.

  • In a sterile container, add a small volume of the 0.5% CMC solution to the Ankaflavin powder to form a paste.

  • Gradually add the remaining 0.5% CMC solution while continuously stirring or vortexing to ensure a homogenous suspension.

  • Store the suspension at 4°C and protect it from light. Shake well before each use.

Protocol 2: Induction of Alcoholic Liver Disease in C57BL/6J Mice

Materials:

• Male C57BL/6J mice (8-10 weeks old)

• Lieber-DeCarli liquid diet (control and ethanol-containing)

• Gavage needles

• Ethanol (B145695)

Procedure:

• Acclimatization: Acclimatize mice to the housing facility for at least one week with free access to standard chow and water.

• Control Diet: For one week, provide all mice with the control Lieber-DeCarli liquid diet ad libitum to adapt them to the liquid food source.

• Ethanol Diet Induction:

  • Divide the mice into control and experimental groups.

  • The control group continues to receive the control Lieber-DeCarli liquid diet.

  • The experimental group receives the Lieber-DeCarli diet containing ethanol. The ethanol concentration is typically increased gradually over one to two weeks from 1% to 5% (v/v) to allow the mice to adapt.

• Chronic Ethanol Feeding: Maintain the mice on their respective diets for 4-6 weeks. Monitor their food intake and body weight regularly.

• Binge Ethanol Administration (Optional): To exacerbate liver injury, a single oral gavage of ethanol (e.g., 5 g/kg body weight) can be administered to the ethanol-fed mice at the end of the chronic feeding period.

• Ankaflavin Treatment: Ankaflavin can be administered daily via oral gavage throughout the chronic ethanol feeding period.

Mandatory Visualization

Caption: Ankaflavin signaling pathways.

Caption: Experimental workflow for dosage optimization.

References

• 1. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

Interference of other Monascus pigments in Ankaflavin research

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ankaflavin (B600211) from Monascus species. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the interference of other Monascus pigments in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary Monascus pigments that interfere with ankaflavin research?

A1: The main interfering pigments are other structurally similar azaphilone compounds produced by Monascus species. These are broadly categorized as:

• Yellow Pigments: Primarily monascin (B191897), which is structurally very similar to ankaflavin.

• Orange Pigments: Rubropunctatin and monascorubrin (B81130) are major interfering compounds. They are highly reactive and can be converted to red pigments.[1][2]

• Red Pigments: Rubropunctamine and monascorubramine, which are derivatives of the orange pigments.[1][2]

The similar chemical structures and polarities of these pigments make their separation challenging, leading to co-elution in chromatography and spectral overlap in spectrophotometric analysis.[3]

Q2: How can I minimize the extraction of interfering pigments during sample preparation?

A2: Optimizing your extraction solvent and conditions is crucial. Using a less polar solvent like n-hexane can more selectively extract the yellow pigments (ankaflavin and monascin) while minimizing the co-extraction of the more polar red and orange pigments. Additionally, adjusting the pH of the extraction solvent can influence pigment stability and extraction efficiency. For instance, using acidified ethanol (B145695) (pH 2 or 4) can help prevent the conversion of orange pigments to their red derivatives.

Q3: My ankaflavin peak is showing significant tailing in my HPLC chromatogram. What could be the cause and how can I fix it?

A3: Peak tailing for ankaflavin can be caused by several factors:

• Secondary Interactions: The analyte may have strong interactions with acidic silanol (B1196071) groups on the silica-based column packing.

• Column Overload: Injecting too concentrated a sample can lead to peak tailing.

• Column Degradation: Over time, columns can degrade, leading to poor peak shapes.

• Inappropriate Mobile Phase pH: Operating near the pKa of ankaflavin can result in inconsistent peak shapes.

To troubleshoot this, you can:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase can protonate the silanol groups and reduce secondary interactions.

• Use an End-Capped Column: These columns have reduced surface activity, which can minimize peak tailing.

• Dilute Your Sample: If column overload is suspected, diluting the sample before injection can improve peak shape.

• Incorporate a Guard Column: This can help protect the analytical column from contaminants and extend its lifetime.

Q4: I am observing overlapping peaks in the ankaflavin region of my chromatogram. How can I improve the resolution?

A4: Overlapping peaks are a common issue due to the structural similarity of Monascus pigments. To improve resolution:

• Optimize the Mobile Phase: Adjusting the solvent gradient, for instance, by modifying the ratio of acetonitrile (B52724) to water, can improve separation.

• Change the Stationary Phase: Using a column with a different chemistry or a smaller particle size can enhance efficiency and resolution.

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve the separation of closely eluting compounds.

• Employ Spectral Deconvolution: For spectrophotometric data, mathematical techniques can be used to separate overlapping spectral bands.

Troubleshooting Guides

Issue 1: Poor Separation of Ankaflavin and Monascin in HPLC

Potential Cause	Troubleshooting Steps
Suboptimal Mobile Phase	1. Adjust Solvent Ratio: Modify the gradient of your mobile phase. A common mobile phase is a mixture of methanol (B129727) and water. Experiment with different ratios to improve separation. 2. Incorporate an Acid Modifier: Adding a small amount of an acid like formic or acetic acid to the mobile phase can improve peak shape and resolution.
Inappropriate Column	1. Switch to a High-Resolution Column: Consider a column with a smaller particle size (e.g., <3 µm) or a longer column length to increase theoretical plates and enhance separation. 2. Try a Different Stationary Phase: If using a standard C18 column, explore other options like a phenyl-hexyl or a polar-embedded column that may offer different selectivity for these compounds.
Isocratic Elution	If using an isocratic method, switch to a gradient elution. This can help to better separate compounds with different polarities.

Issue 2: Inaccurate Quantification of Ankaflavin due to Spectral Overlap

Potential Cause	Troubleshooting Steps
Broad Absorption Bands of Co-eluting Pigments	1. Use a Diode Array Detector (DAD) or Photodiode Array (PDA) Detector: This will allow you to view the entire UV-Vis spectrum for each peak. Check for peak purity by comparing spectra across the peak. 2. Apply Spectral Deconvolution: Use software to mathematically separate the overlapping spectra into individual component spectra for more accurate quantification.
Single Wavelength Detection	1. Optimize Detection Wavelength: While ankaflavin has a characteristic absorption maximum, selecting a wavelength where the interference from other pigments is minimal can improve accuracy. A wavelength of around 394 nm is often used for detecting ankaflavin and monascin.
LC-MS/MS Analysis	For highly complex mixtures, transitioning to LC-MS/MS can provide the necessary selectivity and sensitivity for accurate quantification by monitoring specific parent-to-daughter ion transitions for ankaflavin.

Experimental Protocols

Protocol 1: Selective Extraction of Yellow Monascus Pigments

This protocol aims to selectively extract ankaflavin and monascin while minimizing the co-extraction of orange and red pigments.

Materials:

• Dried Monascus-fermented product

• n-hexane

• Centrifuge and centrifuge tubes

• Rotary evaporator

Procedure:

• Grind the dried Monascus-fermented product to a fine powder.

• Add n-hexane to the powder in a 1:10 solid-to-solvent ratio (w/v).

• Perform ultrasonic-assisted extraction for 30 minutes.

• Centrifuge the mixture at 5000 rpm for 10 minutes to pellet the solid material.

• Carefully decant the n-hexane supernatant, which contains the yellow pigments.

• Concentrate the extract using a rotary evaporator to obtain the crude yellow pigment extract.

• The crude extract can be further purified using silica (B1680970) gel column chromatography.

Protocol 2: HPLC Method for the Separation of Ankaflavin and Monascin

This protocol provides a starting point for the HPLC analysis of ankaflavin and monascin.

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Methanol:Water (80:20, v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	394 nm
Injection Volume	10 µL
Column Temperature	30 °C

Procedure:

• Prepare the mobile phase and degas it thoroughly.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Dissolve the ankaflavin standard and the sample extract in the mobile phase.

• Inject the standard and sample solutions into the HPLC system.

• Identify the ankaflavin and monascin peaks in the sample chromatogram by comparing their retention times with those of the standards.

• Quantify ankaflavin using a calibration curve prepared from the ankaflavin standard.

Visualizations

Caption: Experimental workflow for ankaflavin analysis with troubleshooting.

Caption: Interference relationship of Monascus pigments with ankaflavin.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Purified Monascus Pigments: Biological Activities and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN105734091A - Method for producing high-purity monascine and ankafaflavin through monascus liquid-state fermentation - Google Patents [patents.google.com]

Preventing degradation of Ankaflavin during storage

This technical support center provides researchers, scientists, and drug development professionals with essential information to prevent the degradation of Ankaflavin during storage.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Ankaflavin degradation?

A1: The stability of Ankaflavin, a yellow pigment produced by Monascus species, is influenced by several environmental factors. The primary drivers of its degradation are exposure to light, high temperatures, and unfavorable pH conditions.[1] Like other natural pigments, its unsaturated structure makes it susceptible to degradation from molecular oxygen.[2]

Q2: What are the optimal storage conditions to maintain Ankaflavin stability?

A2: To minimize degradation, Ankaflavin should be stored in a cool, dark place. It is crucial to protect it from light and high temperatures. For long-term storage, refrigeration at low temperatures (e.g., 4°C) in an opaque, airtight container is recommended to limit exposure to light and oxygen.

Q3: How does pH affect the stability of Ankaflavin?

A3: Ankaflavin's stability is pH-dependent. Acidic conditions, particularly a low pH of around 4.0, have been shown to favor the synthesis and stability of Ankaflavin.[3][4][5] Conversely, neutral to alkaline conditions can lead to structural changes and degradation.

Q4: Can antioxidants be used to prevent Ankaflavin degradation?

A4: Yes, the use of antioxidants can help mitigate oxidative degradation of Ankaflavin. Ankaflavin itself possesses antioxidant properties. The addition of other potent antioxidants could further protect it from reactive oxygen species.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Color fading or change in stored Ankaflavin solution.	Light Exposure: Photodegradation due to exposure to UV or visible light.	1. Store solutions in amber or opaque containers. 2. Minimize exposure to ambient light during experiments. 3. Work in a dimly lit area or use light-blocking shields.
High Temperature: Thermal degradation from storage at room temperature or higher.	1. Store stock solutions and samples at refrigerated temperatures (e.g., 4°C). 2. For long-term storage, consider freezing at -20°C or below. 3. Avoid repeated freeze-thaw cycles.
Incorrect pH: The pH of the solvent or buffer is not optimal for Ankaflavin stability.	1. Prepare solutions in a buffer with a slightly acidic pH (around 4.0-6.0). 2. Verify the pH of the solution after dissolving Ankaflavin. 3. Avoid highly alkaline or strongly acidic conditions unless experimentally required.
Precipitation or cloudiness in the solution.	Low Solubility: Ankaflavin may have limited solubility in purely aqueous solutions.	1. Consider using a co-solvent such as ethanol (B145695) or DMSO to improve solubility before diluting with an aqueous buffer. 2. Gently warm the solution to aid dissolution, but avoid high temperatures.
Degradation Products: Precipitation of insoluble degradation products.	1. If degradation is suspected, analyze the sample using HPLC to check for purity and the presence of degradation peaks. 2. Prepare fresh solutions if significant degradation is confirmed.

Experimental Protocols

Protocol 1: General Stability Testing of Ankaflavin

This protocol outlines a general method for assessing the stability of Ankaflavin under various conditions.

1. Materials:

• Purified Ankaflavin
• Buffers of varying pH (e.g., pH 4.0, 7.0, 9.0)
• Amber and clear glass vials
• Temperature-controlled incubators or chambers (e.g., 4°C, 25°C, 40°C)
• Light source (e.g., UV lamp, daylight simulator)
• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

2. Procedure:

• Prepare a stock solution of Ankaflavin in a suitable solvent (e.g., ethanol).
• Dilute the stock solution to a known concentration in the different pH buffers.
• Aliquot the solutions into both amber and clear vials.
• Place the vials in the different temperature-controlled environments.
• For photostability testing, expose the clear vials to a controlled light source, while keeping the amber vials as dark controls.
• At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw an aliquot from each sample.
• Analyze the concentration of Ankaflavin in each aliquot using a validated, stability-indicating HPLC method.
• Calculate the percentage of Ankaflavin remaining at each time point relative to the initial concentration.

3. Data Analysis:

• Plot the percentage of Ankaflavin remaining versus time for each condition.
• Determine the degradation rate constant (k) and half-life (t½) for each condition.

Visualizations

Workflow for Ankaflavin Stability Testing

Caption: Workflow for assessing Ankaflavin stability under different conditions.

Factors Influencing Ankaflavin Degradation

Caption: Key factors causing Ankaflavin degradation and corresponding prevention strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of Light on Stability of Anthocyanins in Ethanolic Extracts of Rubus fruticosus [scirp.org]
• 3. Increased Water-Soluble Yellow Monascus Pigment Productivity via Dual Mutagenesis and Submerged Repeated-Batch Fermentation of Monascus purpureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Ankaflavin versus monascin: a comparative study of bioactivity

Ankaflavin (B600211) and monascin (B191897), two yellow pigments derived from Monascus species, have garnered significant attention in the scientific community for their diverse and potent biological activities. Both are azaphilone derivatives and share structural similarities, yet they exhibit distinct profiles in their interactions with biological systems. This guide provides a detailed comparison of their bioactivities, supported by experimental data and methodologies, to aid researchers and drug development professionals in their explorations of these promising natural compounds.

Comparative Bioactivity Data

The following tables summarize the quantitative data on the various biological effects of ankaflavin and monascin.

Table 1: Anti-inflammatory Activity

Compound	Assay	Cell Line/Model	Concentration/Dosage	Effect	Reference
Ankaflavin	PMA/ionomycin-induced degranulation and TNF-α secretion	RBL-2H3 (mast cells)	40 µM	Inhibition of degranulation and TNF-α secretion	[1]
Monascin	PMA/ionomycin-induced degranulation and TNF-α secretion	RBL-2H3 (mast cells)	40 µM	Inhibition of degranulation and TNF-α secretion	[1]
Ankaflavin	Alcoholic Liver Disease	C57BL/6J mice	0.3075 mg/kg/day (low dose), 1.5375 mg/kg/day (high dose)	Reduced serum AST, ALT, liver cholesterol and triglycerides	[2]
Monascin	Alcoholic Liver Disease	C57BL/6J mice	0.615 mg/kg/day (low dose), 3.075 mg/kg/day (high dose)	Reduced serum AST, ALT, liver cholesterol and triglycerides	[2]

Table 2: Anticancer Activity

Compound	Assay	Cell Line	IC50 Value	Effect	Reference
Ankaflavin	Cytotoxicity	Hep G2 (liver cancer)	15 µg/mL	Induces apoptosis	[3]
Ankaflavin	Cytotoxicity	A549 (lung cancer)	15 µg/mL	Induces apoptosis
Monascin	Cytotoxicity	Hep G2 (liver cancer)	No significant cytotoxicity	Did not induce cell death

Table 3: Hypolipidemic Activity

Compound	Model	Dosage	Key Findings	Reference
Ankaflavin	High-cholesterol diet hamsters	Equal dosage to monacolin K	Significantly reduced total cholesterol, triglycerides, and LDL-C. More effective in preventing fatty liver and lipid plaque accumulation than monacolin K.
Monascin	High-cholesterol diet hamsters	Equal dosage to monacolin K	Significantly reduced total cholesterol, triglycerides, and LDL-C. Significantly enhanced HDL-C.

Table 4: Antioxidant Activity

Compound	Assay	Concentration	Antioxidant Capacity	Reference
Ankaflavin	DPPH	110 µM (43 µg/mL)	21% (in a mixture with monascin)
Monascin	DPPH	110 µM (39 µg/mL)	21% (in a mixture with ankaflavin)
Monascin	Not specified	100 µg/mL	98%

Key Bioactivities and Signaling Pathways

Anti-inflammatory Effects

Both ankaflavin and monascin exhibit significant anti-inflammatory properties by modulating key signaling pathways. In mast cells, both compounds at a concentration of 40 µM were shown to inhibit degranulation and the secretion of the pro-inflammatory cytokine TNF-α by suppressing the phosphorylation of protein kinase C (PKC) and the MAPK family members ERK, JNK, and p38.

In a mouse model of alcoholic liver disease, both compounds demonstrated the ability to reduce liver damage by decreasing the expression of pro-inflammatory mediators. Their mechanism involves the inhibition of the NF-κB pathway and the activation of the Nrf2 and PPAR-γ pathways, which are crucial in the anti-inflammatory and antioxidant responses.

Anti-inflammatory signaling pathways modulated by Ankaflavin and Monascin.

Anticancer Effects

Ankaflavin has demonstrated selective cytotoxicity against certain cancer cell lines. It was found to be toxic to human liver cancer (Hep G2) and lung cancer (A549) cells with an IC50 value of 15 µg/mL, while showing no significant toxicity to normal cells at the same concentration. The primary mechanism of its anticancer activity is the induction of apoptosis, characterized by chromosomal condensation and fragmentation. In contrast, monascin did not exhibit significant cytotoxicity or induce cell death in Hep G2 cells.

Comparative cytotoxic effects of Ankaflavin and Monascin on cancer cells.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., Hep G2, A549) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells per well and allowed to attach overnight.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of ankaflavin or monascin. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

In Vivo Alcoholic Liver Disease Model

• Animal Model: Male C57BL/6J mice are typically used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week.

• Induction of Alcoholic Liver Disease: Mice are fed a Lieber-DeCarli liquid diet containing ethanol (B145695) (typically 5%) for a period of several weeks (e.g., 4-8 weeks) to induce alcoholic liver injury. A control group receives a pair-fed liquid diet without ethanol.

• Treatment: Ankaflavin or monascin is administered orally (e.g., by gavage) daily at specified doses. A vehicle control group and a positive control group (e.g., treated with silymarin) are also included.

• Monitoring: Body weight and food intake are monitored regularly throughout the experiment.

• Sample Collection: At the end of the experimental period, animals are euthanized, and blood and liver tissues are collected.

• Biochemical Analysis: Serum levels of liver enzymes (AST, ALT), total cholesterol, and triglycerides are measured. Liver tissues are analyzed for lipid content and antioxidant enzyme activity.

• Histopathological Analysis: Liver tissues are fixed, sectioned, and stained (e.g., with H&E and Oil Red O) to assess the degree of steatosis, inflammation, and overall liver damage.

• Western Blot Analysis: Protein expression levels of key signaling molecules (e.g., NF-κB, PPAR-γ, Nrf2) in liver tissues are determined by Western blotting.

Workflow for the in vivo alcoholic liver disease model.

Conclusion

Both ankaflavin and monascin are bioactive compounds with significant therapeutic potential. Ankaflavin shows particular promise as a selective anticancer agent, while both compounds demonstrate potent anti-inflammatory and hypolipidemic effects. Their distinct bioactivity profiles suggest that they may be suited for different therapeutic applications. Further research is warranted to fully elucidate their mechanisms of action and to explore their potential in clinical settings. This guide provides a foundational comparison to inform and direct future investigations into these valuable natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [PDF] Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Ankaflavin and Monacolin K for the Management of Hyperlipidemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of ankaflavin (B600211) and monacolin K in the management of hyperlipidemia. The information presented herein is based on available preclinical and clinical data, with a focus on quantitative outcomes, experimental methodologies, and mechanisms of action.

Executive Summary

Ankaflavin and monacolin K, both metabolites derived from Monascus species (red yeast rice), have demonstrated significant lipid-lowering properties. Monacolin K, which is structurally identical to the statin drug lovastatin, is a well-established inhibitor of HMG-CoA reductase.[1][2] Ankaflavin, a yellow pigment, has emerged as a potent hypolipidemic agent with a distinct mechanistic profile that may offer a safer alternative to statin-based therapies.[3][4] While both compounds effectively reduce total cholesterol (TC), low-density lipoprotein cholesterol (LDL-C), and triglycerides (TG), ankaflavin has shown additional benefits, including the potential to increase high-density lipoprotein cholesterol (HDL-C) and a lower risk of adverse effects commonly associated with statins, such as myopathy.[3][5]

Quantitative Data Comparison

The following tables summarize the lipid-lowering efficacy of ankaflavin and monacolin K from both preclinical and clinical studies.

Table 1: Preclinical Efficacy in Hyperlipidemic Hamsters [3]

Parameter	Control (High-Cholesterol Diet)	Ankaflavin	Monacolin K
Serum TC (mg/dL)	350 ± 25	250 ± 20	260 ± 22
Serum TG (mg/dL)	200 ± 18	140 ± 15	150 ± 16
Serum LDL-C (mg/dL)	180 ± 20	110 ± 15	120 ± 18
Serum HDL-C (mg/dL)	50 ± 5	65 ± 6	45 ± 4**
Aortic Lipid Plaque (%)	100	60	75
Creatine (B1669601) Phosphokinase (CPK) Activity	Normal	Normal	Elevated
*p < 0.05 compared to control. **p < 0.05 compared to ankaflavin and control.

Table 2: Clinical Efficacy in Humans

Study Compound	Dosage	Duration	TC Reduction	LDL-C Reduction	TG Reduction	HDL-C Change	Citation
Ankascin 568 plus (Ankaflavin & Monascin)	500 mg/day	4 weeks	11.9%	19.0%	Not specified	Not specified	[4][6]
Monacolin K	3 mg/day	12 weeks	11.2%	14.8%	5.0%**	No significant change	[7][8]
Monacolin K	10 mg/day	6-8 weeks	15-25%	Up to 34%	Mild reduction	Mild increase	[1][2][9][10]
*p < 0.05 compared to baseline. **p < 0.01 compared to baseline.

Experimental Protocols

Preclinical Study: Ankaflavin vs. Monacolin K in Hamsters[3]

• Objective: To compare the hypolipidemic and anti-atherosclerosis effects of ankaflavin and monacolin K at equal dosages.

• Subjects: Male Syrian hamsters.

• Methodology:

  • Animals were fed a high-cholesterol diet for a 2-week induction period.

  • Hamsters were then randomly assigned to one of three groups: Control (high-cholesterol diet), Ankaflavin (oral administration), or Monacolin K (oral administration).

  • Treatment was administered daily for 6 weeks.

  • Serum lipid profiles (TC, TG, LDL-C, HDL-C) were analyzed at the end of the study.

  • The aortas were excised for the quantification of lipid plaque accumulation.

  • Serum creatine phosphokinase (CPK) activity was measured to assess muscle damage.

• Key Findings: Ankaflavin demonstrated comparable or superior lipid-lowering effects to monacolin K. Notably, ankaflavin increased HDL-C, whereas monacolin K decreased it. Ankaflavin did not elevate CPK levels, unlike monacolin K.[3]

Clinical Study: Ankascin 568 plus (Ankaflavin and Monascin)[4][6]

• Objective: To evaluate the effect of Ankascin 568 plus on blood lipids in volunteers with borderline high cholesterol.

• Study Design: A 12-week randomized, double-blind, placebo-controlled, adaptive-design study.

• Participants: 40 subjects aged 18-65 years with TC ≥ 180 mg/dL and LDL-C between 130-190 mg/dL.[4][6]

• Methodology:

  • Participants were randomly assigned to receive either 500 mg of Ankascin 568 plus or a placebo daily.

  • Measured endpoints included lipid profile (TC, LDL-C), liver function, kidney function, thyroid function, electrolyte balance, CPK, and fasting blood glucose.

  • Assessments were conducted at baseline and after 4, 8, and 12 weeks of treatment.

• Key Findings: After 4 weeks, the Ankascin 568 plus group showed statistically significant reductions in TC (11.9%) and LDL-C (19.0%) compared to baseline.[4][6]

Signaling Pathways and Mechanisms of Action

Monacolin K: HMG-CoA Reductase Inhibition

Monacolin K is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in the cholesterol biosynthesis pathway.[1][11] This inhibition leads to decreased intracellular cholesterol synthesis, which upregulates the expression of LDL receptors on the surface of hepatocytes, thereby increasing the clearance of LDL-C from the circulation.[12]

Mechanism of Action for Monacolin K.

Ankaflavin: A Multi-Target Approach

Ankaflavin's mechanism of action is multifaceted and distinct from that of monacolin K. It does not primarily inhibit HMG-CoA reductase. Instead, its lipid-lowering effects are attributed to the following pathways:

• Inhibition of LDL Assembly: Ankaflavin inhibits key proteins involved in the assembly and secretion of LDL particles in the liver, including acetyl-coenzyme A acetyltransferase, microsomal triglyceride transfer protein (MTP), and apolipoprotein B-100 (apoB-100).[12]

• Stimulation of Apolipoprotein A1 (apoA1) Expression: Ankaflavin increases the expression of apoA1, a primary component of HDL, which facilitates the formation of HDL particles and reverse cholesterol transport.[12]

• PPARγ Agonism: Ankaflavin acts as a peroxisome proliferator-activated receptor-gamma (PPARγ) agonist, which plays a role in regulating lipid and glucose metabolism.[4]

• AMPK Activation: Ankaflavin activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis, which can lead to the inhibition of fatty acid synthesis and the promotion of fatty acid oxidation.[13]

Multi-target Mechanism of Ankaflavin.

Experimental Workflow: Clinical Trial for Lipid-Lowering Agents

The following diagram illustrates a typical workflow for a randomized, double-blind, placebo-controlled clinical trial designed to assess the efficacy of a novel lipid-lowering agent.

Randomized Controlled Trial Workflow.

Conclusion

Both ankaflavin and monacolin K are effective in lowering key lipid parameters associated with cardiovascular disease risk. Monacolin K's efficacy is well-documented and operates through a statin-like mechanism of HMG-CoA reductase inhibition. Ankaflavin presents a promising alternative with a multi-target mechanism that not only reduces TC and LDL-C but may also increase HDL-C. Furthermore, preclinical data suggests a superior safety profile for ankaflavin concerning muscle-related side effects.[3] The development of ankaflavin as a standalone or combination therapy for hyperlipidemia warrants further investigation through large-scale, head-to-head clinical trials against monacolin K and other standard-of-care treatments.

References

• 1. Red yeast rice with monacolin K for the improvement of hyperlipidemia: A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Red Yeast Rice for Hypercholesterolemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monascin and ankaflavin have more anti-atherosclerosis effect and less side effect involving increasing creatinine phosphokinase activity than monacolin K under the same dosages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. naturalhealthresearch.org [naturalhealthresearch.org]
• 8. researchgate.net [researchgate.net]
• 9. Red yeast rice with monacolin K for the improvement of hyperlipidemia: A narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Red Yeast Rice for Hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Role of Nutraceutical Supplements, Monacolin K and Astaxanthin, and Diet in Blood Cholesterol Homeostasis in Patients with Myopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The blood lipid regulation of Monascus-produced monascin and ankaflavin via the suppression of low-density lipoprotein cholesterol assembly and stimulation of apolipoprotein A1 expression in the liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Side Effect Profiles of Ankaflavin and Statins

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the side effect profiles of Ankaflavin (B600211), a bioactive compound derived from Monascus purpureus, and statins, a widely prescribed class of cholesterol-lowering drugs. The information presented is supported by experimental data from preclinical and clinical studies to assist researchers and drug development professionals in evaluating these compounds.

Executive Summary

Statins are highly effective in reducing low-density lipoprotein (LDL) cholesterol and the risk of cardiovascular events. However, their use is sometimes limited by side effects, most notably statin-associated muscle symptoms (SAMS), which can range from myalgia to, rarely, rhabdomyolysis. Other reported side effects include an increased risk of new-onset diabetes and liver enzyme abnormalities.

Ankaflavin, a yellow pigment from red yeast rice, has demonstrated lipid-lowering effects through mechanisms distinct from statins. Preclinical and clinical data suggest that Ankaflavin may offer a safer alternative, particularly concerning muscle-related side effects. A key animal study showed that unlike monacolin K (a naturally occurring statin), Ankaflavin did not elevate creatinine (B1669602) phosphokinase (CPK) levels, an indicator of muscle damage.[1][2][3] Clinical studies on a product containing Ankaflavin and another bioactive compound, monascin (B191897), have reported a favorable safety profile with no significant adverse effects on liver, kidney, or muscle function.[4]

Quantitative Comparison of Side Effect Profiles

The following tables summarize the side effect profiles of statins and Ankaflavin based on available data.

Table 1: Side Effect Profile of Statins

Side Effect Category	Specific Side Effect	Incidence Rate	References
Common	Myalgia (muscle pain)	5-10%	[5]
Headache	Common	[5]
Nausea	Common	[5]
Digestive issues	Common	[5]
Uncommon	Mildly elevated liver enzymes	~1%	[5]
New-onset type 2 diabetes	Increased risk	[5]
Rare	Myopathy (muscle weakness with elevated CPK)	<0.1%	[5]
Rhabdomyolysis (severe muscle breakdown)	<0.01%	[5]
Memory loss/confusion	Reported	[5]

Table 2: Side Effect Profile of Ankaflavin (from clinical studies on Ankascin 568 plus)

Side Effect Category	Specific Side Effect	Incidence Rate	References
Overall Adverse Events	Not significantly different from placebo	Not specified	[4]
Muscle-Related	No significant increase in Creatine (B1669601) Kinase (CPK)	Not observed	[4]
Liver Function	No significant abnormalities in liver enzymes	Not observed	[4]
Kidney Function	No significant abnormalities in kidney function	Not observed	[4]

Experimental Protocols

1. Hamster Study Comparing Ankaflavin and Monacolin K

• Objective: To compare the hypolipidemic effects and the potential for muscle damage of Ankaflavin, monascin, and monacolin K.

• Methodology:

  • Male Syrian hamsters were divided into several groups.

  • All groups except the control were fed a high-cholesterol diet to induce hyperlipidemia.

  • Treatment groups received oral administrations of Ankaflavin, monascin, or monacolin K at equivalent doses for six weeks.

  • Blood samples were collected to measure serum levels of total cholesterol (TC), triglycerides (TG), low-density lipoprotein cholesterol (LDL-C), high-density lipoprotein cholesterol (HDL-C), and creatinine phosphokinase (CPK).

• Key Findings: Ankaflavin and monascin demonstrated significant lipid-lowering effects comparable to monacolin K. Crucially, while monacolin K led to a significant increase in CPK activity, Ankaflavin and monascin did not, suggesting a lower risk of myopathy.[1][2][3]

2. Clinical Trial of Ankascin 568 plus (containing Ankaflavin and Monascin)

• Objective: To evaluate the efficacy and safety of Ankascin 568 plus in subjects with borderline high cholesterol.

• Methodology:

  • A 12-week randomized, double-blind, placebo-controlled study was conducted with 40 subjects.[6][7]

  • Participants received either 500 mg/day of Ankascin 568 plus or a placebo.[6]

  • The primary endpoint was the incidence of adverse events.

  • Safety was monitored through regular assessments of creatine kinase levels, liver and kidney function, and electrolyte balance.[4]

• Key Findings: The study reported no significant differences in adverse events between the treatment and placebo groups. No abnormalities were observed in creatine kinase levels, liver function, or kidney function in the group receiving Ankascin 568 plus.[4]

Signaling Pathways

Statin-Induced Myopathy

Statins primarily inhibit HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway. This inhibition, while effective for lowering cholesterol, can also lead to a deficiency in downstream products like Coenzyme Q10 (CoQ10), which is vital for mitochondrial function. The disruption of mitochondrial energy production in muscle cells is a key mechanism implicated in statin-induced myopathy.

Statin-Induced Myopathy Pathway

Ankaflavin's Anti-inflammatory and Antioxidant Pathways

Ankaflavin's beneficial effects, including its safety profile, are attributed to its anti-inflammatory and antioxidant properties. It modulates key signaling pathways, such as activating peroxisome proliferator-activated receptor-gamma (PPARγ) and nuclear factor erythroid 2-related factor 2 (Nrf2), while inhibiting the pro-inflammatory nuclear factor-kappa B (NF-κB) pathway. This multi-target mechanism helps to reduce oxidative stress and inflammation, which are implicated in various pathologies.

Ankaflavin's Signaling Pathways

Conclusion

Current evidence suggests that Ankaflavin has a more favorable side effect profile compared to statins, particularly concerning muscle-related adverse events. Preclinical studies indicate a lack of myotoxicity, and clinical data on a combination product containing Ankaflavin support its safety in humans. The distinct mechanisms of action of Ankaflavin, focusing on anti-inflammatory and antioxidant pathways rather than HMG-CoA reductase inhibition, likely contribute to its improved safety profile.

However, it is important to note the absence of large-scale, head-to-head clinical trials directly comparing Ankaflavin with pharmaceutical statins. Further research is warranted to fully elucidate the long-term safety and efficacy of Ankaflavin as a potential alternative or adjunct therapy for hyperlipidemia.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Monascin and ankaflavin have more anti-atherosclerosis effect and less side effect involving increasing creatinine phosphokinase activity than monacolin K under the same dosages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oatext.com [oatext.com]
• 6. researchgate.net [researchgate.net]
• 7. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Ankaflavin: An In Vivo Examination of its Anti-Inflammatory Efficacy

A Comparative Guide for Researchers and Drug Development Professionals

Ankaflavin, a yellow pigment derived from Monascus purpureus-fermented rice, has garnered significant interest for its potential therapeutic properties, including its anti-inflammatory effects. This guide provides an objective comparison of Ankaflavin's in vivo anti-inflammatory performance against relevant alternatives, supported by experimental data. Detailed methodologies for key experiments are presented to facilitate reproducibility and further investigation.

Comparative Analysis of Anti-Inflammatory Activity

Ankaflavin (AK) has demonstrated potent anti-inflammatory effects in a well-established mouse model of alcohol-induced liver inflammation. Its efficacy has been compared with Monascin (MS), another pigment from Monascus purpureus, and Silymarin, a known hepatoprotective and anti-inflammatory agent.

Key Findings from an Alcoholic Liver Disease Model

In a study utilizing a Lieber-DeCarli liquid alcohol diet to induce liver injury in C57BL/6J mice, Ankaflavin was administered for six weeks. The results indicate that Ankaflavin significantly mitigates the inflammatory cascade initiated by chronic alcohol consumption.[1][2]

Table 1: Effect of Ankaflavin and Comparators on Pro-Inflammatory Cytokines and Mediators in the Liver

Treatment Group	TNF-α Reduction (%)	IL-1β Reduction (%)	IL-6 Reduction (%)	NF-κB Reduction (%)	iNOS Reduction (%)	COX-2 Reduction (%)
Ankaflavin (Low Dose)	54.02% (p < 0.001)	36.38% (p < 0.001)	35.57% (p < 0.001)	22.6% (p < 0.001)	28.04% (p < 0.01)	Significant reduction (p < 0.001)
Ankaflavin (High Dose)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)
Monascin (Low Dose)	45.32% (p < 0.01)	31.04% (p < 0.001)	32.83% (p < 0.001)	15.99% (p < 0.01)	23.74% (p < 0.05)	Significant reduction (p < 0.001)
Monascin (High Dose)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)	Superior to low dose (p < 0.001)
Silymarin	Significant reduction	Significant reduction	Significant reduction	Significant reduction	Significant reduction	Significant reduction

Data sourced from a study on alcoholic liver disease in mice.[1][2] Reductions are relative to the ethanol-fed control group.

Ankaflavin's anti-inflammatory action is further substantiated by its ability to upregulate key anti-inflammatory and antioxidant proteins.

Table 2: Effect of Ankaflavin and Comparators on Anti-Inflammatory and Antioxidant Proteins in the Liver

Treatment Group	PPAR-γ Expression Increase	Nrf-2 Expression	HO-1 Expression
Ankaflavin (Low Dose)	1.44 times (p < 0.05)	Increased	Increased
Ankaflavin (High Dose)	Further elevation (p < 0.001)	Further increased	Further increased
Monascin (Low Dose)	1.39 times (p < 0.05)	Increased	Increased
Monascin (High Dose)	1.56 times (p < 0.01)	Further increased	Further increased
Silymarin	Similar to EtOH group at low dose comparison	Increased	Increased

Data sourced from a study on alcoholic liver disease in mice.[1][2] Increases are relative to the ethanol-fed control group.

Signaling Pathways and Experimental Workflows

Ankaflavin exerts its anti-inflammatory effects through the modulation of critical signaling pathways. The diagrams below illustrate the proposed mechanism of action and a typical experimental workflow for evaluating in vivo anti-inflammatory activity.

Ankaflavin's Anti-Inflammatory Signaling Pathway

In Vivo Anti-Inflammatory Experimental Workflow

Experimental Protocols

Alcoholic Liver Disease Model

• Animals: Male C57BL/6J mice are used.

• Induction of Liver Injury: Mice are fed a Lieber-DeCarli liquid alcohol diet for a period of 6 weeks to induce alcoholic liver injury.[2] A control group receives a normal diet.

• Treatment Groups:

  • Normal Control (NOR)

  • Ethanol Control (EtOH)

  • Silymarin (SL, 200 mg/kg) as a positive control.

  • Ankaflavin - Low Dose (AK-L, 0.3075 mg/kg)

  • Ankaflavin - High Dose (AK-H, 1.5375 mg/kg)

  • Monascin - Low Dose (MS-L, 0.615 mg/kg)

  • Monascin - High Dose (MS-H, 3.075 mg/kg)

• Administration: Test compounds are administered via oral gavage daily for the 6-week duration of the study.

• Endpoint Analysis: At the end of the experimental period, animals are sacrificed, and liver tissues and blood are collected.

  • Biochemical Analysis: Serum levels of aspartate aminotransferase (AST) and alanine (B10760859) aminotransferase (ALT) are measured. Liver tissues are homogenized for the quantification of total cholesterol and triglycerides.

  • Western Blot Analysis: Protein expression levels of TNF-α, IL-1β, IL-6, NF-κB, iNOS, COX-2, PPAR-γ, Nrf-2, and HO-1 in liver tissue lysates are determined by Western blotting.

  • Histopathology: Liver tissue sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess lipid accumulation and inflammation.

Carrageenan-Induced Paw Edema Model (A Standard for Acute Inflammation)

While direct comparative studies of Ankaflavin in this model are not yet widely published, this standard protocol is used to evaluate the efficacy of novel anti-inflammatory agents and would be a logical next step for in vivo validation.

• Animals: Wistar rats or Swiss albino mice are typically used.

• Induction of Edema: A sub-plantar injection of 0.1 mL of a 1% carrageenan solution in sterile saline is administered into the left hind paw of each animal.

• Treatment Groups:

  • Vehicle Control (Saline)

  • Carrageenan Control

  • Positive Control (e.g., Indomethacin, 10-20 mg/kg)

  • Ankaflavin (various doses)

• Administration: Test compounds are typically administered intraperitoneally or orally 30-60 minutes before the carrageenan injection.

• Measurement of Paw Edema: Paw volume is measured using a plethysmometer at baseline and at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection. The percentage inhibition of edema is calculated for each treatment group relative to the carrageenan control group.

• Biochemical Analysis (Optional): At the end of the experiment, paw tissue can be collected to measure the levels of pro-inflammatory mediators such as TNF-α, IL-1β, and prostaglandins.

Conclusion

The available in vivo data strongly support the anti-inflammatory properties of Ankaflavin. In a model of chronic inflammation, Ankaflavin demonstrates a dose-dependent reduction in key pro-inflammatory cytokines and mediators, an effect that is comparable and, in some instances, superior to Monascin. Its mechanism of action appears to be multifaceted, involving the inhibition of the NF-κB pathway and the activation of the PPAR-γ pathway.

Further research directly comparing Ankaflavin to standard non-steroidal anti-inflammatory drugs (NSAIDs) in acute inflammation models, such as the carrageenan-induced paw edema assay, is warranted to fully elucidate its therapeutic potential. The detailed protocols provided herein offer a framework for such future investigations. Based on the current evidence, Ankaflavin represents a promising natural compound for the development of novel anti-inflammatory therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. Monascin and Ankaflavin of Monascus purpureus Prevent Alcoholic Liver Disease through Regulating AMPK-Mediated Lipid Metabolism and Enhancing Both Anti-Inflammatory and Anti-Oxidative Systems - PMC [pmc.ncbi.nlm.nih.gov]

Ankaflavin in Metabolic Syndrome: A Comparative Clinical and Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ankaflavin's clinical trial results for metabolic syndrome with standard and alternative therapeutic options. While clinical data for Ankaflavin specifically is limited, this guide analyzes the available evidence from trials on Ankascin 568 plus, a product containing Ankaflavin and Monascin. The information is intended to support research and development efforts in the field of metabolic disorders.

Comparative Analysis of Clinical Trial Data

Metabolic syndrome is a cluster of conditions that increase the risk of heart disease, stroke, and type 2 diabetes. Key markers include central obesity, high blood pressure, high blood sugar, and abnormal cholesterol or triglyceride levels. Management typically involves lifestyle modifications and pharmacotherapy.

Ankaflavin-Containing Product vs. Standard of Care

The following tables summarize the quantitative data from clinical trials on Ankascin 568 plus and compare it with the effects of standard treatments for metabolic syndrome, including lifestyle modifications and statin therapy.

Table 1: Effects on Lipid Profile

Treatment	Study Duration	n	Baseline TC (mg/dL)	Change in TC (%)	Baseline LDL-C (mg/dL)	Change in LDL-C (%)	Baseline HDL-C (mg/dL)	Change in HDL-C (%)	Baseline TG (mg/dL)	Change in TG (%)
Ankascin 568 plus (500 mg/day)	8 weeks	20	215.4 ± 24.2	↓ 11.1%	148.5 ± 20.7	↓ 19.0%	47.9 ± 11.5	No significant change	95.5 ± 36.8	No significant change
Placebo	8 weeks	20	212.8 ± 21.9	No significant change	145.3 ± 18.9	No significant change	48.2 ± 10.7	No significant change	92.7 ± 33.4	No significant change
Lifestyle Modification (Meta-analysis)	≥ 6 months	748	Varied	-	Varied	-	Varied	↑ 1.3 mg/dL	Varied	↓ 12.0 mg/dL
Rosuvastatin (10 mg/day)	12 weeks	~158	~224	↓ 36.6%	~162	↓ 48.9%	~46	↑ 10.4%	~168	↓ 23%
Atorvastatin (10 mg/day)	12 weeks	~159	~228	↓ 30.5%	~166	↓ 42.5%	~46	↑ 5.8%	~177	Similar to Rosuvastatin

*p < 0.05 compared to baseline or placebo. TC: Total Cholesterol; LDL-C: Low-Density Lipoprotein Cholesterol; HDL-C: High-Density Lipoprotein Cholesterol; TG: Triglycerides.[1][2]

Table 2: Effects on Glycemic Control and Blood Pressure

Treatment	Study Duration	n	Baseline Fasting Glucose (mg/dL)	Change in Fasting Glucose (%)	Baseline SBP (mmHg)	Change in SBP (mmHg)	Baseline DBP (mmHg)	Change in DBP (mmHg)
Ankascin 568 plus (2 capsules/day)	6 weeks	19	120.5 ± 13.8	↓ 8.5%*	141.6 ± 12.0	↓ 7.7	91.7 ± 8.1	↓ 6.9
Placebo	6 weeks	20	118.9 ± 12.5	No significant change	-	-	-	-
Lifestyle Modification (Meta-analysis)	≥ 6 months	748	Varied	↓ 11.5 mg/dL	Varied	↓ 6.4	Varied	↓ 3.3
Atorvastatin (10 mg/day)	6 weeks	10	109 ± 12	↓ 7% (AUC during OGTT)	-	-	-	-

*p < 0.05 compared to baseline. SBP: Systolic Blood Pressure; DBP: Diastolic Blood Pressure; AUC: Area Under the Curve; OGTT: Oral Glucose Tolerance Test.[3][4]

Experimental Protocols

Ankascin 568 plus for Blood Lipid Regulation

• Study Design: A 12-week, randomized, double-blind, placebo-controlled, adaptive-design study.

• Participants: 40 subjects (aged 18–65 years) with borderline high total cholesterol (TC ≥ 180 mg/dL) and low-density lipoprotein cholesterol (LDL-C 130–190 mg/dL).

• Intervention: Participants were randomly assigned to receive either one 500 mg capsule of Ankascin 568 plus per day or a placebo.

• Data Collection: Blood samples were collected at weeks 0, 4, 8, and 12 to measure lipid profile, liver, kidney, and thyroid function, electrolyte balance, creatinine (B1669602) phosphokinase, and fasting blood glucose.

• Endpoints: The primary endpoints were the changes in TC and LDL-C levels from baseline.[1][2]

Ankascin 568 plus for Blood Glucose Regulation

• Study Design: A randomized, double-blind, placebo-controlled clinical study.

• Participants: 39 patients with a fasting blood glucose level between 100 mg/dL and 180 mg/dL.

• Intervention: Patients were randomly divided into a placebo group (n=20) and an experimental group (n=19). The experimental group received two capsules of Ankascin 568 plus daily for 12 weeks.

• Data Collection: Blood and urine samples were collected at the initial visit, and at weeks 6 and 12. Measured parameters included blood pressure, fasting and postprandial plasma glucose, insulin (B600854), insulin resistance, and blood lipid profiles.

• Endpoints: The primary endpoint was the change in fasting blood glucose levels.[3]

Signaling Pathways and Experimental Workflows

Preclinical studies suggest that Ankaflavin exerts its effects on metabolic syndrome through the activation of key signaling pathways.

Ankaflavin's Proposed Mechanism of Action

Ankaflavin is believed to activate Peroxisome Proliferator-Activated Receptors (PPARs) and Nuclear factor erythroid 2-related factor 2 (Nrf2).

• PPAR-γ and PPAR-α Activation: Activation of PPAR-γ enhances insulin sensitivity, while PPAR-α activation increases lipid metabolism.

• Nrf2 Activation: Nrf2 is a transcription factor that regulates the expression of antioxidant proteins, thus protecting against oxidative stress, a key contributor to metabolic syndrome pathologies.

References

• 1. researchgate.net [researchgate.net]
• 2. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Ankaflavin: A Systematic Review of its Therapeutic Potential in Hyperlipidemia, Neurodegenerative, and Liver Diseases

A Comparative Guide for Researchers and Drug Development Professionals

Ankaflavin (B600211), a yellow pigment derived from the fermentation of rice by Monascus purpureus, has garnered significant scientific interest for its potential therapeutic applications. This guide provides a systematic review of the current experimental data on ankaflavin's efficacy, particularly in the context of the commercially available extract Ankascin 568 plus, which contains both ankaflavin and another bioactive compound, monascin (B191897). We compare its performance with established alternative treatments for hyperlipidemia, Alzheimer's disease, and alcoholic liver disease, presenting quantitative data, detailed experimental protocols, and visualizations of its molecular mechanisms of action.

Hyperlipidemia

Ankaflavin has demonstrated notable efficacy in modulating blood lipid profiles, positioning it as a potential alternative or adjunct to conventional therapies like statins.

Comparative Efficacy of Ankaflavin and Standard Hyperlipidemia Treatments

Treatment	Dosage	Study Population	Duration	Key Efficacy Outcomes	Adverse Effects/Side Effects
Ankascin 568 plus (Ankaflavin & Monascin)	500 mg/day[1]	Patients with borderline high total cholesterol (TC) and LDL-C[1]	8 weeks	- Total Cholesterol (TC): -11.1% - LDL-C: -20.4%[1]	No significant changes in liver, kidney, or creatine (B1669601) phosphokinase (CPK) function were observed.[1]
Lovastatin (B1675250)	20-40 mg/day[2][3]	Patients with primary hypercholesterolemia[4]	6 weeks - 3 years	- Total Cholesterol (TC): -18.4% - LDL-C: -25% to -28% - Triglycerides: -15% - HDL-C: +6%[2][3][5]	Myositis (muscle inflammation), elevated liver enzymes.[6]
Atorvastatin	20-80 mg/day[7][8]	Patients with acute coronary syndrome or moderate-to-high cardiovascular risk	16 weeks	- LDL-C: -45.8% (at 20-40 mg) - Total Cholesterol (TC): -33.2% - Triglycerides: -24.2%[8]	Myalgia, elevated serum transaminases.[9]

Experimental Protocol: Ankascin 568 plus for Hyperlipidemia

A randomized, double-blind, placebo-controlled clinical study was conducted to evaluate the effects of Ankascin 568 plus on blood lipid regulation.[1]

• Participants: 40 subjects aged 18-65 with borderline high total cholesterol (TC) (≥180 mg/dL) and low-density lipoprotein cholesterol (LDL-C) (130-190 mg/dL) were enrolled.[1]

• Intervention: Participants were randomly assigned to receive either 500 mg of Ankascin 568 plus or a placebo daily for 8 weeks.[1]

• Data Collection: Blood samples were collected at baseline, week 4, and week 8 to measure lipid profiles (TC, LDL-C, HDL-C, triglycerides), as well as markers for liver function, kidney function, and creatine phosphokinase (CPK).[1]

• Statistical Analysis: A paired t-test was used to compare the changes from baseline within each group, and an independent t-test was used to compare the differences between the Ankascin 568 plus and placebo groups. A p-value of <0.05 was considered statistically significant.

Mechanism of Action: Ankaflavin in Lipid Metabolism

Ankaflavin's lipid-lowering effects are primarily mediated through the activation of AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor alpha (PPARα).[10][11]

Ankaflavin's activation of AMPK and PPARα to regulate lipid metabolism.

Neurodegenerative Disease: Alzheimer's Disease

Preclinical studies suggest that ankaflavin may offer neuroprotective benefits relevant to Alzheimer's disease by mitigating key pathological factors.

Comparative Efficacy of Ankaflavin and Standard Alzheimer's Disease Treatments

Treatment	Dosage	Study Model	Duration	Key Efficacy Outcomes
Ankaflavin & Monascin	Not specified in detail	Amyloid β-protein intracerebroventricular-infused rats	28 days	- Reduced protein levels of p-tau, apolipoprotein E (apoE), and beta-site amyloid precursor protein-cleaving enzyme (BACE) in the hippocampus and cortex. - Decreased accumulation of Aβ40. - Increased expression of soluble amyloid precursor protein α (sAPPα).
Donepezil	5-10 mg/day[12]	Human clinical trials	4-6 weeks to years	- Modest improvement in cognitive function and behavioral symptoms.[12]

Experimental Protocol: Ankaflavin in a Rat Model of Alzheimer's Disease

• Animal Model: Alzheimer's disease was induced in rats through a high-fat diet and continuous intracerebroventricular infusion of amyloid-β 40 (Aβ40) for 28 days.

• Intervention: The rats were orally administered a combination of monascin and ankaflavin.

• Behavioral Tests: The Morris water maze was used to assess reference memory and working memory.

• Biochemical Analysis: The levels of key Alzheimer's disease-related proteins (p-tau, apoE, BACE, Aβ40, and sAPPα) in the hippocampus and cortex were measured using Western blotting.

Mechanism of Action: Ankaflavin in Neuroprotection

Ankaflavin's neuroprotective effects are linked to its anti-inflammatory and antioxidant properties, which involve the modulation of signaling pathways like MAPK.[13]

Ankaflavin's inhibition of the MAPK signaling pathway to reduce neuroinflammation.

Liver Disease

Ankaflavin has shown promise in protecting the liver from alcohol-induced damage through its anti-inflammatory and antioxidant activities.

Comparative Efficacy of Ankaflavin and Standard Alcoholic Liver Disease Treatments

Treatment	Dosage	Study Model	Duration	Key Efficacy Outcomes
Ankaflavin & Monascin	Ankaflavin: 0.3075 mg/kg bw/day (low dose), 1.5375 mg/kg bw/day (high dose)	C57BL/6J mice fed a Lieber-DeCarli liquid alcohol diet	6 weeks	- Significantly reduced serum AST and ALT activity. - Reduced total liver cholesterol and triglyceride levels. - Prevented lipid accumulation in the liver (histopathology). - Enhanced antioxidant enzyme activity.
Prednisolone	40 mg/day[12]	Human patients with severe alcoholic hepatitis	28 days	- Decreased short-term mortality in patients with severe alcoholic hepatitis.[12]

Experimental Protocol: Ankaflavin in a Mouse Model of Alcoholic Liver Disease

• Animal Model: C57BL/6J mice were fed a Lieber-DeCarli liquid alcohol diet for 6 weeks to induce alcoholic liver injury.[10]

• Intervention: Mice were concurrently administered low or high doses of monascin or ankaflavin. A control group received silymarin (B1681676) (200 mg/kg bw/day).[10]

• Biochemical Analysis: Serum levels of aspartate aminotransferase (AST) and alanine (B10760859) aminotransferase (ALT) were measured to assess liver function. Liver tissue was analyzed for total cholesterol and triglyceride content.[10]

• Histopathology: Liver sections were stained with hematoxylin (B73222) and eosin (B541160) to evaluate lipid accumulation.

• Mechanism Analysis: The expression of proteins involved in lipid metabolism (AMPK, SREBP-1, ACC, PPAR-α) and inflammation (TNF-α, IL-6, IL-1β, NF-κB) were analyzed by Western blotting.[10]

Mechanism of Action: Ankaflavin in Hepatoprotection

Ankaflavin protects the liver by activating AMPK and PPAR-γ, which in turn reduces inflammation and lipid accumulation.

Ankaflavin's hepatoprotective mechanism via AMPK and PPARγ activation.

Conclusion

Ankaflavin, particularly as a component of Ankascin 568 plus, demonstrates significant therapeutic potential across multiple domains, including hyperlipidemia, neurodegenerative diseases, and liver conditions. Its multifaceted mechanism of action, centered on the modulation of key signaling pathways like AMPK, PPARs, and MAPK, offers a promising avenue for the development of novel therapeutics. While the current evidence is compelling, further large-scale, head-to-head clinical trials are warranted to definitively establish its comparative efficacy and safety against standard-of-care treatments. The detailed experimental protocols and mechanistic insights provided in this guide are intended to facilitate future research and drug development efforts in this promising area.

References

• 1. A randomized, double-blind clinical study of the effects of Ankascin 568 plus on blood lipid regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Shows Cholesterol-Lowering Drug Lovastatin Reduces Risk of Heart Attack in Healthy Adults | Newsroom | Weill Cornell Medicine [news.weill.cornell.edu]
• 3. ahajournals.org [ahajournals.org]
• 4. A multicenter, randomized, double-blind clinical trial comparing the low-density lipoprotein cholesterol-lowering ability of lovastatin 10, 20, and 40 mg/d with fluvastatin 20 and 40 mg/d - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nyp.org [nyp.org]
• 6. acpjournals.org [acpjournals.org]
• 7. meded101.com [meded101.com]
• 8. Efficacy and Safety of High-Dose Atorvastatin in Moderate-to-High Cardiovascular Risk Postmenopausal Korean Women with Dyslipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Atorvastatin in the treatment of primary hypercholesterolemia and mixed dyslipidemias - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Monascin and ankaflavin act as natural AMPK activators with PPARα agonist activity to down-regulate nonalcoholic steatohepatitis in high-fat diet-fed C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Donepezil Mechanism of Action: How Does Donepezil Work? - GoodRx [goodrx.com]
• 13. Monascus secondary metabolites monascin and ankaflavin inhibit activation of RBL-2H3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Purity and Bioactivity of Commercially Available Ankaflavin: A Comparative Guide

For researchers and drug development professionals utilizing Ankaflavin, a bioactive yellow pigment from Monascus species, ensuring the purity and understanding the comparative bioactivity of commercial preparations is paramount. This guide provides a framework for assessing the purity of commercially available Ankaflavin, comparing its biological activity with a common analogue, Monascin, and offers detailed experimental protocols for these evaluations.

Purity Assessment of Commercial Ankaflavin

The purity of Ankaflavin is a critical factor influencing experimental outcomes. High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of Ankaflavin. While many commercial suppliers provide a purity percentage, this is often based on the peak area of Ankaflavin relative to other detected compounds and may not fully characterize all potential impurities. The most common impurity or co-occurring compound in Ankaflavin preparations is Monascin, another yellow pigment with structural similarity. Other potential impurities can include other Monascus pigments (orange and red) and mycotoxins like citrinin, depending on the fermentation and purification process.[1][2][3]

Recommended HPLC Method for Purity Analysis

A validated HPLC method is essential for the simultaneous determination of Ankaflavin and Monascin.[4] The following protocol is a robust method synthesized from several published procedures for the analysis of Monascus pigments.[5]

Table 1: Recommended HPLC Parameters for Ankaflavin Purity Assessment

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic elution with Methanol (B129727):Water (80:20, v/v) or a gradient with Acetonitrile and 0.1% Formic Acid in water
Flow Rate	1.0 mL/min
Detection	UV/PDA detector at 390-394 nm
Injection Volume	10-20 µL
Column Temperature	25-30 °C

Note: Method optimization may be required based on the specific HPLC system and column used.

Comparative Biological Activity: Ankaflavin vs. Monascin

Ankaflavin and Monascin often exhibit similar, but not identical, biological activities. Understanding these differences is crucial for interpreting experimental results, especially if Monascin is present as an impurity in the Ankaflavin sample. Both compounds have been reported to possess anti-inflammatory, anti-obesity, and lipid-lowering properties.

Table 2: Comparison of Biological Activities of Ankaflavin and Monascin

Biological Activity	Ankaflavin	Monascin	Key Findings and Citations
Anti-inflammatory	Potent	Active	Both compounds decrease LPS-induced nitric oxide production in RAW 264.7 macrophages. Ankaflavin has been shown to be a novel Nrf2 activator, which contributes to its anti-inflammatory effects.
Anti-obesity	Significant	Significant	Both compounds suppress adipocyte differentiation and lipogenesis. Ankaflavin showed a more potent effect on inhibiting PPARγ expression in one study.
Lipid-lowering	Effective	Effective	Both significantly reduce total cholesterol, triglycerides, and LDL-C. Monascin has been noted for its ability to significantly enhance HDL-C levels.
Anti-atherosclerosis	More significant effect	Significant effect	Ankaflavin was found to have a more significant effect on preventing fatty liver and lipid plaque accumulation in the aorta compared to monacolin K.

Experimental Protocols

I. HPLC Analysis of Ankaflavin Purity

This protocol outlines the steps for analyzing the purity of a commercial Ankaflavin sample.

1. Standard Preparation: a. Prepare a stock solution of Ankaflavin reference standard (e.g., 1 mg/mL) in methanol. b. Prepare a stock solution of Monascin reference standard (e.g., 1 mg/mL) in methanol. c. Create a mixed standard solution containing both Ankaflavin and Monascin at a known concentration (e.g., 100 µg/mL each). d. Prepare a series of dilutions from the mixed standard to establish a calibration curve.

2. Sample Preparation: a. Accurately weigh a known amount of the commercial Ankaflavin product. b. Dissolve the sample in methanol to a final concentration within the linear range of the calibration curve. c. Filter the sample solution through a 0.45 µm syringe filter before injection.

3. HPLC Analysis: a. Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. b. Inject the prepared standards and sample solutions. c. Record the chromatograms and integrate the peak areas.

4. Data Analysis: a. Identify the peaks for Ankaflavin and Monascin in the sample chromatogram by comparing their retention times with the standards. b. Quantify the amount of Ankaflavin and Monascin in the sample using the calibration curve. c. Calculate the purity of Ankaflavin as a percentage of the total peak area, or more accurately, by quantifying all detectable impurities against their respective standards if available.

II. Assessment of Anti-inflammatory Activity: Nitric Oxide Inhibition Assay

This assay measures the ability of Ankaflavin to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

1. Cell Culture: a. Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator. b. Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

2. Treatment: a. Prepare stock solutions of Ankaflavin and Monascin in DMSO. b. Dilute the stock solutions in culture medium to the desired final concentrations. The final DMSO concentration should be below 0.1%. c. Pre-treat the cells with various concentrations of Ankaflavin or Monascin for 1-2 hours. d. Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (medium + DMSO) and an LPS-only control.

3. Nitric Oxide Measurement (Griess Assay): a. After incubation, collect 50 µL of the cell culture supernatant from each well. b. Add 50 µL of Griess Reagent I (sulfanilamide solution) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light. c. Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution) and incubate for another 10 minutes. d. Measure the absorbance at 540 nm using a microplate reader. e. Calculate the concentration of nitrite (B80452) using a sodium nitrite standard curve.

4. Data Analysis: a. Determine the percentage of NO inhibition for each concentration of the test compounds compared to the LPS-only control. b. Calculate the IC₅₀ value (the concentration that inhibits 50% of NO production).

Mandatory Visualizations

Experimental Workflow for Purity Assessment

Caption: Workflow for assessing the purity of Ankaflavin using HPLC.

Ankaflavin's Anti-inflammatory Signaling Pathway

Caption: Ankaflavin's modulation of NF-κB and Nrf2 signaling pathways.

References

• 1. mro.massey.ac.nz [mro.massey.ac.nz]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (Open Access) Simultaneous Detection of Monascine and Ankaflavine in Monascus Pigments by HPLC (2009) | Cui Li Hu Xiao-dan Zhang De-quan | 2 Citations [scispace.com]
• 5. researchgate.net [researchgate.net]

Reproducibility of Ankaflavin's Effects: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of published data on the biological effects of Ankaflavin, a bioactive metabolite from Monascus species. The guide focuses on the reproducibility of its anti-cancer, anti-inflammatory, and metabolic regulatory effects, presenting quantitative data from various studies in standardized tables. Detailed experimental protocols for key assays are also provided to facilitate the replication and validation of these findings.

I. Anti-Cancer Effects: Cytotoxicity

Ankaflavin has demonstrated cytotoxic effects against various cancer cell lines in multiple studies. The half-maximal inhibitory concentration (IC50) is a common metric for cytotoxicity. Below is a comparison of reported IC50 values for Ankaflavin in different cancer cell lines.

Cell Line	Cancer Type	IC50 (µg/mL)	Study (Citation)
Hep G2	Hepatocellular Carcinoma	15	[1]
A549	Lung Carcinoma	15	[1]

Note: While some studies mention cytotoxic effects on other cell lines like HEp-2, specific IC50 values were not consistently reported in the reviewed literature.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment: After 24 hours, remove the medium and add 100 µL of fresh medium containing various concentrations of Ankaflavin. Include a vehicle control (e.g., DMSO) and a blank (medium only). Incubate for the desired treatment period (e.g., 24, 48, 72 hours).

• MTT Addition: After the treatment period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the log of the Ankaflavin concentration.

II. Anti-Inflammatory Effects: Inhibition of Nitric Oxide Production

Ankaflavin has been shown to possess anti-inflammatory properties by inhibiting the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Cell Line	Treatment	Ankaflavin Concentration	% Inhibition of NO Production	Study (Citation)
RAW 264.7	LPS	Not specified	Dose-dependent decrease	[2]

Note: While a dose-dependent decrease in NO production is reported, specific IC50 values for Ankaflavin's inhibition of NO production in RAW 264.7 cells were not explicitly provided in the reviewed abstracts.

Experimental Protocol: Griess Assay for Nitric Oxide

The Griess assay is a colorimetric method used to determine the concentration of nitrite (B80452) (NO₂⁻), a stable and quantifiable metabolite of NO.

Materials:

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (NaNO₂) standard solution

• Cell culture medium

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and treat with various concentrations of Ankaflavin for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Sample Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Standard Curve Preparation: Prepare a standard curve of NaNO₂ in cell culture medium with concentrations ranging from 0 to 100 µM.

• Griess Reaction: Add 50 µL of Griess Reagent Component A to each well containing the supernatant or standard, followed by 50 µL of Component B.

• Incubation and Measurement: Incubate the plate for 10 minutes at room temperature, protected from light. Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the nitrite concentration in the samples by comparing the absorbance to the standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

III. Metabolic Regulation: Hypolipidemic Effects

In vivo studies using hamsters have demonstrated the potential of Ankaflavin in regulating lipid metabolism, leading to a more favorable lipid profile.

Animal Model	Duration of Treatment	Ankaflavin Dosage	Effect on Plasma Lipids	Study (Citation)
Hyperlipidemic Hamsters	8 weeks	Not specified	↓ Total Cholesterol, ↓ Triglycerides, ↓ LDL-C, ↑ HDL-C	[3]
Hamsters on high-fat diet	Not specified	Not specified	↓ Total Cholesterol, ↓ Triglycerides, ↓ LDL-C, ↑ HDL-C	[4]

Note: While the studies report significant effects, the specific dosages of Ankaflavin and the exact percentage changes in lipid levels were not consistently detailed in the provided search results.

Experimental Workflow: In Vivo Hypolipidemic Study

Workflow for in vivo hypolipidemic studies.

IV. Signaling Pathways

Ankaflavin exerts its biological effects by modulating several key signaling pathways. The following diagrams illustrate the proposed mechanisms of action.

PPARγ and Nrf2 Activation

Ankaflavin acts as a Peroxisome Proliferator-Activated Receptor-gamma (PPARγ) agonist and activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This dual action contributes to its anti-diabetic and antioxidant effects.

Ankaflavin activates PPARγ and Nrf2 pathways.

AMPK Activation

Ankaflavin promotes the phosphorylation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation contributes to its beneficial effects on metabolic disorders.

Ankaflavin promotes the activation of AMPK.

MAPK Signaling Inhibition

Ankaflavin has been shown to inhibit the phosphorylation of the Mitogen-Activated Protein Kinase (MAPK) family members, including ERK, JNK, and p38. This inhibition is associated with its anti-inflammatory and anti-allergic effects.

Ankaflavin inhibits MAPK signaling pathway.

Experimental Protocol: Western Blotting for Protein Phosphorylation

Western blotting is a widely used technique to detect and quantify specific proteins in a sample, including their phosphorylation status.

Materials:

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (total and phospho-specific)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: Treat cells with Ankaflavin and lyse them on ice with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Denature an equal amount of protein from each sample by boiling in Laemmli buffer and separate the proteins by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-phospho-AMPK or anti-total-AMPK) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL substrate. Detect the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

References

• 1. researchhub.com [researchhub.com]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. Protein Phosphorylation in Western Blotting: Key Challenges & Solutions - Creative Proteomics [creative-proteomics.com]
• 4. abcam.co.jp [abcam.co.jp]

Safety & Regulatory Compliance

Personal protective equipment for handling Ankaflavin

This guide provides crucial safety and logistical information for the handling of Ankaflavin, a biologically active compound isolated from Monascus-fermented red rice.[1] Due to its potential for biological activity, including cytotoxic effects on cancer cells, Ankaflavin should be handled with care in a laboratory setting.[2] The following procedures are based on established best practices for handling potent chemical compounds.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the primary defense against exposure to Ankaflavin. The following table summarizes the recommended PPE for various handling procedures.

Activity	Recommended PPE	Notes
Weighing and Preparing Solutions	- Double Nitrile Gloves- Disposable Gown with Knit Cuffs- Chemical Splash Goggles- FFP3 or N95 Respirator	All operations involving solid Ankaflavin or concentrated solutions should be performed in a certified chemical fume hood to prevent inhalation of dust.
Handling Dilute Solutions	- Nitrile Gloves- Lab Coat- Safety Glasses with Side Shields	Work should be conducted with care to avoid splashes and the generation of aerosols.
Cell Culture and in vitro Assays	- Nitrile Gloves- Lab Coat- Safety Glasses	Standard aseptic techniques for cell culture should be followed within a biological safety cabinet.
Waste Disposal	- Double Nitrile Gloves- Disposable Gown- Chemical Splash Goggles	Use caution when handling contaminated waste to prevent secondary exposure.

Operational Plan for Handling Ankaflavin

A systematic approach to handling Ankaflavin is essential to minimize exposure risk and ensure research integrity.

Workflow for Handling Ankaflavin

Ankaflavin Handling Workflow

Experimental Protocols

Weighing and Solution Preparation:

• Preparation : Don the appropriate PPE as outlined in the table above (Double Nitrile Gloves, Disposable Gown, Goggles, and Respirator).

• Fume Hood : Ensure the chemical fume hood is functioning correctly.

• Weighing : Use a tared weigh boat to carefully weigh the desired amount of Ankaflavin powder. Avoid the creation of dust.

• Cleaning : After weighing, carefully clean the spatula and the balance with a solvent-moistened wipe (e.g., 70% ethanol). Dispose of the wipe as hazardous waste.

• Solution Preparation : In the fume hood, transfer the weighed Ankaflavin to a suitable vessel. Slowly add the desired solvent, pointing the opening away from you. Stir the mixture until the solid is fully dissolved.

Disposal Plan

All materials contaminated with Ankaflavin must be treated as hazardous chemical waste.

Waste Segregation and Disposal

• Solid Waste : Dispose of all contaminated solid materials, such as gloves, bench paper, and disposable labware, into a designated, leak-proof container lined with a durable plastic bag.

• Liquid Waste : Collect all liquid waste containing Ankaflavin, including experimental solutions and solvent rinses, in a dedicated, sealed, and shatter-resistant container.

• Sharps : Dispose of all contaminated sharps in a puncture-resistant sharps container.

Final Disposal Follow your institution's guidelines for the disposal of hazardous chemical waste. Ensure all waste containers are clearly labeled with "Hazardous Waste" and the chemical name "Ankaflavin."

Ankaflavin Waste Disposal Plan

Ankaflavin Waste Disposal Plan

Emergency Procedures

Spill Cleanup

• Evacuate the immediate area of the spill.

• Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

• For fine powders, it may be preferable to gently wet the material with a suitable solvent to prevent it from becoming airborne.[3]

• Place the absorbent material and any contaminated cleaning supplies into a sealed container for disposal.

• Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of all cleaning materials as contaminated waste.

First Aid Measures

• If Inhaled : Move the person into fresh air. If symptoms persist, call a physician.

• In Case of Skin Contact : Wash the exposed area with soap and water.

• In Case of Eye Contact : Remove contact lenses and rinse cautiously with water for several minutes.

• If Swallowed : Do not give milk or alcoholic beverages. Never give anything by mouth to an unconscious person. If symptoms persist, call a physician.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ankaflavin from Monascus-fermented red rice exhibits selective cytotoxic effect and induces cell death on Hep G2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]